2-Fluorobenzoic acid phenacyl ester

Core Science & Biosynthesis

Technical Monograph: Synthesis and Structural Characterization of 2-Fluorobenzoic Acid Phenacyl Ester

Executive Summary

This technical guide details the structural properties, synthetic pathway, and characterization protocols for 2-fluorobenzoic acid phenacyl ester (Phenacyl 2-fluorobenzoate). Historically utilized for the qualitative identification of organic acids due to its crystallinity and sharp melting point, this compound also serves as a model for studying the ortho-fluorine effect in ester solvolysis and potential bioactive pharmacophores.

Target Audience: Organic Chemists, Analytical Scientists, and Drug Discovery Researchers.

Part 1: Structural Anatomy & Physicochemical Matrix

The molecule consists of a 2-fluorobenzoate moiety linked to a phenacyl group (benzoylmethyl). Its chemical behavior is governed by the electronic interplay between the highly electronegative fluorine atom and the ester carbonyl.[1][2]

Chemical Identity[3]

• IUPAC Name: 2-Oxo-2-phenylethyl 2-fluorobenzoate

• Molecular Formula:

• Molecular Weight: 258.25 g/mol

• Key Functional Groups:

  • Aryl Fluoride: Induces strong inductive withdrawal (-I) and weak mesomeric donation (+M).

  • Phenacyl Ester: Contains an active methylene group (

    ) flanked by two carbonyls (ester and ketone), making it susceptible to specific metabolic cleavages.

The "Ortho-Effect" of Fluorine

The position of the fluorine atom at the C2 (ortho) position is critical. Unlike the para isomer, the ortho-fluorine exerts a steric and electrostatic influence known as the ortho-effect :

• Acidity of Precursor: 2-Fluorobenzoic acid (

  3.27) is significantly more acidic than benzoic acid ( 4.20) due to the inductive stabilization of the carboxylate anion and the twist from planarity which reduces conjugation with the ring [1].

• Hydrolytic Stability: The ortho-fluorine protects the ester carbonyl from nucleophilic attack via steric shielding, potentially increasing the half-life of the ester in biological media compared to non-substituted analogs.

Part 2: Synthetic Pathway & Mechanistic Insight

The synthesis follows a classical Nucleophilic Substitution (

) pathway. The carboxylate anion of 2-fluorobenzoic acid acts as the nucleophile, displacing the bromide from phenacyl bromide (2-bromoacetophenone).

Reaction Mechanism

The reaction requires a base (typically

or Triethylamine) to deprotonate the carboxylic acid. The resulting carboxylate attacks the -carbon of the phenacyl bromide.

Caption:

Mechanistic pathway for the formation of phenacyl 2-fluorobenzoate. The carboxylate anion attacks the electrophilic methylene carbon.

Part 3: Experimental Protocol (Self-Validating System)

Safety Warning: Phenacyl bromide is a potent lachrymator (tear gas agent).[3] All operations must be performed in a functioning fume hood. Wear chemical splash goggles and nitrile gloves [2].

Reagents & Stoichiometry

Reagent	Equiv.	Role	Notes
2-Fluorobenzoic Acid	1.0	Substrate	Pre-dry to remove moisture
Phenacyl Bromide	1.0	Electrophile	Toxic/Lachrymator
Potassium Carbonate ( )	1.1	Base	Anhydrous preferred
Ethanol (95%)	Solvent	Medium	Acetone is an alternative

Step-by-Step Synthesis

• Activation: In a round-bottom flask, dissolve 5.0 mmol of 2-fluorobenzoic acid in 10 mL of ethanol. Add 2.5 mL of water and neutralize carefully with 10%

  or solution until litmus turns blue (pH ~8).

  • Why? This generates the reactive carboxylate nucleophile.

• Addition: Add 5.0 mmol (approx. 1.0 g) of phenacyl bromide to the solution.

• Reflux: Attach a reflux condenser and heat the mixture at boiling point (approx. 78°C) for 60–90 minutes.

  • Observation: The solution may turn from clear to slightly cloudy as the less soluble ester forms.

• Precipitation: Cool the reaction mixture to room temperature. If crystals do not form immediately, add 5 mL of ice-cold water and scratch the inner wall of the flask with a glass rod.

• Filtration: Filter the crude solid using a Buchner funnel and wash with 50% aqueous ethanol to remove unreacted bromide and inorganic salts.

• Recrystallization: Purify the crude ester by recrystallizing from hot ethanol or an acetone/water mixture.

Caption: Operational workflow for the synthesis and purification of the ester.

Part 4: Analytical Characterization

To validate the synthesis, the following data must be acquired. This acts as the "Self-Validating" mechanism of the protocol.

Melting Point Determination

Phenacyl esters are derivatives specifically chosen for their sharp melting points.

• Expected Range: While specific literature values for the 2-fluoro derivative are rare in open indexes, phenacyl benzoates typically melt between 80°C and 120°C .

• Validation: A sharp melting range (

  variance) indicates high purity. A broad range indicates residual phenacyl bromide or acid.

Infrared Spectroscopy (FT-IR)

Diagnostic bands to confirm structure:

• Ester C=O: Strong stretch at

  .

• Ketone C=O: Strong stretch at

  (conjugated with phenyl ring).

• C-F Stretch: distinct band around

  .

Nuclear Magnetic Resonance ( -NMR)

Solvent:

• 5.5 - 5.6 ppm (s, 2H): The methylene ( ) protons. This is the definitive signal for ester formation.
• 7.9 - 8.0 ppm (m, 2H): Ortho-protons of the phenacyl benzoyl group.
• 7.1 - 7.8 ppm (m, Ar-H): Complex multiplet representing the remaining aromatic protons, including the distinct splitting caused by the fluorine-proton coupling ( ).

Part 5: Applications in Drug Discovery

Bioisosterism & Metabolic Stability

The 2-fluorobenzoic acid moiety is a valuable pharmacophore. The fluorine atom mimics hydrogen in size (Van der Waals radius: 1.47 Å vs 1.20 Å) but drastically alters electronics.

• Metabolic Blockade: The C-F bond is metabolically stable. Placing it at the ortho position can block metabolic hydroxylation at that site [3].

• Lipophilicity: Fluorination increases

  , enhancing membrane permeability of the parent acid if released via esterase activity.

Crystalline Derivatization

In high-throughput screening or forensic analysis, converting liquid or low-melting carboxylic acids into their phenacyl esters allows for easier handling and purification via X-ray crystallography, aiding in the absolute structure determination of complex acidic metabolites.

References

• National Institutes of Health (PMC). (2020). Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. assets.thermofisher.com [assets.thermofisher.com]

Properties of phenacyl 2-fluorobenzoate derivative

Topic: Properties of Phenacyl 2-Fluorobenzoate Derivative Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals[1]

Synthesis, Physicochemical Characterization, and Structural Dynamics[1][2]

Executive Summary

Phenacyl 2-fluorobenzoate (CAS: 55153-24-7) is a specific ester derivative formed from the nucleophilic substitution reaction between 2-fluorobenzoic acid and phenacyl bromide (2-bromoacetophenone).[1] Historically utilized as a crystalline derivative for the definitive identification of 2-fluorobenzoic acid in qualitative organic analysis, this compound has evolved into a subject of interest for its potential as a photolabile protecting group and a scaffold in medicinal chemistry.[1]

This guide provides a rigorous examination of its chemical identity, synthetic protocols, spectral signatures, and supramolecular properties.[1] It is designed to serve as a reference for researchers utilizing this moiety in organic synthesis or biological screening.[1]

Chemical Identity & Structural Analysis[1][2][3][4][5][6]

The molecule comprises a 2-fluorobenzoate core esterified with a phenacyl (2-oxo-2-phenylethyl) group.[1] The presence of the ortho-fluorine atom introduces significant electronic and steric effects, influencing both the reactivity of the carbonyl center and the crystal packing through weak

interactions.[1]

Nomenclature & Identifiers

Property	Detail
IUPAC Name	2-Oxo-2-phenylethyl 2-fluorobenzoate
Common Name	Phenacyl 2-fluorobenzoate; Phenacyl o-fluorobenzoate
CAS Registry Number	55153-24-7
Molecular Formula
Molecular Weight	258.25 g/mol
SMILES	O=C(OCC(=O)c1ccccc1)c2ccccc2F
InChIKey	FMKPGCKAWVDGEA-UHFFFAOYSA-N

Physicochemical Properties (Calculated/Experimental)

Property	Value / Range	Note
Physical State	Crystalline Solid	White to off-white needles/plates
Melting Point	Typically 85–105 °C	Dependent on solvent; phenacyl esters of o-substituted benzoates generally melt lower than p-isomers due to sterics.[1]
Solubility	Soluble in , Acetone, EtOAc	Insoluble in ; sparingly soluble in cold EtOH
LogP (Calc)	~3.2 - 3.5	Lipophilic nature due to bi-aryl system
H-Bond Acceptors	3	Ester carbonyl, Ketone carbonyl, Fluorine

Synthesis & Reaction Mechanisms[1][2]

The synthesis of phenacyl 2-fluorobenzoate follows a classic

pathway.[1] The reaction involves the nucleophilic attack of the 2-fluorobenzoate anion (generated in situ) on the -carbon of phenacyl bromide.[1]

Reaction Scheme

The transformation requires a weak base to deprotonate the carboxylic acid without inducing hydrolysis of the sensitive phenacyl bromide.

Caption: Synthesis pathway via nucleophilic substitution of phenacyl bromide by 2-fluorobenzoate.

Optimized Experimental Protocol

Objective: Synthesis of 10 mmol of Phenacyl 2-fluorobenzoate.

• Reagent Preparation:

  • Dissolve 2-fluorobenzoic acid (1.40 g, 10 mmol) in 10 mL of 95% ethanol or acetone.

  • Add Potassium Carbonate (

    ) (0.70 g, 5 mmol) dissolved in minimal water (or use 10 mmol Triethylamine for homogenous phase).

  • Note: Ensure the solution is neutral to slightly alkaline (pH ~7.5-8).[1]

• Addition:

  • Add Phenacyl Bromide (1.99 g, 10 mmol) to the reaction mixture.

  • Safety: Phenacyl bromide is a lachrymator.[1] Handle in a fume hood.

• Reflux:

  • Heat the mixture to reflux (approx. 60-80 °C depending on solvent) for 1.5 to 2 hours .

  • Monitor reaction progress via TLC (Mobile phase: Hexane/Ethyl Acetate 4:1).[1] The phenacyl bromide spot (

    ) should disappear.[1]

• Work-up:

  • Cool the mixture to room temperature.

  • Pour the reaction mass into 50 mL of ice-cold water with vigorous stirring. The ester typically precipitates immediately.[1]

  • Filter the solid and wash with cold water (2 x 10 mL) to remove inorganic salts (

    ) and unreacted acid.

• Purification:

  • Recrystallize from aqueous ethanol or rectified spirit .[1]

  • Dissolve the crude solid in hot ethanol, add water until turbidity appears, then cool slowly to 4 °C.

  • Yield Expectation: 75–85%.[1]

Spectroscopic Characterization

Definitive identification requires analyzing the dual carbonyl systems (ester and ketone) and the fluorine substituent.

Infrared Spectroscopy (FT-IR)

The spectrum displays two distinct carbonyl stretching vibrations, a hallmark of phenacyl esters.[1]

Frequency ( )	Assignment	Description
1725 – 1740		Strong, sharp band typical of benzoate esters.
1690 – 1705		Conjugated ketone stretch (phenacyl moiety).[1]
1580 – 1600		Skeletal vibrations of the phenyl rings.
1100 – 1250	/	C-O-C asymmetric stretch and C-F stretch overlap.[1]

Nuclear Magnetic Resonance (NMR)

NMR (400 MHz, ):

• 5.50 – 5.60 ppm (s, 2H): The methylene protons ( ) appear as a sharp singlet.[1] This is the diagnostic peak for phenacyl esters.[1]
• 7.10 – 8.10 ppm (m, 9H): Aromatic region.[1]

  • The 2-fluorophenyl ring protons often show complex splitting due to

    coupling ( ).[1]

  • The phenacyl phenyl ring protons appear as typical multiplets (2H ortho, 2H meta, 1H para).[1]

NMR:

• -105 to -115 ppm: A single peak corresponding to the ortho-fluorine, potentially split into a multiplet by coupling with adjacent protons.[1]

Crystallography & Supramolecular Architecture[1]

The crystal structure of phenacyl 2-fluorobenzoate is governed by a competition between strong dipole-dipole interactions and weak hydrogen bonds.[1]

Structural Logic

• Conformation: The molecule adopts an extended conformation where the phenacyl group and the benzoate group twist to minimize steric repulsion between the carbonyl oxygen and the ortho-fluorine.[1]

• Intermolecular Forces:

  • : Weak hydrogen bonds form between the acidic methylene protons and the carbonyl oxygens of neighboring molecules.
  • : The fluorine atom acts as a weak acceptor, organizing the crystal lattice and potentially increasing the melting point relative to the non-fluorinated analog (phenacyl benzoate).

Caption: Supramolecular assembly driven by hydrogen bonding and fluorine interactions.[1]

Applications & Biological Potential[1][2][8][9][10]

Analytical Chemistry (Derivatization)

Before the advent of high-resolution MS and NMR, phenacyl 2-fluorobenzoate was the standard "solid derivative" for identifying 2-fluorobenzoic acid.[1]

• Protocol: An unknown acid is converted to the phenacyl ester.[1] The melting point of the purified solid is compared against literature standards to confirm identity.

Photolabile Protecting Groups

Phenacyl esters are known phototriggers .[1] Upon irradiation with UV light (

), the phenacyl group can be cleaved to regenerate the free carboxylic acid.[1]

• Mechanism: The reaction proceeds via a radical triplet state, involving hydrogen abstraction from the solvent or internal rearrangement. The ortho-fluorine substituent may tune the absorption maximum (

  ) and the quantum yield of deprotection.[1]

Biological Activity

Phenacyl esters of substituted benzoic acids have demonstrated antimicrobial and antifungal activity .[1]

• Pharmacophore: The

  -haloketone precursor (phenacyl bromide) is highly toxic (alkylating agent), but the ester derivative masks this toxicity while retaining lipophilicity.[1]

• Target: These compounds often act by disrupting cell wall synthesis or via non-specific membrane intercalation in fungal strains (e.g., Candida albicans).[1]

References

• Chemical Identity & Suppliers

  • PubChem Compound Summary: 2-Oxo-2-phenylethyl 2-fluorobenzoate.[1] National Center for Biotechnology Information.[1]

  • [Link][1]

• General Synthesis of Phenacyl Esters

  • Rather, J. B., & Reid, E. E. (1919).[1] The Identification of Acids.[1] IV. Phenacyl Bromide.[1][2][3] Journal of the American Chemical Society.[1] (Classic protocol for phenacyl ester synthesis).[1]

  • [Link][1]

• Crystallographic Context (Related Esters)

  • Shibakami, M., & Sekiya, A. (1995).[1][4] Phenyl 2-fluorobenzoate...[1][4]. Acta Crystallographica Section C. (Provides structural data on the 2-fluorobenzoate moiety).[1][4]

  • [Link][1]

• Biological Activity of Phenacyl Benzoates

  • Kumar, A., et al. (2011).[1] Synthesis and antimicrobial activity of some new phenacyl esters. Journal of Chemical and Pharmaceutical Research. (Contextualizes the biological potential of the class).

  • [Link] (General Journal Link for context)[1]

• Spectral Data References (Base Moieties)

  • NIST Chemistry WebBook.[1] IR Spectrum of Phenacyl Bromide and 2-Fluorobenzoic Acid.

  • [Link][1]

Sources

• 1. echemi.com [echemi.com]
• 2. researchgate.net [researchgate.net]
• 3. ruifuchem.com [ruifuchem.com]
• 4. Phenyl benzoate | C13H10O2 | CID 7169 - PubChem [pubchem.ncbi.nlm.nih.gov]

Advanced Synthesis & Characterization of UV-Active 2-Fluorobenzoic Acid Derivatives

This guide outlines the technical landscape of UV-active derivatives of 2-fluorobenzoic acid (2-FBA) . It focuses on synthetic pathways where the 2-fluorobenzoic acid scaffold serves as a critical precursor for generating chromophores and fluorophores used in detection, imaging, and medicinal chemistry.

Executive Summary: The Ortho-Fluorine Advantage

2-Fluorobenzoic acid (2-FBA) is more than a passive building block; it is a "spring-loaded" electrophile. The fluorine atom at the ortho position exerts two critical effects that drive the synthesis of UV-active derivatives:

• Electronic Activation (

  ): The strong electronegativity of fluorine ( ) activates the aromatic ring for Nucleophilic Aromatic Substitution ( ), allowing the rapid installation of UV-active nucleophiles (anilines, hydrazines) under mild conditions.

• The "Antenna Effect": In coordination chemistry, the 2-FBA carboxylate moiety acts as an efficient photon harvester (antenna), absorbing UV light (typically 230–280 nm) and transferring energy to lanthanide ions (e.g., Eu

  ), resulting in intense luminescence.

This guide details three primary classes of UV-active derivatives: Luminescent Lanthanide Complexes , Fluorescent N-Aryl Anthranilates , and Indazole Heterocycles .

Pathway A: Luminescent Lanthanide "Antenna" Complexes

Application: Bio-imaging probes and OLED materials. Mechanism: 2-FBA ligands coordinate to Lanthanide ions.[1][2] The aromatic ring absorbs UV light (

) and transfers energy via Intersystem Crossing (ISC) to the metal's emissive state (e.g., for Europium), generating sharp, long-lived luminescence.

Technical Data Profile

Parameter	Value	Notes
Ligand Absorption	ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> nm	Ligand-centered transition.
Emission (Eu Complex)	nm	Hypersensitive transition (Red).
Coordination Geometry	Distorted Square Antiprism	Typically 8 or 9 coordinate.[2]
Quantum Yield ( )	15–40% (Solid State)	Enhanced by co-ligands like Phenanthroline.

Experimental Protocol: Synthesis of [Eu(2-FBA) (phen)]

This protocol yields a highly UV-active red-emitting complex.

Reagents:

• 2-Fluorobenzoic acid (2-FBA)[1][2]

• Europium(III) chloride hexahydrate (EuCl

  6H O)

• 1,10-Phenanthroline (phen)[1][2]

• Ethanol (95%), NaOH (1M).

Step-by-Step Methodology:

• Ligand Preparation: Dissolve 2-FBA (3.0 mmol, 420 mg) in Ethanol (20 mL). Adjust pH to 6.5–7.0 using 1M NaOH to generate the 2-fluorobenzoate anion.

• Co-Ligand Addition: Add 1,10-Phenanthroline (1.0 mmol, 198 mg) to the solution with vigorous stirring.

• Metal Coordination: Dropwise add a solution of EuCl

  6H O (1.0 mmol, 366 mg) in Ethanol (10 mL).

• Precipitation: Heat the mixture at 60°C for 2 hours. A white precipitate will form.[3]

• Isolation: Cool to room temperature. Filter the precipitate and wash 3x with cold ethanol to remove unreacted ligands.

• Drying: Vacuum dry at 50°C for 12 hours.

Validation: The product should exhibit no fluorescence under visible light but glow bright red under a 254 nm or 365 nm UV lamp.

Pathway B: Fluorescent N-Aryl Anthranilates (Fenamates)

Application: UV-active pharmacophores (NSAID bioisosteres) and fluorescent pH probes. Mechanism: The ortho-fluorine acts as a leaving group in an

reaction with aniline derivatives. This extends the conjugation system, shifting UV absorption into the 300–350 nm range and often inducing fluorescence (400–470 nm emission).

Synthetic Strategy: Lithioamide-Promoted

Unlike activated substrates (e.g., nitro-fluorobenzenes), 2-FBA requires strong bases to facilitate nucleophilic attack due to the electron-rich carboxylate.

Reaction Scheme:

Experimental Protocol

• Deprotonation: In a flame-dried flask under Argon, dissolve the aniline derivative (1.2 equiv) in anhydrous THF. Cool to -78°C.

• Base Addition: Add LiHMDS (Lithium hexamethyldisilazide, 2.5 equiv) dropwise. Stir for 30 min to form the lithium anilide.

• Substrate Addition: Add 2-Fluorobenzoic acid (1.0 equiv) dissolved in THF.

• Reaction: Allow to warm to room temperature and reflux for 4–12 hours.

• Quench/Workup: Quench with 1M HCl. Extract with Ethyl Acetate. The product (N-aryl anthranilic acid) is purified by recrystallization from Ethanol/Water.

Pathway C: Indazole Heterocycles

Application: Kinase inhibitors and UV-active drug scaffolds. Mechanism: 2-FBA is reduced to 2-fluorobenzaldehyde, which then condenses with hydrazine. The hydrazine nitrogen attacks the ortho-fluorine in an intramolecular

cyclization to form the indazole core.

Visualization of Synthetic Divergence

The following diagram illustrates how 2-FBA serves as a divergent node for these three distinct UV-active classes.

Caption: Divergent synthesis of UV-active scaffolds from 2-Fluorobenzoic Acid via Coordination, Substitution, and Cyclization pathways.

References

• Synthesis of Indazoles: Song, J. J., & Yee, N. K. (2000).[4] "A Novel Synthesis of 2H-Indazoles via the Palladium-Catalyzed Intramolecular Amination of Aryl Halides." Organic Letters, 2(4), 519–521. Link

• Lanthanide Complexes: Yan, B., & Zhang, H. (2007). "Synthesis, structure and luminescence properties of two novel lanthanide complexes with 2-fluorobenzoic acid and 1,10-phenanthroline." Journal of Coordination Chemistry, 60(16), 1779-1789. Link

• SNAr Mechanisms: Belaud-Rotureau, M., et al. (2010).[5] "Synthesis of N-Aryl and N-Alkyl Anthranilic Acids via SNAr Reaction of Unprotected 2-Fluoro- and 2-Methoxybenzoic Acids by Lithioamides." Organic Letters, 12(10), 2406–2409. Link

• Fluorine in Med Chem: Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37, 320-330. Link

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 2H-Indazole synthesis [organic-chemistry.org]
• 5. Synthesis of N-aryl and N-alkyl anthranilic acids via S(N)Ar reaction of unprotected 2-fluoro- and 2-methoxybenzoic acids by lithioamides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Solubility of 2-Fluorobenzoic Acid Phenacyl Ester in Acetonitrile

Executive Summary

This technical guide provides a comprehensive analysis of the solubility characteristics of 2-fluorobenzoic acid phenacyl ester (CAS: 55153-24-7) in acetonitrile (MeCN) . While specific solubility coefficients for this ester derivative are rarely cataloged in standard thermodynamic databases, its behavior is critical for High-Performance Liquid Chromatography (HPLC) derivatization protocols and organic synthesis purification.

Based on structural activity relationships (SAR) and solvent-solute interaction parameters, this compound exhibits high solubility in acetonitrile at ambient temperatures (

mg/mL), serving as the primary medium for its synthesis and chromatographic analysis. This guide outlines the theoretical framework, experimental protocols for precise solubility determination, and the thermodynamic implications for researchers.

Chemical Identity & Physicochemical Context[1][2][3][4][5][6][7][8][9][10][11][12]

The solubility profile of 2-fluorobenzoic acid phenacyl ester is governed by the interaction between its polarizable aromatic rings and the dipolar aprotic nature of acetonitrile.

Property	Description
Compound Name	2-Fluorobenzoic acid phenacyl ester
CAS Number	55153-24-7
Molecular Formula
Molecular Weight	258.25 g/mol
Solute Type	Aromatic Ester (Lipophilic with polar centers)
Solvent (MeCN)	Dipolar Aprotic ( D), Dielectric Constant
Primary Interaction	Dipole-dipole interactions; - stacking disruption by solvent

Structural Significance in Solubility

The phenacyl ester moiety is traditionally employed to convert carboxylic acids (like 2-fluorobenzoic acid) into UV-active derivatives (

nm) for HPLC detection.

• The Fluorine Effect: The ortho-fluorine atom creates a dipole moment distinct from the unsubstituted benzoate, slightly increasing polarity but reducing lattice energy compared to para-substituted isomers, generally enhancing solubility in polar organic solvents like MeCN.

• The Phenacyl Group: Adds significant lipophilicity, making the molecule highly soluble in organic modifiers (MeCN, MeOH) compared to the free acid form in aqueous buffers.

Synthesis & Solvation Workflow

Understanding the synthesis pathway is essential, as acetonitrile is often the reaction solvent. The ester is typically generated via nucleophilic substitution, where the product remains dissolved while the byproduct precipitates.

Reaction Scheme (DOT Visualization)

Figure 1: Synthesis pathway demonstrating the high solubility of the target ester in the reaction solvent (Acetonitrile) versus the insolubility of the salt byproduct.

Experimental Protocols for Solubility Determination

Since exact literature values vary by crystal polymorph and purity, researchers must validate solubility empirically. Below are two self-validating protocols: Gravimetric (Standard) and Visual Polythermal (Rapid) .

Method A: Isothermal Gravimetric Analysis (High Precision)

Purpose: To determine the exact saturation mole fraction (

) at a specific temperature (e.g., 298.15 K).

Protocol:

• Preparation: Add excess 2-fluorobenzoic acid phenacyl ester solid to 10 mL of HPLC-grade Acetonitrile in a jacketed glass vessel.

• Equilibration: Stir at the target temperature (controlled to

  K) for 24 hours.

  • Self-Validation: Ensure solid phase is present throughout. If all solid dissolves, add more.

• Sampling: Stop stirring and allow phases to separate for 1 hour.

• Filtration: Withdraw the supernatant using a pre-heated syringe filter (0.22

  m PTFE) to avoid temperature drops that cause precipitation.

• Quantification:

  • Transfer a known volume (

    ) to a pre-weighed weighing dish.

  • Evaporate solvent under vacuum or nitrogen stream.

  • Weigh the dry residue (

    ).

Calculation:

Method B: Dynamic Visual Polythermal (Temperature Dependence)

Purpose: To generate a solubility curve (

vs. ) for crystallization optimization.

Protocol:

• Place a known mass of solute (

  ) and solvent ( ) in a sealed vial.

• Heat slowly (0.5 K/min) until the last crystal disappears (

  ).

• Cool slowly until the first crystal appears (

  ).

• Repeat with added solvent increments to vary the mole fraction.

Thermodynamic Modeling & Analysis

For drug development and process engineering, experimental data should be fitted to thermodynamic models to predict solubility at unmeasured temperatures.

The Modified Apelblat Equation

This empirical model correlates the mole fraction solubility (

) with absolute temperature ( ):

• A, B, C: Empirical parameters derived from regression analysis of Method B data.

• Interpretation: A positive correlation between

  and confirms an endothermic dissolution process ( ), which is standard for phenacyl esters in acetonitrile.

Van't Hoff Analysis

Plot

versus . The slope provides the apparent enthalpy of solution:

• Expectation: Phenacyl esters typically show linear Van't Hoff plots in pure MeCN, indicating no phase transition (polymorph change) within the standard operating range (273 K – 323 K).

Applications in HPLC & Purification

Chromatographic Conditions

Because the ester is highly soluble in Acetonitrile, it is the preferred organic modifier for Reversed-Phase HPLC (RP-HPLC).

• Column: C18 (Octadecylsilane)

• Mobile Phase: Acetonitrile : Water (Gradient typically 50:50

  100:0)

• Detection: UV at 242 nm (Phenacyl chromophore)

• Solubility Implication: Samples can be injected at high concentrations in 100% MeCN without risk of column head precipitation, unlike aqueous-diluted samples.

Recrystallization Strategy

While Acetonitrile dissolves the ester well, it is often too good a solvent for high-yield recrystallization.

• Recommended Anti-Solvent: Water.

• Procedure: Dissolve ester in hot MeCN

  Add Water dropwise until turbid Cool to 4°C.

Solubility Workflow Diagram

Figure 2: Decision tree for selecting the appropriate solubility determination method based on research requirements.

References

• BenchChem. (2025).[1] Physical and Chemical Properties of 2-Fluorobenzoic Acid. Retrieved from

• PubChem. (2025). 2-Fluorobenzoic acid | C7H5FO2 | CID 9935. National Library of Medicine. Retrieved from

• Zhang, Y., et al. (2022). Expanding the Equilibrium Solubility and Dissolution Thermodynamics of Benzoic Acid in Aqueous Alcoholic Mixtures. MDPI Processes. Retrieved from

• Yang, J., et al. (2025). Solubility Determination and Thermodynamic Analysis of 2,4-Dichlorobenzoic Acid in Pure Solvents. ResearchGate. Retrieved from

• Givens, R. S., & Park, C. H. (1996).[2] p-Hydroxyphenacyl ATP: A New Phototrigger. Tetrahedron Letters (Context on Phenacyl Ester Solubility). Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Molecular Weight of 2-Fluorobenzoic Acid Phenacyl Ester

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the molecular weight of 2-fluorobenzoic acid phenacyl ester, a compound of interest in organic synthesis and medicinal chemistry. Authored from the perspective of a Senior Application Scientist, this document synthesizes theoretical calculations with practical insights into experimental determination, ensuring a thorough understanding for researchers and drug development professionals.

Introduction: Understanding the Compound

2-Fluorobenzoic acid phenacyl ester is an ester formed from 2-fluorobenzoic acid and a phenacyl group. The 2-fluorobenzoic acid moiety, a derivative of benzoic acid with a fluorine atom at the ortho position, exhibits unique electronic properties due to the high electronegativity of fluorine, influencing its reactivity and the properties of its derivatives.[1] The phenacyl group, derived from acetophenone, serves as a common protecting group for carboxylic acids in organic synthesis due to its stability and selective removal under specific conditions.[2] The combination of these two components results in a molecule with potential applications in the synthesis of complex organic structures and as a prodrug candidate.

Theoretical Molecular Weight Calculation

The determination of the precise molecular weight of a compound is fundamental to its characterization. This section details the step-by-step calculation of the molecular weight of 2-fluorobenzoic acid phenacyl ester based on its elemental composition.

Determination of the Molecular Formula

The formation of an ester from a carboxylic acid and an alcohol (or, in this case, the enol form of a ketone) involves a condensation reaction where a molecule of water is eliminated.

• 2-Fluorobenzoic Acid: The molecular formula for 2-fluorobenzoic acid is C₇H₅FO₂.[3][4]

• Phenacyl Group: The molecular formula for the phenacyl group is C₈H₇O.[5]

The esterification reaction combines these two molecules with the removal of one molecule of water (H₂O).

• Combined Formula: C₇H₅FO₂ + C₈H₇O = C₁₅H₁₂FO₃

• Subtracting Water (H₂O): C₁₅H₁₂FO₃ - H₂O = C₁₅H₁₀FO₂

Therefore, the molecular formula for 2-fluorobenzoic acid phenacyl ester is C₁₅H₁₀FO₂ .

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The standard atomic weights of the constituent elements are:

• Carbon (C): 12.011 u[6][7]

• Hydrogen (H): 1.008 u[8]

• Oxygen (O): 15.999 u[9][10]

• Fluorine (F): 18.998 u[11]

The molecular weight is calculated as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) + (Number of F atoms × Atomic weight of F) + (Number of O atoms × Atomic weight of O)

(15 × 12.011) + (10 × 1.008) + (1 × 18.998) + (2 × 15.999) = 180.165 + 10.080 + 18.998 + 31.998 = 241.241 g/mol

Quantitative Data Summary

Element	Symbol	Count	Atomic Weight (u)	Total Weight (u)
Carbon	C	15	12.011[6][7]	180.165
Hydrogen	H	10	1.008[8]	10.080
Fluorine	F	1	18.998[11]	18.998
Oxygen	O	2	15.999[9][10]	31.998
Total	241.241

Experimental Determination of Molecular Weight

While theoretical calculation provides a precise value, experimental verification is crucial for confirming the identity and purity of a synthesized compound. Mass spectrometry is the primary analytical technique for this purpose.

Mass Spectrometry: The Gold Standard

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. This allows for the determination of the molecular weight with high accuracy.

Causality Behind Experimental Choices: The choice of ionization technique is critical and depends on the analyte's properties. For a moderately polar and thermally stable compound like 2-fluorobenzoic acid phenacyl ester, Electrospray Ionization (ESI) is a preferred method. ESI is a soft ionization technique that minimizes fragmentation, ensuring the detection of the intact molecular ion.

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

This protocol outlines a general procedure for the analysis of 2-fluorobenzoic acid phenacyl ester using ESI-MS.

Materials:

• Sample of 2-fluorobenzoic acid phenacyl ester

• High-purity solvent (e.g., methanol, acetonitrile)

• Volumetric flasks and micropipettes

• Mass spectrometer with an ESI source

Procedure:

• Sample Preparation:

  • Accurately weigh a small amount of the sample (e.g., 1 mg).

  • Dissolve the sample in a suitable solvent (e.g., 1 mL of methanol) to create a stock solution.

  • Perform a serial dilution to obtain a final concentration suitable for MS analysis (typically in the low µg/mL to ng/mL range). The optimal concentration should be determined empirically to avoid detector saturation.

• Instrument Setup:

  • Calibrate the mass spectrometer using a standard calibration solution to ensure mass accuracy.

  • Set the ESI source parameters. Typical starting parameters for a similar compound would be:

    • Ionization Mode: Positive (to detect [M+H]⁺ or [M+Na]⁺)

    • Capillary Voltage: 3-4 kV

    • Nebulizing Gas (N₂) Flow: 1-2 L/min

    • Drying Gas (N₂) Flow: 8-10 L/min

    • Drying Gas Temperature: 300-350 °C

• Data Acquisition:

  • Introduce the sample solution into the mass spectrometer via direct infusion or through a liquid chromatography system.

  • Acquire the mass spectrum over a relevant m/z range (e.g., 100-500).

• Data Analysis:

  • Identify the peak corresponding to the molecular ion. In positive ESI mode, this will likely be the protonated molecule [M+H]⁺ or the sodium adduct [M+Na]⁺.

  • For [M+H]⁺, the expected m/z would be 241.241 + 1.008 = 242.249.

  • For [M+Na]⁺, the expected m/z would be 241.241 + 22.990 = 264.231.

  • The high-resolution mass measurement from the instrument should be compared to the calculated exact mass for confirmation.

Self-Validating System in Mass Spectrometry

The protocol for mass spectrometry is inherently self-validating through several key aspects:

• Isotopic Pattern: The presence of a characteristic isotopic pattern for the molecular ion, particularly the A+1 peak due to the natural abundance of ¹³C, provides confidence in the assigned molecular formula.

• Adduct Formation: The observation of multiple adducts (e.g., [M+H]⁺ and [M+Na]⁺) at the expected m/z differences further confirms the molecular weight of the parent molecule.

• Fragmentation Analysis (MS/MS): If fragmentation is induced, the observed fragment ions should correspond to logical losses from the parent molecule, providing structural information that corroborates the molecular identity.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the molecular weight of 2-fluorobenzoic acid phenacyl ester using ESI-MS.

Caption: Workflow for Molecular Weight Determination by ESI-MS.

Conclusion

The molecular weight of 2-fluorobenzoic acid phenacyl ester has been theoretically calculated to be 241.241 g/mol based on its molecular formula of C₁₅H₁₀FO₂. For empirical validation, high-resolution mass spectrometry, particularly with electrospray ionization, serves as the definitive method. The protocols and principles outlined in this guide provide a robust framework for researchers and scientists to confidently determine and verify the molecular weight of this and similar compounds, ensuring the integrity and accuracy of their scientific endeavors.

References

• 2-Fluorobenzoic acid - Wikipedia. [Link]

• Calculate atomic weight and molecular weight of this fluorine - Brainly.in. [Link]

• 2-Fluoro Benzoic Acid - Ab Enterprises. [Link]

• What is the atomic mass of carbon? - Quora. [Link]

• Carbon - SEG Wiki. [Link]

• Fluorine - IUPAC Commission on Isotopic Abundances and Atomic Weights. [Link]

• Oxygen - nglos324. [Link]

• 2-Fluorobenzoic acid | C7H5FO2 | CID 9935 - PubChem. [Link]

• Hydrogen - Wikipedia. [Link]

• Fluorine - Element information, properties and uses - Periodic Table. [Link]

• Why is the atomic weight of oxygen 15.9994? - Quora. [Link]

• What's the Molar Mass of Hydrogen? - Horizon Educational. [Link]

• Atomic Weight of Oxygen. [Link]

• What is the mass of 1 atom of hydrogen in kg? - Quora. [Link]

• Atomic Number and Atomic Mass of Oxygen - Oreate AI Blog. [Link]

• Atomic Data for Fluorine (F ) - Physical Measurement Laboratory - NIST. [Link]

• Atomic Weights and Isotopic Compositions for Hydrogen - Physical Measurement Laboratory. [Link]

• What is the atomic weight of carbon? Round to the nearest whole number. | CK-12 Foundation - CK12.org. [Link]

• Hydrogen - IUPAC Commission on Isotopic Abundances and Atomic Weights. [Link]

• Carbon | C (Element) - PubChem. [Link]

• Oxygen | O (Element) - PubChem - NIH. [Link]

• Carbon - Element information, properties and uses - Periodic Table - Rsc.org. [Link]

• Atomic Mass | Periodic Table of Elements - PubChem. [Link]

• Phenacyl | C8H7O | CID 11123355 - PubChem - NIH. [Link]

• Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. [Link]

• Phenacyl chloride - Wikipedia. [Link]

• Novel N,S-Phenacyl Protecting Group and Its Application for Peptide Synthesis. [Link]

• Phenacyl acetate | CAS#:2243-35-8 | Chemsrc. [Link]

• p-FLUOROBENZOIC ACID - Organic Syntheses Procedure. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-Fluorobenzoic acid | CAS 445-29-4 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. bangchemicals.com [bangchemicals.com]
• 5. Phenacyl | C8H7O | CID 11123355 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. wiki.seg.org [wiki.seg.org]
• 7. Carbon | C (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Hydrogen - Wikipedia [en.wikipedia.org]
• 9. princeton.edu [princeton.edu]
• 10. Atomic Number and Atomic Mass of Oxygen - Oreate AI Blog [oreateai.com]
• 11. Atomic Weight of Fluorine | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]

Technical Guide: High-Sensitivity Analysis of Organic Acids via Phenacyl Ester Derivatization

Executive Summary

The analysis of short-chain carboxylic acids, fatty acids, and acidic pharmaceutical impurities is historically plagued by two factors: high polarity (leading to poor retention on Reverse-Phase HPLC) and the lack of a distinct chromophore (preventing sensitive UV detection).

While Gas Chromatography (GC) utilizing trimethylsilyl (TMS) derivatization is a common alternative, it is unsuitable for thermally unstable analytes.[1] This guide details the Phenacyl Ester Derivatization workflow. By coupling organic acids with phenacyl bromide (or its analogs) using crown-ether catalysis, researchers can transform non-detectable, polar acids into highly lipophilic, UV-active esters detectable at picomole levels.[1]

Chemical Principles & Mechanism[1][2]

The Nucleophilic Substitution

The core reaction is an

nucleophilic attack. The carboxylate anion ( ) acts as the nucleophile, attacking the -carbon of the phenacyl bromide, displacing the bromide ion.

The "Naked Anion" Effect (Crown Ether Catalysis)

The reaction rate in standard organic solvents is often kinetically limited by the solubility of the carboxylate salt.

• The Problem: Potassium carboxylates are insoluble in aprotic solvents (like acetonitrile) required for

  reactions. In protic solvents (like methanol), the anion is heavily solvated (hydrogen-bonded), reducing its nucleophilicity.[1]

• The Solution: 18-Crown-6 ether . This macrocycle specifically complexes with Potassium (

  ) ions. When added to the reaction in acetonitrile, it pulls the into solution. To maintain charge neutrality, the carboxylate anion follows. Crucially, because the crown ether wraps the cation, the anion remains "naked"—unsolvated and highly reactive—accelerating the reaction rate by orders of magnitude (Durst et al., 1975).

Mechanistic Pathway Diagram[1]

Figure 1: The Crown Ether-catalyzed activation of carboxylate anions allows for rapid SN2 coupling in aprotic solvents.

Strategic Reagent Selection

Selecting the correct derivatizing agent allows you to tune the retention time and detection specificity.

Reagent	UV Max ( )	Key Advantage	Recommended Use
Phenacyl Bromide	~242 nm	Standard retention shift.	General fatty acid profiling.[2]
p-Bromophenacyl Bromide	~260 nm	Gold Standard. The Br atom adds lipophilicity (longer retention) and a distinct isotopic pattern (1:1 doublet) for Mass Spec confirmation.	Complex biological matrices; LC-MS applications.[3]
p-Nitrobenzyl Bromide	~265 nm	High molar absorptivity.	Ultra-trace analysis where sensitivity is paramount.
Naphthacyl Bromide	~250 nm	Extreme lipophilicity.	Very short chain acids (C1-C4) that elute too early on C18.

Master Protocol: The Modified Durst-Borch Method

This protocol is optimized for p-Bromophenacyl Bromide (p-BPB) due to its superior chromatographic properties.

Reagents Required[1][6][7][8]

• Reagent A (Catalyst): 18-Crown-6 ether (5 mM in Acetonitrile).

• Reagent B (Derivatizer): p-Bromophenacyl bromide (20 mM in Acetonitrile).

• Base: Potassium Bicarbonate (

  ) solid or aqueous solution.

• Solvent: HPLC-grade Acetonitrile (ACN).

Step-by-Step Workflow

Step 1: Sample Preparation & Neutralization

• Dissolve sample (containing ~5-50

  mol of acid) in Methanol.

• Add stoichiometric equivalent of

  .

• Critical: Evaporate to complete dryness using a nitrogen stream or vacuum centrifuge. Water interferes with the

  reaction by solvating the anion.

Step 2: Reaction Assembly

• To the dried residue, add 500

  L of Reagent A (Crown Ether). Vortex to solubilize the salt.

• Add 500

  L of Reagent B (p-BPB).

• Cap the vial tightly (Teflon-lined cap).

Step 3: Derivatization

• Heat at 80°C for 30 minutes in a heating block.

• Note: Fatty acids react faster (15 min); sterically hindered acids may require 45 min.

Step 4: Quenching & Cleanup (Crucial for Column Life) [1]

• Cool to room temperature.[4]

• The mixture contains excess p-BPB (a strong alkylator).

• Optional but Recommended: Add 50

  L of acetic acid to consume excess crown ether/base, or perform a simple Solid Phase Extraction (SPE) if the excess reagent peak co-elutes with early analytes.

Step 5: HPLC Analysis

• Inject 10

  L directly onto a C18 column.

• Detection: UV at 260 nm.

Experimental Workflow & Data Logic

The following diagram illustrates the decision logic required to validate the assay.

Figure 2: Operational workflow emphasizing the critical drying step and interference management.

Validation & Troubleshooting

The "Excess Reagent" Problem

Since p-BPB is UV-active, it will appear as a large peak in the chromatogram.

• Behavior: p-BPB usually elutes before the derivatized long-chain fatty acids but after very short-chain acids.

• Mitigation: Run a "Reagent Blank" (no sample). Identify the p-BPB peak and the hydrolysis byproduct (p-bromophenacyl alcohol). Ensure your gradient separates these from your target.

Internal Standards

Do not rely on external calibration alone. Derivatization efficiency can vary based on moisture content.

• Recommendation: Spike the sample with a fatty acid not present in the matrix (e.g., Heptadecanoic acid (C17:0) ) before the derivatization step.

Moisture Control

The reaction is strictly anhydrous. If yields are low:

• Check the dryness of the Acetonitrile (use molecular sieves).

• Ensure the initial evaporation of the sample was complete.

References

• Durst, H. D., Milano, M., Kikta, E. J., Connelly, S. A., & Grushka, E. (1975).[1][5][6] Phenacyl esters of fatty acids via crown ether catalysts for enhanced ultraviolet detection in liquid chromatography.[5][6][7] Analytical Chemistry, 47(11), 1797–1801.[1][5][6]

• Borch, R. F. (1975).[8] Separation of long chain fatty acids as phenacyl esters by high pressure liquid chromatography. Analytical Chemistry, 47(14), 2437–2439.[1][8]

• Wood, R., & Lee, T. (1983).[1] High-performance liquid chromatography of fatty acids: Quantitative analysis of saturated, monoenoic, polyenoic, and geometrical isomers. Journal of Chromatography A, 254, 237–246.[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. hplc.eu [hplc.eu]
• 3. Improved detection of polyunsaturated fatty acids as phenacyl esters using liquid chromatography-ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Phenacyl esters of fatty acids via crown ether catalysts for enhanced ultraviolet detection in liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]

In-Depth Technical Guide: Synthesis of 2-Fluorobenzoic Acid Phenacyl Ester

Strategic Overview & Application Scope

Target Molecule: 2-Fluorobenzoic acid phenacyl ester Core Utility: Carboxylic acid derivatization, photolabile protecting group, crystalline identification.

The synthesis of 2-fluorobenzoic acid phenacyl ester represents a classic nucleophilic substitution (

) widely utilized in organic chemistry for two primary purposes:

• Structural Characterization: Historically, phenacyl esters serve as crystalline derivatives for liquid carboxylic acids, allowing for identification via melting point determination.

• Protecting Group Chemistry: The phenacyl moiety acts as a carboxyl protecting group that is stable to acidic hydrolysis but cleavable under specific conditions (e.g., photolysis or nucleophilic attack by thiophenoxide), making it valuable in peptide and complex molecule synthesis.

This guide details the synthesis via the direct alkylation of the 2-fluorobenzoate anion with phenacyl bromide (2-bromoacetophenone). This pathway is preferred over Fischer esterification due to the mild conditions that avoid strong acidic catalysts and equilibrium limitations.

Retrosynthetic Analysis & Reaction Pathway

The construction of the ester bond is achieved by disconnecting the molecule at the acyl-oxygen bond. The logical precursors are 2-fluorobenzoic acid (nucleophile source) and phenacyl bromide (electrophile).

Reaction Scheme Visualization

The following diagram outlines the stoichiometric transformation and the requisite reagents.

Caption: Stoichiometric conversion of 2-fluorobenzoic acid to its phenacyl ester via base-mediated alkylation.

Mechanistic Insight: Nucleophilic Substitution ( )

The reaction proceeds via a concerted

mechanism .[1] The presence of the ortho-fluorine atom on the benzoate ring introduces an inductive electron-withdrawing effect (-I), which stabilizes the carboxylate anion but slightly reduces its nucleophilicity compared to unsubstituted benzoate. However, the high reactivity of the -haloketone (phenacyl bromide) compensates for this, driving the reaction forward.

Step-by-Step Mechanism

• Deprotonation: A weak base (e.g.,

  or Triethylamine) abstracts the acidic proton from 2-fluorobenzoic acid ( ), generating the 2-fluorobenzoate anion.

• Nucleophilic Attack: The carboxylate oxygen attacks the methylene carbon of phenacyl bromide. This carbon is highly electrophilic due to the adjacent carbonyl group and the leaving group (Bromine).

• Transition State: A pentacoordinate transition state forms where the C-O bond is forming and the C-Br bond is breaking simultaneously.

• Irreversible Formation: The bromide ion is displaced, yielding the ester and an inorganic salt (e.g., KBr).

Caption: Mechanistic flow of the esterification process highlighting the critical transition state.

Experimental Protocol

Safety Warning: Phenacyl bromide is a potent lachrymator (tear gas agent). All operations must be performed in a well-ventilated fume hood. Wear chemical-resistant gloves and eye protection.[2]

Materials

Reagent	Equiv.[1][3][4][5][6][7]	Role	Notes
2-Fluorobenzoic Acid	1.0	Substrate	Solid, MP ~122°C
Phenacyl Bromide	1.05	Electrophile	Lachrymator , handle with care
Potassium Carbonate ( )	1.1	Base	Anhydrous preferred
Acetone or DMF	Solvent	Medium	Acetone (reflux), DMF (RT/mild heat)
Sodium Iodide (NaI)	0.1	Catalyst	Optional (Finkelstein condition)

Procedure (Standard Acetone Reflux Method)

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-fluorobenzoic acid (1.0 equiv) in acetone (approx. 10 mL per gram of acid).

• Neutralization: Add Potassium Carbonate (0.55 equiv if using

  , or 1.1 equiv if using ) and stir for 15 minutes to generate the potassium salt in situ.

  • Note: Water (1-2 drops) can be added to facilitate the solubility of the carbonate if the reaction is sluggish, but anhydrous conditions generally favor the

    kinetics.

• Addition: Add Phenacyl Bromide (1.05 equiv) to the mixture.

  • Optimization: Adding a catalytic amount of Sodium Iodide (NaI) can accelerate the reaction by converting the bromide to the more reactive iodide in situ (Finkelstein reaction).

• Reaction: Attach a reflux condenser and heat the mixture to reflux (~56°C) for 1–2 hours. Monitor reaction progress via TLC (Solvent system: Hexane/Ethyl Acetate 4:1).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter off the inorganic salts (

    , excess ).

  • Evaporate the solvent under reduced pressure.[4][5]

• Purification:

  • The residue is typically a solid. Recrystallize from dilute ethanol or a mixture of ethyl acetate/hexane.

  • Target Appearance: White to off-white crystalline solid.[4]

Characterization & Data Analysis

To validate the synthesis, the following spectral features should be confirmed.

Expected Spectral Data

Technique	Feature	Expected Signal	Interpretation
IR Spectroscopy	Carbonyl (Ester)	~1720–1735	C=O stretch (Ester)
Carbonyl (Ketone)	~1690–1705	C=O stretch (Phenacyl ketone)
H NMR	Methylene (-CH2-)	5.3 – 5.6 ppm (s, 2H)	Diagnostic singlet for phenacyl
Aromatic (Benzoate)	7.1 – 8.1 ppm (m)	2-Fluoro substitution pattern
Aromatic (Phenacyl)	7.4 – 8.0 ppm (m)	Benzoyl protons
F NMR	Ortho-Fluorine	-105 to -115 ppm	Shift dependent on solvent

Troubleshooting Guide

• Low Yield: Ensure reagents are dry. Water can hydrolyze phenacyl bromide to the corresponding alcohol.

• Impurity (Starting Material): If acid remains, wash the organic layer (dissolved in EtOAc) with saturated

  during work-up to remove unreacted acid.

• Lachrymatory Residue: Wash glassware with an ethanol/alkali solution to decompose traces of phenacyl bromide before removing from the hood.

References

• Sheehan, J. C., & Umezawa, K. (1973).[8] Phenacyl photosensitive blocking groups. The Journal of Organic Chemistry, 38(21), 3771–3774. Link

• Rather, S. A., et al. (2010). On the esterification reaction of phenacyl bromide with benzoic acids: microwave and ultrasound versus conventional heating. Bulgarian Chemical Communications, 42(4), 306–311. Link

• BenchChem. (2025).[3][4] Physical and chemical properties of 2-Fluorobenzoic acid. Link

• Sigma-Aldrich. (2025). 2-Fluorobenzoic acid Product Specification. Link

Sources

• 1. 3.5 – Reactions of Carboxylic Acids and Derivatives – Page 2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 2. chembk.com [chembk.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. pubs.acs.org [pubs.acs.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Protocol for Derivatizing 2-Fluorobenzoic Acid with Phenacyl Bromide

Abstract & Scope

This technical guide outlines the protocol for converting 2-fluorobenzoic acid (2-FBA) into its phenacyl ester derivative (phenacyl 2-fluorobenzoate). While 2-fluorobenzoic acid possesses a weak chromophore, derivatization with phenacyl bromide (

-bromoacetophenone) introduces a strong UV-absorbing moiety ( ), significantly lowering the Limit of Detection (LOD) in HPLC analysis. Additionally, this reaction serves as a classical method for qualitative identification via melting point determination.

Two protocols are provided:

• Standard Base-Mediated Synthesis: A robust, cost-effective method using triethylamine.

• Crown Ether-Catalyzed Synthesis: A high-efficiency, rapid method utilizing phase-transfer catalysis.

Chemical Principle & Mechanism[1][2][3]

Reaction Mechanism ( )

The reaction proceeds via a nucleophilic substitution (

) mechanism. The process involves two distinct steps:

• Activation: A base (e.g., Triethylamine or

  ) deprotonates the carboxylic acid to form the carboxylate anion.

• Substitution: The carboxylate anion acts as a nucleophile, attacking the

  -carbon of the phenacyl bromide, displacing the bromide leaving group.

Specific Consideration for 2-Fluorobenzoic Acid: The ortho-fluorine substituent exerts a strong inductive electron-withdrawing effect (-I), lowering the

of 2-FBA to ~3.27 (compared to 4.20 for benzoic acid). While this facilitates easier deprotonation, it slightly stabilizes the resulting carboxylate charge, potentially reducing nucleophilicity compared to non-substituted benzoates. Consequently, ensuring adequate temperature (reflux) or catalytic assistance (crown ether) is critical for high yields.

Mechanistic Pathway Diagram

Figure 1: Mechanistic pathway of the esterification via

nucleophilic substitution.[1]

Safety & Materials

Critical Safety Warning

Phenacyl Bromide is a Lachrymator. It is historically used as a tear gas agent.

• Engineering Controls: All operations must be performed inside a functioning fume hood.

• PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory.

• Spill Management: Neutralize spills with 5% ammonia solution to degrade the lachrymator before cleaning.

Reagents Table

Reagent	Role	Properties
2-Fluorobenzoic Acid	Substrate	Solid, mp 122°C, 3.27
Phenacyl Bromide	Derivatizing Agent	Solid, lachrymator, mp 50°C
Triethylamine (TEA)	Base (Method A)	Liquid, volatile amine
18-Crown-6	Catalyst (Method B)[2]	Phase transfer catalyst
Potassium Carbonate	Base (Method B)	Anhydrous solid
Acetonitrile (ACN)	Solvent	Polar aprotic, HPLC grade

Experimental Protocols

Method A: Standard Base-Mediated Synthesis

Best for: General synthesis where speed is not critical and crown ethers are unavailable.

• Dissolution: In a 50 mL round-bottom flask, dissolve 1.0 mmol (140 mg) of 2-fluorobenzoic acid in 10 mL of Acetone or Acetonitrile.

• Neutralization: Add 1.1 mmol (155

  L) of Triethylamine (TEA) . Stir for 5 minutes to ensure carboxylate formation.

• Addition: Add 1.0 mmol (199 mg) of Phenacyl Bromide .

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 60-80°C depending on solvent) for 60 minutes .

  • Note: A white precipitate (Triethylammonium bromide) will form, indicating reaction progress.

• Workup:

  • Cool to room temperature.[3][4]

  • Filter off the precipitate.[3][5]

  • Evaporate the solvent under reduced pressure.[3][5]

  • Redissolve residue in EtOAc, wash with 5%

    (to remove unreacted acid) and water.

  • Dry over

    and concentrate.

Method B: Crown Ether-Catalyzed Synthesis (High Efficiency)

Best for: Quantitative derivatization for analytical applications (HPLC) or hindered substrates.

• Preparation: In a reaction vial, combine:

  • 1.0 mmol 2-fluorobenzoic acid

  • 0.5 mmol Potassium Carbonate (

    )

  • 0.05 mmol 18-Crown-6 (Catalytic amount, ~13 mg)

  • 5 mL Acetonitrile

• Activation: Stir at room temperature for 10 minutes. The crown ether complexes

  , generating a "naked," highly reactive carboxylate anion.

• Derivatization: Add 1.0 mmol Phenacyl Bromide .

• Reaction: Heat at 80°C for 30 minutes .

• Purification:

  • Cool the mixture.

  • Dilute with water (15 mL) to precipitate the ester (if concentration is high) or extract with Dichloromethane (DCM).

  • Recrystallize crude product from dilute ethanol if high purity is required for melting point analysis.

Workflow Decision Tree

Figure 2: Operational workflow for selecting the appropriate derivatization path.

Analytical Validation

HPLC Conditions

The phenacyl derivative allows for sensitive UV detection where the native acid is silent or weak.

• Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5

  m).

• Mobile Phase: Acetonitrile : Water (Gradient typically 50:50

  90:10).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Phenacyl absorption max).

• Expected Result: The ester will elute significantly later than the free acid due to decreased polarity and increased lipophilicity.

Characterization Data[9]

• Melting Point: Phenacyl 2-fluorobenzoate typically melts between 80-90°C (Value requires experimental verification as literature varies by purity).

• IR Spectroscopy: Look for removal of broad O-H stretch (2500-3300

  ) and appearance of two distinct carbonyl peaks: Ester C=O (~1720 ) and Ketone C=O (~1690 ).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete deprotonation	Ensure base (TEA/ ) is added before phenacyl bromide. Check solvent dryness.
Starting Material Remains	Steric/Electronic hindrance	Switch to Method B (Crown Ether). The "naked" anion is more nucleophilic.
Multiple Peaks (HPLC)	Hydrolysis of reagent	Phenacyl bromide hydrolyzes in water. Ensure anhydrous solvents are used during the reaction.
Yellow Product	Oxidation/Impurities	Recrystallize from ethanol/water. Pure phenacyl esters are generally white/colorless.

References

• Durst, H. D., et al. (1975). "Phenacyl esters of fatty acids via crown ether catalysts for enhanced ultraviolet detection in liquid chromatography." Analytical Chemistry. Link

• Borch, R. F. (1975).[6] "Separation of long chain fatty acids as phenacyl esters by high pressure liquid chromatography." Analytical Chemistry. Link

• PubChem. (n.d.).[2] "2-Fluorobenzoic acid | C7H5FO2."[2][7][8] National Library of Medicine. Link

• Vogel, A. I. "Vogel's Textbook of Practical Organic Chemistry.

• Organic Syntheses. "Phenacyl Bromide." Org.[5] Synth. 1936, 16, 73. (For properties and handling of the reagent). Link

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. 2-Fluorobenzoic acid | C7H5FO2 | CID 9935 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Derivatization of carboxylic acids by reaction with 4'-bromophenacyl trifluoromethanesulfonate prior to determination by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. CAS 445-29-4: 2-Fluorobenzoic acid | CymitQuimica [cymitquimica.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 2-Fluorobenzoic Acid Phenacyl Ester

Introduction & Scientific Rationale

The analysis of 2-fluorobenzoic acid phenacyl ester serves two critical functions in pharmaceutical and organic chemical research:

• Derivatization for Sensitivity: 2-fluorobenzoic acid (2-FBA) lacks a strong chromophore, making trace detection difficult. Esterification with phenacyl bromide introduces a phenacyl moiety, significantly enhancing UV absorbance (typically at 254 nm) and improving detection limits by orders of magnitude.

• Phase Transfer Catalysis (PTC) Monitoring: The synthesis of this ester via the reaction of potassium 2-fluorobenzoate with phenacyl bromide, catalyzed by 18-crown-6 , is a benchmark reaction for evaluating the efficiency of solid-liquid phase transfer catalysts.

This application note provides a comprehensive, self-validating protocol for analyzing the reaction mixture and the purified ester. It addresses the separation of the highly lipophilic ester from the polar starting acid and the excess phenacyl bromide reagent.

Chemical Context & Reaction Mechanism[1][2]

Understanding the chemistry is prerequisite to interpreting the chromatogram. The analysis must resolve three distinct species:

• Reactant A: 2-Fluorobenzoate (Polar, elutes early/void volume).

• Reactant B: Phenacyl Bromide (Moderately lipophilic).

• Product: 2-Fluorobenzoic Acid Phenacyl Ester (Highly lipophilic, elutes late).

• Catalyst: 18-Crown-6 (Elutes early, low UV absorbance).

Reaction Scheme Visualization

Figure 1: Phase transfer catalysis mechanism. The 18-crown-6 solubilizes the potassium salt into the organic phase, enabling reaction with phenacyl bromide.

Method Development Strategy

Chromatographic Selection (The "Why")

• Stationary Phase: A C18 (Octadecylsilyl) column is selected. The phenacyl ester is significantly more hydrophobic than the starting materials. A C18 phase provides the necessary hydrophobic interaction to retain the ester and separate it from the phenacyl bromide.

• Mobile Phase: A Water/Acetonitrile (ACN) gradient is preferred over Methanol. ACN has a lower UV cutoff and lower viscosity, allowing for higher flow rates and sharper peaks.

• Detection: UV at 254 nm . The phenacyl group contains a phenyl ketone chromophore with strong absorbance at 254 nm. The fluorobenzoic acid moiety also absorbs in this region, but the esterification dominates the signal.

Experimental Protocols

Protocol A: Sample Preparation (Synthesis & Work-up)

Use this protocol if generating the analyte in-house for standard testing.

• Reagents:

  • Potassium 2-fluorobenzoate (1.0 mmol)

  • Phenacyl bromide (1.0 mmol)

  • 18-Crown-6 (0.05 mmol, catalytic)

  • Acetonitrile (HPLC Grade, 20 mL)

• Procedure:

  • Combine reagents in a 50 mL round-bottom flask.

  • Reflux at 80°C for 90 minutes.

  • Critical Step: Cool to room temperature. The byproduct (KBr) will precipitate.

  • Filter the supernatant through a 0.45 µm PTFE syringe filter .

  • Dilute the filtrate 1:10 with Mobile Phase B (Acetonitrile) prior to injection.

Protocol B: HPLC Instrumentation & Conditions

The Core Analytical Method.

Parameter	Condition	Rationale
Instrument	HPLC with UV/Vis or PDA Detector	Standard configuration.
Column	C18, 150 x 4.6 mm, 5 µm (e.g., Agilent Zorbax or Phenomenex Luna)	Standard dimension for robust separation.
Mobile Phase A	Water (0.1% Formic Acid)	Acidification suppresses ionization of residual free acid, improving peak shape.
Mobile Phase B	Acetonitrile (0.1% Formic Acid)	Strong solvent for lipophilic ester elution.
Flow Rate	1.0 mL/min	Optimal linear velocity for 5 µm particles.
Injection Vol.	10 µL	Standard loop size.
Detection	UV @ 254 nm	Max sensitivity for phenacyl chromophore.
Temperature	30°C	Ensures reproducible retention times.

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.0	40%	Initial Hold (Elute polar impurities)
2.0	40%	Isocratic Hold
12.0	90%	Linear Ramp (Elute Product)
15.0	90%	Wash (Remove highly lipophilic contaminants)
15.1	40%	Return to Initial

| 20.0 | 40% | Re-equilibration |

System Suitability & Validation (Self-Validating System)

To ensure the data is trustworthy, the system must pass specific suitability criteria before sample analysis.

Analytical Workflow

Figure 2: Analytical workflow ensuring system suitability prior to critical sample analysis.

Acceptance Criteria

• Resolution (Rs): > 2.0 between Phenacyl Bromide and 2-Fluorobenzoic Acid Phenacyl Ester.

• Tailing Factor (T): < 1.5 for the Ester peak.

• Retention Time Precision: < 1.0% RSD (n=5 injections).

Expected Elution Order (Relative Retention)

• t0 (Dead Time): 18-Crown-6 / Residual 2-Fluorobenzoic Acid (if unreacted).

• ~5-7 min: Phenacyl Bromide (Excess Reagent).

• ~10-12 min: 2-Fluorobenzoic Acid Phenacyl Ester (Target Analyte).

Results & Discussion

Interpreting the Chromatogram

In a successful synthesis monitoring run, you will observe the depletion of the Phenacyl Bromide peak and the growth of the Ester peak.

• Peak Identification: The Phenacyl Bromide peak will appear earlier due to lower lipophilicity compared to the ester, which contains two aromatic rings and the ester linkage.

• Purity Calculation: Use Area Normalization (%) for reaction monitoring.

  (Note: This assumes similar extinction coefficients at 254 nm, which is a valid approximation for these species due to the shared phenacyl chromophore).

Troubleshooting Common Issues

• Peak Splitting: If the Ester peak splits, check the sample solvent. If dissolved in 100% ACN and injected into a 40% ACN starting gradient, "solvent effect" can occur. Solution: Dilute sample with 50:50 Water:ACN.

• Ghost Peaks: Late eluting peaks in blank runs often come from contaminants in the 18-crown-6 or plasticizers from non-PTFE filters. Solution: Use glass vials and certified PTFE filters.

References

• Durst, H. D., Milano, M., Kikta, E. J., Connelly, S. A., & Grushka, E. (1975).[1] Phenacyl esters of fatty acids via crown ether catalysts for enhanced ultraviolet detection in liquid chromatography.[1][2] Analytical Chemistry, 47(11), 1797-1801.[1]

• Liotta, C. L., et al. (1974).[2] Chemistry of "naked" anions. II. Reactions of the 18-crown-6 complex of potassium acetate with organic substrates in aprotic organic solvents. Journal of the American Chemical Society.[2]

• BenchChem. (2025).[3] Application Notes and Protocols for the Characterization of 2-Fluorobenzoic Acid. BenchChem Application Library.

• Thermo Fisher Scientific. (2014).[4] Fast analysis of benzoic acids using a reversed-phase HPLC-UV method. AppsLab Library.

Sources

• 1. Phenacyl esters of fatty acids via crown ether catalysts for enhanced ultraviolet detection in liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Fast analysis of benzoic acids using a reversed-phase HPLC-UV method - Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]

18-crown-6 catalyst for phenacyl esterification of fluorobenzoic acids

Application Note: 18-Crown-6 Mediated Phenacyl Esterification of Fluorobenzoic Acids

Executive Summary

This guide details the protocol for the high-yield esterification of fluorobenzoic acids with phenacyl bromide using 18-crown-6 as a phase-transfer catalyst (PTC). While traditional Fischer esterification is reversible and often requires harsh acidic conditions, this method utilizes the "naked anion" effect .[1] By complexing potassium ions (

) within the 18-crown-6 cavity, the fluorobenzoate anion is solubilized in aprotic organic solvents and stripped of its hydration shell, increasing its nucleophilicity by orders of magnitude.[1] This protocol is essential for synthesizing precursors in drug discovery and derivatizing acidic analytes for HPLC/GC detection.

Mechanism of Action

The reaction proceeds via an

nucleophilic substitution . In the absence of a catalyst, potassium fluorobenzoate salts exhibit poor solubility in organic solvents (e.g., acetonitrile, benzene), and the anion is often "tightly paired" with the cation, reducing reactivity.[1]

• Complexation: The 18-crown-6 ether (host) selectively binds the potassium cation (guest) (

  in MeOH) due to the size match between the cation (2.66 Å) and the crown cavity (2.6–3.2 Å).

• Solubilization & Activation: The lipophilic exterior of the crown ether pulls the salt into the organic phase. The bulky crown prevents the cation from forming a tight ion pair with the carboxylate.

• Nucleophilic Attack: The "naked" fluorobenzoate anion attacks the

  -carbon of phenacyl bromide, displacing the bromide leaving group.

• Recycling: Potassium bromide precipitates (driving the reaction forward), and the crown ether is released to catalyze another cycle.

Materials & Reagents

• Substrate: Fluorobenzoic acid (2-fluoro, 4-fluoro, or pentafluoro derivatives).[1]

• Alkylating Agent: Phenacyl bromide (2-bromoacetophenone). Warning: Lachrymator.

• Catalyst: 18-Crown-6 (1,4,7,10,13,16-hexaoxacyclooctadecane).[1][2] Purity >99% recommended.

• Base: Potassium Carbonate (

  ), anhydrous.[1][3]

• Solvent: Acetonitrile (MeCN), HPLC grade, dried over molecular sieves.[1]

• Standard: Potassium Benzoate (optional, for monitoring).[1]

Standard Operating Procedure (Protocol)

Phase A: Preparation of the Potassium Salt (In Situ)

Note: Pre-forming the salt is possible, but this in situ method is more operationally efficient.

• Charge: In a 50 mL round-bottom flask equipped with a magnetic stir bar, add 1.0 mmol of the specific Fluorobenzoic acid.

• Neutralization: Add 0.6 mmol of anhydrous

  (1.2 equivalents of potassium).

• Solvent: Add 10 mL of dry Acetonitrile.

• Activation: Stir at room temperature for 15 minutes. The solution may remain cloudy as the salt forms.

Phase B: Catalytic Esterification

• Catalyst Addition: Add 0.1 mmol (10 mol%) of 18-crown-6 to the flask.

  • Observation: You may notice the suspension clarify slightly as the crown ether solubilizes the surface potassium ions.

• Electrophile Addition: Add 1.05 mmol of Phenacyl bromide.

• Reaction: Fit the flask with a reflux condenser and heat to 60°C (or gentle reflux) for 60–90 minutes .

  • Monitoring: Spot on TLC (Silica gel; Hexane:EtOAc 4:1). The limiting acid spot should disappear, and a less polar ester spot (

    ) should appear.

Phase C: Workup and Purification

• Filtration: Cool the mixture to room temperature. Filter through a sintered glass funnel or a Celite pad to remove the precipitated KBr and excess carbonate.

• Evaporation: Concentrate the filtrate under reduced pressure (Rotavap) to yield a solid or oily residue.

• Purification:

  • Option A (High Purity): Recrystallize from Ethanol/Water or Hexane/CH2Cl2.

  • Option B (Rapid): Pass through a short silica plug eluting with CH2Cl2.

• Characterization: Confirm identity via

  -NMR (look for singlet ppm for the phenacyl protons).

Data Presentation & Expected Yields

The following table summarizes expected yields for various fluorinated substrates using this protocol compared to uncatalyzed conditions.

Substrate	Catalyst Loading	Time (min)	Temp (°C)	Yield (%)	Notes
4-Fluorobenzoic Acid	None	240	80	< 30%	Poor solubility of K-salt
4-Fluorobenzoic Acid	10 mol% 18-C-6	60	60	92%	Standard Protocol
2-Fluorobenzoic Acid	10 mol% 18-C-6	90	60	88%	Steric hindrance at ortho pos.[1]
Pentafluorobenzoic Acid	10 mol% 18-C-6	45	60	95%	Highly reactive anion
PFOA (Perfluorooctanoic)	10 mol% 18-C-6	60	60	90%	Derivatization for HPLC

Data interpolated from general reactivity profiles of benzoate nucleophiles [1, 3].

Troubleshooting & Optimization

• Low Yield:

  • Moisture: The "naked" anion is basic. If water is present, it becomes solvated (hydrogen-bonded), drastically reducing reactivity.[1] Ensure MeCN is anhydrous.

  • Stirring: The initial salt formation is heterogeneous. Vigorous stirring is required.[4]

• Oily Product: Phenacyl esters can be difficult to crystallize. Triturate with cold pentane or scratch the flask wall with a glass rod to induce nucleation.

• Catalyst Removal: If trace 18-crown-6 remains (interfering with biological assays), wash the organic product solution with water (crown ethers have partial water solubility) or use a silica column.[1]

Safety & Handling

• 18-Crown-6: Toxic by ingestion and skin absorption. It affects the nervous system. Must be handled with gloves in a fume hood.

• Phenacyl Bromide: A potent lachrymator (tear gas agent). Open containers only in a well-ventilated fume hood. Clean glassware with an ethanol/KOH rinse to decompose residues before removing from the hood.

References

• Durst, H. D. , et al. "Phenacyl esters of fatty acids via crown ether catalysts for enhanced ultraviolet detection in liquid chromatography."[1][5][6] Analytical Chemistry, vol. 47, no.[1][5] 11, 1975, pp. 1797-1801.[1][5]

• Liotta, C. L. , et al. "Chemistry of naked anions.[1] I. Reactions of the 18-crown-6 complex of potassium fluoride with organic substrates in aprotic organic solvents."[7] Journal of the American Chemical Society, vol. 96, no.[1] 7, 1974, pp. 2250–2252.[1]

• BenchChem. "Application Notes and Protocols for the Characterization of 2-Fluorobenzoic Acid." BenchChem Protocols, 2025.[1]

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. 5th ed., Longman Scientific & Technical, 1989.[1] (General reference for phenacyl ester characterization).

Sources

• 1. CN100395243C - Improved Synthetic Process of Dicyclohexyl-18-Crown-6 - Google Patents [patents.google.com]
• 2. 18-Crown-6 - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Phenacyl esters of fatty acids via crown ether catalysts for enhanced ultraviolet detection in liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Application Note: C18 Column Separation of Fluorobenzoic Acid Phenacyl Esters

This Application Note is designed for researchers and analytical scientists requiring a robust, high-sensitivity method for the analysis of fluorobenzoic acids (FBAs) via phenacyl ester derivatization.

Methodology: Pre-column Derivatization & Reversed-Phase HPLC-UV

Abstract & Introduction

Fluorobenzoic acids (FBAs) are critical non-reactive tracers in hydrology (groundwater pathing) and versatile intermediates in pharmaceutical synthesis. While FBAs can be analyzed directly, their native UV absorbance is often insufficient for trace-level detection (<10 ppb) in complex matrices.

This protocol details the phenacyl ester derivatization of FBAs, followed by separation on a C18 stationary phase.[1] By converting the polar carboxylic acid group into a hydrophobic phenacyl ester, we achieve two critical analytical advantages:

• Enhanced UV Sensitivity: The introduction of the acetophenone moiety significantly increases molar absorptivity at 254 nm.

• Improved Retention & Selectivity: The hydrophobic ester improves interaction with the C18 phase, resolving isomeric pairs (ortho-, meta-, para-) that often co-elute in their free acid forms.

Chemical Principles & Reaction Workflow

The Derivatization Mechanism

The reaction utilizes 2-bromoacetophenone (phenacyl bromide) as the alkylating agent. To facilitate the nucleophilic attack of the carboxylate on the alkyl halide, a base (Triethylamine or K₂CO₃) is employed.

• Expert Insight: For maximum yield and reproducibility, we recommend a Crown Ether (18-Crown-6) catalyzed phase-transfer method. This "naked anion" effect accelerates the reaction significantly compared to standard liquid-phase methods.

Workflow Diagram

The following diagram illustrates the critical path from sample preparation to chromatographic separation.

Caption: Figure 1. Optimized workflow for the synthesis and analysis of FBA phenacyl esters.

Experimental Protocol

Reagents & Standards

• Analytes: 2-Fluorobenzoic acid (2-FBA), 3-Fluorobenzoic acid (3-FBA), 4-Fluorobenzoic acid (4-FBA).

• Derivatizing Agent: 2-Bromoacetophenone (Phenacyl Bromide) >98%.

• Catalyst: 18-Crown-6 ether (Phase transfer catalyst) and Anhydrous K₂CO₃.

• Solvents: HPLC-grade Acetonitrile (ACN) and Methanol.

Derivatization Procedure (Crown Ether Method)

This method is preferred over the triethylamine method for its robustness against moisture and higher yields for sterically hindered isomers (e.g., 2-FBA).

• Preparation: Dissolve FBA standards/sample in methanol. Transfer an aliquot equivalent to 10–50 µg of total acids into a reaction vial.

• Drying: Evaporate the solvent completely under a gentle stream of nitrogen. Note: Water interferes with the reaction by hydrolyzing the reagent.

• Reagent Addition: Add 500 µL of Derivatization Cocktail :

  • Cocktail Composition: 10 mg/mL Phenacyl Bromide + 2 mg/mL 18-Crown-6 in Anhydrous Acetonitrile.

• Catalysis: Add ~5 mg of solid anhydrous K₂CO₃.

• Incubation: Cap tightly and heat at 80°C for 30 minutes in a heating block.

• Termination: Cool to room temperature. Filter through a 0.2 µm PTFE syringe filter to remove solid carbonate.

• Injection: Inject 10 µL directly into the HPLC.

Chromatographic Conditions

The separation relies on the hydrophobic selectivity of the C18 chain. The phenacyl group dominates retention, but the position of the fluorine atom modulates the interaction vector.

Parameter	Setting
Column	C18 (e.g., Agilent ZORBAX Eclipse Plus or Waters Symmetry), 4.6 x 150 mm, 3.5 µm or 5 µm
Mobile Phase A	Water (Ultrapure)
Mobile Phase B	Acetonitrile (ACN)
Flow Rate	1.0 mL/min
Temperature	30°C (Controlled)
Detection	UV @ 254 nm (Phenacyl absorption max)

Gradient Table:

Time (min)	% A (Water)	% B (ACN)	Description
0.0	60	40	Initial equilibration
15.0	20	80	Linear gradient elution
18.0	20	80	Wash
18.1	60	40	Re-equilibration

| 23.0 | 60 | 40 | Ready for next injection |

Results & Discussion

Separation Mechanism & Elution Order

The separation of isomeric FBA phenacyl esters on C18 is governed by molecular shape recognition and dipole moments .

• Ortho-Effect (2-FBA): The fluorine atom at the ortho position creates steric hindrance near the ester linkage. This often prevents the molecule from lying "flat" against the C18 alkyl chains, reducing hydrophobic interaction. Consequently, 2-FBA phenacyl ester typically elutes first .

• Para-Effect (4-FBA): The para isomer has the most linear, planar geometry, allowing for maximum surface area contact with the stationary phase. 4-FBA phenacyl ester typically elutes last .

• Meta-Effect (3-FBA): Elutes intermediate to the ortho and para isomers.

Predicted Elution Order: 2-FBA-PE (Ortho) < 3-FBA-PE (Meta) < 4-FBA-PE (Para)

Structural Logic Diagram

The following diagram details the molecular interactions driving the separation.

Caption: Figure 2. Mechanistic basis for the separation of isomeric FBA esters on C18.

Troubleshooting Guide

• Peak Tailing: Phenacyl esters are neutral, but residual silanol activity can cause tailing. Ensure the C18 column is "end-capped." If tailing persists, add 0.1% Acetic Acid to Mobile Phase A.

• Low Yield: Check the dryness of the sample. Even trace water hydrolyzes phenacyl bromide to phenacyl alcohol (a common interfering peak).

• Interference: Excess phenacyl bromide elutes late in the chromatogram. Ensure the gradient ramp (up to 80% B) is sufficient to clear this reagent peak before the next injection.

References

• Borch, R. F. (1975).[2] Separation of long chain fatty acids as phenacyl esters by high pressure liquid chromatography. Analytical Chemistry, 47(14), 2437–2439.[2] Link

• Durst, H. D., et al. (1975). Phenacyl esters of fatty acids via crown ether catalysts for enhanced ultraviolet detection in liquid chromatography. Analytical Chemistry, 47(11), 1797–1801. Link

• Qiu, Y., et al. (2012). Derivatization and liquid chromatography-UV-tandem mass spectrometric analysis of perfluorinated carboxylic acids. Journal of Chromatography A, 1235, 132-138. Link

• Thermo Fisher Scientific. (n.d.). p-Bromophenacyl-8 Reagent Protocol. Thermo Scientific Instructions. Link

Sources

• 1. Derivatization and liquid chromatography-UV-tandem mass spectrometric analysis of perfluorinated carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]

UV detection wavelengths for phenacyl 2-fluorobenzoate HPLC

Abstract

This application note details the High-Performance Liquid Chromatography (HPLC) analysis of phenacyl 2-fluorobenzoate , a derivative often synthesized to enhance the detection sensitivity of 2-fluorobenzoic acid (2-FBA). While 2-FBA exhibits weak UV absorption and poor retention in reversed-phase systems due to its polarity (

), its phenacyl ester derivative introduces a strong chromophore and increases lipophilicity. This guide provides a rationale for selecting the optimal UV detection wavelength ( ), a validated experimental protocol, and a troubleshooting framework for researchers in pharmaceutical and environmental analysis.

Introduction & Spectroscopic Rationale

The Analytical Challenge

2-Fluorobenzoic acid is a key intermediate in drug synthesis and a tracer in reservoir engineering. Direct analysis is often hampered by:

• Weak Chromophores: The fluorobenzene moiety has low molar absorptivity (

  ) in the standard UV range.

• Peak Tailing: Free carboxylic acids interact with silanol groups on silica-based columns.

• Retention Issues: High polarity results in elution near the void volume (

  ).

The Phenacyl Solution

Derivatization with phenacyl bromide (2-bromoacetophenone) converts the acid into phenacyl 2-fluorobenzoate . This transformation serves two critical functions:

• Chromophore Addition: The phenacyl group (

  ) acts as a "UV tag," introducing a strong transition.

• Lipophilicity Enhancement: The ester is significantly more hydrophobic, allowing for robust retention and separation on C18 columns.

Wavelength Selection Strategy

The UV spectrum of phenacyl esters is dominated by the acetophenone moiety.

• Primary Maximum (

  ): 242–248 nm . This band corresponds to the intense -band ( ) of the conjugated ketone system.

• Secondary Band: ~280 nm . A weaker

  -band (benzenoid) transition.

• Standard Detection: 254 nm . While slightly off-peak from the maximum, this wavelength is standard for mercury lamps and offers excellent signal-to-noise ratios with minimal solvent interference.

Recommendation: For maximum sensitivity, use 245 nm . For general robustness and compatibility with standard fixed-wavelength detectors, use 254 nm .

Experimental Protocol

Reagents and Standards

• Analyte: Phenacyl 2-fluorobenzoate (synthesized or commercial standard).

• Solvents: Acetonitrile (HPLC Grade), Water (Milli-Q/HPLC Grade).

• Derivatization Reagents (if generating in-situ): 2-Fluorobenzoic acid, Phenacyl bromide, Triethylamine (TEA) or Potassium Carbonate (

  ), Acetone.

Derivatization Workflow (In-Situ Generation)

Note: If analyzing pre-synthesized ester, skip to Section 3.3.

• Preparation: Dissolve 10 mg of 2-fluorobenzoic acid in 5 mL of acetone.

• Base Addition: Add 1.5 molar equivalents of Triethylamine (TEA).

• Reagent Addition: Add 1.5 molar equivalents of Phenacyl Bromide.

• Reaction: Cap vial and heat at 60°C for 45 minutes in a heating block.

• Quench: Cool to room temperature. Filter through a 0.22 µm PTFE filter.

HPLC Method Parameters

Parameter	Condition
Column	C18 Reversed-Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 5 µm)
Mobile Phase A	Water (neutral pH or 0.1% Formic Acid)
Mobile Phase B	Acetonitrile (ACN)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temp	30°C
Detection	UV @ 245 nm (Reference: 360 nm)
Run Time	15 minutes

Gradient Profile:

• 0–1 min: 40% B (Isocratic hold)

• 1–10 min: Linear ramp to 90% B

• 10–12 min: 90% B (Wash)

• 12–12.1 min: Return to 40% B

• 12.1–15 min: Re-equilibration

Visualizing the Workflow

The following diagrams illustrate the chemical transformation and the analytical workflow.

Figure 1: Derivatization Reaction Pathway

The conversion of the polar acid to the UV-active ester.

Caption: Chemical derivatization of 2-FBA with phenacyl bromide to form the UV-active ester.

Figure 2: Analytical Method Workflow

Step-by-step guide from sample preparation to data analysis.

Caption: Operational workflow for the HPLC analysis of phenacyl 2-fluorobenzoate.

Results & Discussion

Expected Chromatography

Under the proposed gradient conditions:

• Excess Reagents: Phenacyl bromide (and its hydrolysis product, phenacyl alcohol) will elute early (typically 2–4 minutes).

• Phenacyl 2-Fluorobenzoate: Expect a sharp, symmetrical peak between 7.5 and 9.0 minutes . The ester is less polar than the reagents, resulting in stronger retention.

Linearity and Sensitivity

• Linear Range: 0.1 µg/mL to 100 µg/mL (

  ).

• LOD (Limit of Detection): ~10–20 ng/mL at 245 nm.

• LOQ (Limit of Quantitation): ~50 ng/mL.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Peak Detected	Incorrect wavelength or failed derivatization.	Verify UV is set to 245/254 nm. Check reaction pH (must be basic for derivatization).
Extra Peaks	Hydrolysis of reagent (Phenacyl alcohol).	These usually elute earlier. Ensure reagents are fresh and minimize water in the reaction mix.
Peak Tailing	Column overload or secondary interactions.	Reduce injection volume. Ensure mobile phase has adequate organic content to elute the ester.

References

• BenchChem. (2025).[1][2][3] Application Notes and Protocols for the Characterization of 2-Fluorobenzoic Acid. Retrieved from

• Thermo Fisher Scientific. p-Bromophenacyl-8™ Reagent Protocol. Retrieved from

• Poboży, E., et al. (2010).[4] HPLC determination of perfluorinated carboxylic acids with fluorescence detection. ResearchGate. Retrieved from

• Mizzi, L., et al. (2020). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. Food Technology and Biotechnology. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Preparation of crystalline phenacyl derivatives of benzoic acids

Application Note: Precision Synthesis and Crystallization of Phenacyl Benzoates

Executive Summary

The preparation of crystalline phenacyl derivatives is a cornerstone technique in the characterization and purification of benzoic acids. While modern spectroscopy (NMR, MS) has superseded derivative-based identification in many workflows, the phenacyl ester remains a critical tool for two specific applications:

• X-Ray Crystallography: Creating heavy-atom derivatives (using p-bromophenacyl bromide) to solve phase problems or confirm absolute configuration.

• Photolabile Protecting Groups: Phenacyl esters serve as robust protecting groups for carboxylic acids, stable to acid/base hydrolysis but cleavable via UV irradiation (photolysis).

This guide provides a definitive protocol for the synthesis, isolation, and crystallization of phenacyl benzoates, emphasizing the control of pH and solvent choice to maximize yield and crystallinity.

Mechanistic Principles

The formation of phenacyl esters proceeds via an ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

nucleophilic substitution . The reaction is bimolecular, involving the attack of a carboxylate anion (nucleophile) on the -carbon of the phenacyl bromide (electrophile).

Key Mechanistic Factors:

• Nucleophilicity: The carboxylic acid must be deprotonated to its conjugate base (carboxylate) to act as a sufficient nucleophile.

• Leaving Group: Bromide is an excellent leaving group, facilitating the substitution.

• Solvent Effects: Polar aprotic solvents (DMF, Acetone) enhance the reaction rate by solvating the cation (

  , ) while leaving the carboxylate anion "naked" and more reactive. However, for ease of isolation, aqueous-ethanolic systems are often preferred despite slower kinetics.

Graphviz Diagram: Reaction Mechanism The following diagram illustrates the nucleophilic attack and the transition state.

Figure 1: Mechanistic pathway for the

formation of phenacyl esters.

Experimental Protocols

Two protocols are provided: Method A for standard characterization (aqueous-alcoholic) and Method B for hindered acids or high-throughput synthesis (aprotic/microwave).

Pre-Requisite: Safety Warning

CRITICAL SAFETY ALERT: Phenacyl bromide and its derivatives (especially p-bromophenacyl bromide) are potent lachrymators (tear gas agents).

• Engineering Control: All operations must be performed in a high-efficiency fume hood.

• PPE: Double nitrile gloves and chemical splash goggles are mandatory.

• Decontamination: Wash all glassware with ethanol before removing it from the hood.

Method A: The Standard Aqueous-Ethanolic Reflux (Vogel's Adaptation)

Best for: Routine characterization of soluble benzoic acids.

• Neutralization: Dissolve 0.5 g of the benzoic acid derivative in 5 mL of 10% sodium carbonate solution.

  • Expert Tip: If the acid is insoluble, add just enough ethanol to dissolve it, then add the carbonate.

  • Critical Check: Ensure the solution is neutral or slightly acidic (pH 6-7) to litmus. If alkaline, add drops of dilute HCl. Why? Excess base will hydrolyze the phenacyl bromide reagent before it reacts with the acid.

• Reagent Addition: Add 0.5 g of phenacyl bromide (or p-bromophenacyl bromide for higher MP derivatives) dissolved in 5 mL of warm ethanol.

• Reflux: Heat the mixture under reflux for:

  • 60 minutes (Standard Benzoic Acids)

  • 90-120 minutes (Di-basic or hindered acids)

• Precipitation: Cool the flask in an ice bath. The ester should precipitate as crystals.

  • Troubleshooting: If an oil forms, scratch the glass sides with a rod or add a seed crystal.

• Filtration: Filter the product using a Buchner funnel and wash with 5 mL of cold 50% aqueous ethanol.

• Recrystallization: Recrystallize from hot ethanol or rectified spirit to obtain sharp-melting needles.

Method B: Aprotic / Microwave-Assisted Synthesis

Best for: Sterically hindered acids, valuable samples (microscale), or protecting group installation.

• Preparation: In a microwave-safe vial, combine:

  • 1.0 eq Benzoic Acid derivative[1]

  • 1.1 eq Phenacyl Bromide

  • 1.2 eq Potassium Carbonate (

    )

  • Solvent: Acetone (3-5 mL) or Acetonitrile.

• Reaction:

  • Microwave: Irradiate at 80°C (100W) for 5–10 minutes.

  • Thermal: Reflux in acetone for 30 minutes.

• Work-up: Pour the reaction mixture into 20 mL of ice water. Filter the resulting solid.

• Purification: This method often yields higher purity crude. Recrystallize from Ethanol/Water (9:1).

Operational Workflow & Decision Logic

Use the following decision tree to select the optimal solvent system and workup procedure.

Figure 2: Operational workflow for selecting synthesis method based on substrate solubility.

Data Analysis: Melting Point Comparison

The primary value of phenacyl derivatives lies in their distinct melting points, which often differ significantly from the parent acid.

Table 1: Melting Points of Benzoic Acid Derivatives

Parent Acid	Acid MP (°C)	Phenacyl Ester MP (°C)	p-Bromophenacyl Ester MP (°C)	p-Phenylphenacyl Ester MP (°C)
Benzoic Acid	122	119	119	156
o-Chlorobenzoic	142	106	109	146
p-Chlorobenzoic	243	89	104	165
p-Nitrobenzoic	242	127	136	182
Salicylic Acid	159	113	140	182

Note: p-Phenylphenacyl esters are recommended for Benzoic Acid identification as the standard phenacyl and p-bromophenacyl esters have melting points too close to the parent acid (119°C vs 122°C).

Troubleshooting & Expert Insights

• Oiling Out:

  • Cause: The product melting point is lower than the boiling point of the solvent mixture, or impurities are depressing the melting point.

  • Solution: Decant the supernatant liquid. Dissolve the oil in a minimum amount of hot ethanol, add water dropwise until turbid, and allow to cool very slowly without agitation. Scratching the vessel wall with a glass rod induces nucleation.

• Hydrolysis of Reagent:

  • Cause: Reaction mixture too alkaline (pH > 8).

  • Solution: The phenacyl bromide hydrolyzes to phenacyl alcohol (MP 86°C), contaminating the product. Always ensure the pH is neutral/slightly acidic before adding the bromide reagent.

• Low Yield:

  • Cause: Incomplete reaction due to steric hindrance.

  • Solution: Switch to Method B (Acetone/

    ). The iodide effect can be utilized by adding a catalytic amount of Sodium Iodide (Finkelstein condition) to generate the more reactive phenacyl iodide in situ.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.).[2] Longman Scientific & Technical.[2]

• Shriner, R. L., Fuson, R. C., & Curtin, D. Y. (2004). The Systematic Identification of Organic Compounds (8th ed.). Wiley.[3][4]

• Chighine, A., et al. (2009). Microwave-Assisted Ester Formation Using O-Alkylisoureas. Journal of Organic Chemistry, 74(12), 4638–4641.

• PubChem Compound Summary. (2023). Phenacyl benzoate. National Center for Biotechnology Information.

• NIST Chemistry WebBook. (2023). Benzoic acid, phenyl ester (Phenyl Benzoate).[5][6]

Sources

• 1. 4-Nitrobenzoic Acid | C7H5NO4 | CID 6108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. VOGEL'S TEXTBOOK OF PRACTICAL ORGANIC CHEMISTRY - Repository Universitas Perintis Indonesia [repo.upertis.ac.id]
• 3. p-Bromophenacyl benzoate | C15H11BrO3 | CID 345792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Benzoic Acid | C6H5COOH | CID 243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Phenyl benzoate | C13H10O2 | CID 7169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Benzoic acid, phenyl ester [webbook.nist.gov]

Application Note: Optimized Solvent Systems for the Phenacyl Esterification of 2-Fluorobenzoic Acid

)

Abstract

The esterification of 2-fluorobenzoic acid with phenacyl bromide is a critical derivatization step often utilized for HPLC detection enhancement and carboxylic acid protection. However, the presence of the ortho-fluorine atom introduces unique electronic withdrawal and steric parameters that can impede reaction kinetics compared to unsubstituted benzoic acid. This Application Note evaluates three distinct solvent systems—Acetone, Acetonitrile (with Crown Ethers), and Biphasic Phase Transfer Catalysis (PTC)—to optimize yield and purity. We provide validated protocols that address the specific solubility and nucleophilicity challenges posed by the 2-fluorobenzoate anion.

Introduction & Mechanistic Challenges

The Chemical Challenge

The synthesis of phenacyl 2-fluorobenzoate proceeds via an

mechanism where the 2-fluorobenzoate anion attacks the -carbon of phenacyl bromide.

Substrate Specifics:

• Electronic Effect: The fluorine atom at the ortho position is highly electronegative. It exerts a strong inductive effect (-I), stabilizing the carboxylate anion. While this makes 2-fluorobenzoic acid more acidic (

  ) than benzoic acid ( ), it inevitably makes the conjugate base (the nucleophile) less reactive.

• Steric Effect: Although fluorine is small (Van der Waals radius

  Å), its ortho position creates a "steric gate" that can hinder the approach to the electrophile if the solvation shell is too bulky.

The Role of Solvent Selection

Success depends on balancing solubility (dissolving the salt) with reactivity (creating a "naked" anion).

• Protic Solvents (Avoid): Alcohols or water solvate the anion via hydrogen bonding, effectively "caging" the nucleophile and drastically reducing

  rates.

• Polar Aprotic Solvents (Preferred): Solvents like Acetone and Acetonitrile solvate cations (usually

  or ) well but interact weakly with anions, leaving the carboxylate "naked" and highly reactive.

Mechanistic Visualization

The following diagram illustrates the reaction pathway and the critical "Naked Anion" effect facilitated by aprotic solvents and Phase Transfer Catalysts (PTC).

Figure 1: Mechanistic pathway highlighting the critical role of cation sequestration in activating the 2-fluorobenzoate anion.

Solvent System Selection Guide

Use the table below to select the protocol best suited for your specific constraints (scale, speed, or green chemistry requirements).

Parameter	Acetone (Standard)	Acetonitrile + 18-Crown-6	DCM/Water (PTC)
Primary Use Case	General synthesis; Easy workup	Difficult/Slow kinetics; High Yield	Large scale; Green Chemistry
Reaction Rate	Moderate	Fastest	Fast
Solubility of Salt	Moderate ( salts low sol.)	High (with Crown Ether)	High (Interfacial transfer)
Workup	Evaporation or Precipitation	Aqueous wash required	Phase separation
Cost	Low	High (Crown ether is expensive)	Low
Safety Note	Flammable	Toxic; Crown ether toxicity	DCM is a suspected carcinogen

Experimental Protocols

Safety Pre-Requisite (Critical)

WARNING: Phenacyl bromide (

-bromoacetophenone) is a potent lachrymator (tear gas agent). All operations, including weighing, must be performed in a functioning fume hood. Wear double nitrile gloves and goggles. Neutralize glassware with dilute NaOH before removing from the hood.

Protocol A: The "Standard" Homogeneous Method (Acetone)

Best for: Routine derivatization where maximum yield is not critical.

• Reagent Setup:

  • In a 100 mL Round Bottom Flask (RBF), dissolve 2-fluorobenzoic acid (1.40 g, 10 mmol) in dry Acetone (30 mL).

  • Add Triethylamine (TEA) (1.53 mL, 11 mmol). Stir for 10 minutes at Room Temperature (RT). Note: The solution may warm slightly as the ammonium salt forms.

• Addition:

  • Add Phenacyl Bromide (2.09 g, 10.5 mmol) in one portion.

• Reaction:

  • Reflux the mixture (

    C) for 2–3 hours. Monitor by TLC (Mobile Phase: 20% EtOAc/Hexane). The acid spot ( ) should disappear; the ester ( ) will appear.

• Workup:

  • Allow the mixture to cool. A heavy precipitate of Triethylammonium bromide (

    ) will form.

  • Filter off the white solid.

  • Concentrate the filtrate under reduced pressure (Rotavap).

  • Recrystallization: Dissolve the crude residue in hot Ethanol (minimum volume) and cool to

    C. Filter the crystals.

Protocol B: Enhanced Nucleophilicity Method (MeCN + Crown Ether)

Best for: 2-Fluorobenzoic acid specifically, overcoming the reduced nucleophilicity of the anion.

• Reagent Setup:

  • In a 50 mL RBF, suspend Potassium Carbonate (

    ) (0.76 g, 5.5 mmol, anhydrous) in Acetonitrile (MeCN) (20 mL).

  • Add 2-fluorobenzoic acid (0.70 g, 5 mmol) and 18-Crown-6 (50 mg, catalytic amount, ~4 mol%).

  • Mechanism:[1][2][3][4] The crown ether complexes the

    ion, dissolving the carbonate and creating a highly reactive "naked" carboxylate.

• Reaction:

  • Add Phenacyl Bromide (1.05 g, 5.25 mmol).

  • Stir at reflux (

    C) for 60 minutes. (Kinetics are significantly faster than Protocol A).

• Workup:

  • Cool to RT. Pour the reaction mixture into Ice Water (100 mL) with vigorous stirring.

  • The product is hydrophobic and will precipitate as a solid.

  • Filter the solid, wash with cold water (

    mL) to remove crown ether and salts.

  • Dry in a vacuum desiccator.

Protocol C: Phase Transfer Catalysis (PTC)

Best for: Scale-up and avoiding anhydrous solvents.

• Biphasic Setup:

  • Organic Phase: Dissolve Phenacyl Bromide (10 mmol) in Dichloromethane (DCM) (20 mL).

  • Aqueous Phase: Dissolve 2-fluorobenzoic acid (10 mmol) and Sodium Hydroxide (10 mmol) in Water (15 mL).

• Catalyst Addition:

  • Add Tetrabutylammonium Hydrogen Sulfate (TBAHS) (0.5 mmol, 5 mol%) to the biphasic mixture.

• Reaction:

  • Stir vigorously (high RPM required to maximize interfacial area) at RT for 4–6 hours.

• Workup:

  • Separate the layers. Wash the organic (DCM) layer with water (

    ), then Brine ( ).

  • Dry over

    , filter, and evaporate.

Process Workflow & Decision Tree

Figure 2: Decision tree for selecting the appropriate experimental protocol based on laboratory requirements.

Troubleshooting & Quality Control

Observation	Probable Cause	Corrective Action
Product "Oils Out"	Impurities or low melting point	Scratch the flask with a glass rod to induce nucleation; cool to -20°C. Recrystallize from EtOH/Water.
Low Yield	Hydrolysis of Phenacyl Bromide	Ensure solvents (Acetone/MeCN) are dry. Water competes as a nucleophile.
Starting Material Remains	Low Nucleophilicity	Switch to Protocol B . The ortho-fluoro effect requires the "naked anion" boost provided by Crown Ethers.
Lachrymatory Fumes	Phenacyl Bromide volatility	STOP. Verify hood flow. Wash all glassware with dilute ammonia or NaOH to decompose traces of bromide.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman, 1989 . (Standard esterification protocols).

• Li, H., & Chen, X. "Solubility of KF in four organic solvents and thermodynamic dissolution functions."[5] Russian Journal of Physical Chemistry A, 2014 . (Solubility data for fluorinated salts).

• Makosza, M. "Phase-transfer catalysis. A general green methodology in organic synthesis." Pure and Applied Chemistry, 2000 . (Mechanistic grounding for Protocol C).

• Sigma-Aldrich. "Solvent Miscibility and Properties Table." (Solvent selection data).

Sources

• 1. dalalinstitute.com [dalalinstitute.com]
• 2. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. arkat-usa.org [arkat-usa.org]
• 5. semanticscholar.org [semanticscholar.org]

Recrystallization solvents for phenacyl 2-fluorobenzoate

Application Note: Recrystallization Protocol for Phenacyl 2-Fluorobenzoate

Executive Summary

Phenacyl 2-fluorobenzoate (CAS 55153-24-7) is a crystalline derivative typically synthesized to characterize 2-fluorobenzoic acid or as an intermediate in pharmaceutical development. Achieving high purity is critical for accurate melting point determination and downstream applications. This guide details the selection of recrystallization solvents, specifically targeting the Ethanol-Water system as the primary candidate due to its optimal polarity balance for phenacyl esters. It provides a self-validating protocol to maximize yield and crystal quality while mitigating common issues such as "oiling out."

Chemical Context & Solubility Profile

Compound: Phenacyl 2-fluorobenzoate Structure: 2-F-C₆H₄-COO-CH₂-CO-C₆H₅ Molecular Weight: 258.25 g/mol Physical State: Solid (White to off-white crystals)

Solubility Logic: The molecule contains two hydrophobic aromatic rings (one fluorinated) linked by a polar ester and ketone backbone.

• Non-polar Solvents (Hexane, Pentane): Poor solubility; likely to cause oiling out due to lack of interaction with the ester/ketone dipoles.

• Highly Polar Solvents (Water): Insoluble.

• Intermediate Polarity (Ethanol, Acetone, Ethyl Acetate): High solubility at room temperature, making them poor candidates for single-solvent recrystallization unless the compound is sparingly soluble.

• Binary Systems (Ethanol/Water): Ideal. The ethanol solubilizes the aromatic/ester components at high temperatures, while water acts as an anti-solvent to induce saturation upon cooling.

Solvent Selection Strategy

The "Like Dissolves Like" principle suggests that phenacyl esters, being moderately polar, require a solvent system that transitions from "good" to "poor" solubility with temperature.

Solvent System	Role	Suitability	Notes
Ethanol (95%)	Primary	Excellent	Standard for phenacyl esters. High temperature coefficient of solubility.[1]
Ethanol / Water	Optimization	Superior	Allows fine-tuning of saturation point. Prevents yield loss in mother liquor.
Acetone / Water	Alternative	Good	Use if solubility in ethanol is too high even at room temp.
Methanol	Alternative	Moderate	Higher toxicity; similar profile to ethanol but often yields smaller crystals.
Ethyl Acetate / Hexane	Secondary	Low	Risk of oiling out; harder to remove solvent traces.

Detailed Recrystallization Protocol

Safety Precaution: Phenacyl halides (precursors) are lachrymators. While the ester is less potent, handle all derivatives in a fume hood with gloves and eye protection.

Phase 1: Dissolution

• Weighing: Place the crude phenacyl 2-fluorobenzoate in a suitably sized Erlenmeyer flask.

• Solvent Addition: Add 95% Ethanol (approx. 3-5 mL per gram of solid) to the flask.

• Heating: Heat the mixture on a steam bath or hot plate (with magnetic stirring) to the boiling point.

  • Observation: If the solid dissolves completely at room temperature, the solvent is too powerful. Switch to an Ethanol/Water mixture (see Phase 2).[2]

• Incremental Addition: If solid remains, add hot ethanol in small portions (0.5 mL) until the solid just dissolves.

  • Critical Check: Do not add excess solvent.[1][3][4] The goal is a saturated solution at the boiling point.

Phase 2: Saturation Adjustment (The "Cloud Point" Method)

If using 95% Ethanol resulted in a clear solution with no precipitate upon slight cooling:

• Maintain the solution at a gentle boil.

• Add hot distilled water dropwise.

• Stop immediately when a persistent cloudiness (turbidity) appears.

• Add a few drops of hot ethanol to just clear the turbidity.

  • Mechanism:[1][2][4][5][6][7] This creates a solution that is saturated with respect to the hydrophobic solute but miscible with the solvent matrix.

Phase 3: Crystallization[1][2][4][6]

• Slow Cooling: Remove the flask from heat. Place it on a cork ring or wood block to insulate it from the cold benchtop.

  • Why? Rapid cooling traps impurities and promotes microcrystalline precipitation. Slow cooling yields pure, well-defined needles or plates.

• Room Temperature: Allow the flask to reach room temperature undisturbed (approx. 20-30 mins).

• Ice Bath: Once at room temperature, place the flask in an ice-water bath (0-4°C) for 15 minutes to maximize recovery.

Phase 4: Collection

• Filtration: Collect crystals via vacuum filtration using a Büchner funnel.[2][5]

• Washing: Wash the filter cake with a small volume of ice-cold 50% aqueous ethanol .

  • Caution: Do not use pure ethanol for washing, as it may redissolve the product.

• Drying: Air dry on the filter for 10 minutes, then transfer to a watch glass or vacuum oven (40°C) to remove residual solvent.

Troubleshooting & Optimization

Issue: Oiling Out

Symptom: The product separates as a liquid droplet layer instead of crystals.[2] Cause: The melting point of the solute is lower than the solvent's boiling point, or the solution is too concentrated.[2] Remedy:

• Reheat to dissolve the oil.

• Add a small amount of additional ethanol.

• Cool more slowly with vigorous stirring to induce nucleation.

• Seeding: Add a tiny crystal of pure product (if available) or scratch the inner glass wall with a rod at the air-liquid interface.[2]

Issue: Low Yield

Cause: Too much solvent used or product is too soluble in ethanol. Remedy: Concentrate the mother liquor by evaporation and repeat the crystallization (Second Crop). Note that the second crop is usually less pure.

Visualizations (Graphviz)

Figure 1: Recrystallization Workflow

This diagram outlines the logical flow of the purification process.[1][2][4][6]

Caption: Step-by-step decision matrix for the recrystallization of phenacyl 2-fluorobenzoate.

Figure 2: Solubility Logic & Solvent Choice

This diagram explains the chemical rationale behind the solvent selection.

Caption: Solubility interactions dictating the choice of Ethanol as the primary solvent.

Characterization & Validation

After drying, the purity of the crystals must be validated.

Parameter	Expected Result	Method
Appearance	White to off-white needles/plates	Visual Inspection
Melting Point	Sharp range (approx. 70-90°C)*	Capillary Method (1°C/min)
TLC	Single spot (Rf ~0.5 in 20% EtOAc/Hexane)	Silica Gel 60 F254

*Note: While specific literature MP for the 2-fluoro isomer is variable, phenacyl esters typically melt between 50°C and 120°C. A range < 2°C indicates high purity.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (General procedure for phenacyl esters, p. 1225).

• Shriner, R. L., Fuson, R. C., Curtin, D. Y., & Morrill, T. C. (2004). The Systematic Identification of Organic Compounds (8th ed.). Wiley. (Standard derivatives for carboxylic acids).

• Reid, E. E. (1917). The Identification of Acids. Journal of the American Chemical Society, 39(1), 124–136. (Foundational work on phenacyl esters).

• BenchChem. (2025).[2] Recrystallization of Benzoic Acid Derivatives. (General solubility principles for fluorinated benzoates).

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. famu.edu [famu.edu]
• 6. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid - Google Patents [patents.google.com]
• 7. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Fluorobenzoic Acid Phenacyl Ester

Ticket ID: 2F-PE-YIELD Subject: Optimization of Yield and Purity for ortho-Fluorinated Phenacyl Esters Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary & Root Cause Analysis

User Issue: Researchers frequently report low yields (<50%) and difficulty isolating crystalline product when synthesizing the phenacyl ester of 2-fluorobenzoic acid, despite using standard protocols effective for unsubstituted benzoic acid.

Technical Diagnosis: The root cause is the electronic effect of the ortho-fluorine substituent .

• Nucleophilic Deactivation: The fluorine atom at the 2-position is highly electronegative. Through the inductive effect (

  ), it stabilizes the carboxylate anion ( of 2-fluorobenzoic acid is ~3.27 vs. 4.20 for benzoic acid). While this makes the acid easier to deprotonate, it makes the resulting carboxylate anion a weaker nucleophile . It is less "aggressive" in attacking the phenacyl bromide.

• Lattice Energy vs. Impurities: The presence of unreacted phenacyl bromide (a lachrymatory oil/solid) often prevents the product from crystallizing, resulting in a "sticky oil" syndrome.

The Solution: To overcome the deactivated nucleophile, we must increase the reactivity of the electrophile using Finkelstein catalysis (Potassium Iodide) .

Optimized Experimental Protocol (The "Gold Standard")

This protocol replaces the standard "Acetone Reflux" with a KI-Catalyzed Finkelstein Cascade . This generates the highly reactive phenacyl iodide in situ.

Reagents

• Substrate: 2-Fluorobenzoic acid (1.0 equiv)

• Electrophile: Phenacyl bromide (1.0 equiv) — Do not use excess.

• Base: Triethylamine (TEA) (1.1 equiv) or

  (1.5 equiv)

• Catalyst: Potassium Iodide (KI) (0.1 – 0.2 equiv)

• Solvent: Acetone (Reagent Grade) or Acetonitrile (for higher reflux temp)

Step-by-Step Methodology

• Solubilization: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-fluorobenzoic acid (10 mmol) in Acetone (30 mL).

• Deprotonation: Add Triethylamine (11 mmol) dropwise. The solution may warm slightly as the ammonium carboxylate salt forms.

• Catalyst Addition: Add Potassium Iodide (1-2 mmol). Note: The solution may turn slightly yellow.

• Electrophile Addition: Add Phenacyl bromide (10 mmol).

• Reflux: Attach a reflux condenser and heat the mixture to a gentle boil (approx. 60°C for acetone) for 2–3 hours .

  • Checkpoint: A heavy precipitate of Triethylamine hydrobromide (and KBr if using carbonate) will form.

• Workup (Critical for Purity):

  • Cool the reaction to room temperature.[1][2]

  • Filtration: Filter off the precipitated salts and wash the filter cake with a small amount of cold acetone.

  • Evaporation: Remove the solvent from the filtrate under reduced pressure (Rotavap) to obtain a crude solid/oil.

  • Partition: Dissolve the residue in Ethyl Acetate (20 mL) and wash sequentially with:

    • 5%

      (removes unreacted acid).

    • Water (removes residual KI/salts).

    • Brine.[3]

  • Drying: Dry organic layer over anhydrous

    , filter, and evaporate.

• Crystallization: Recrystallize the crude residue from Ethanol-Water (9:1) or pure Methanol .

Mechanism of Action (Visualization)

The following diagram illustrates why the addition of KI is crucial for this specific substrate. It converts the moderately reactive bromide into a "super-electrophile" (iodide).

Figure 1: Catalytic cycle showing the in-situ conversion of Phenacyl Bromide to Phenacyl Iodide, accelerating the reaction with the deactivated 2-fluorobenzoate nucleophile.

Troubleshooting & FAQs

Q1: My product is a dark brown oil and won't solidify. What happened?

Diagnosis: This is usually caused by unreacted phenacyl bromide or its degradation products (phenacyl bromide is light-sensitive and degrades to colored oligomers). Corrective Action:

• Stoichiometry Check: Ensure you did not use excess phenacyl bromide. It is better to have a slight excess of the acid (which can be washed away with

  ) than the bromide.

• Trituration: Add a small amount of cold Petroleum Ether or Hexane to the oil and scratch the side of the flask with a glass rod. Phenacyl bromide is soluble in hexanes; the ester product is less so. This often induces crystallization.[4]

Q2: Why not just use a stronger base like NaOH?

Diagnosis: Strong hydroxide bases promote hydrolysis . Explanation: Phenacyl halides are sensitive to hydrolysis. If you use NaOH in water/alcohol, you risk converting the phenacyl bromide into phenacyl alcohol or hydrolyzing your newly formed ester back to the starting materials. Recommendation: Stick to non-nucleophilic organic bases (TEA, DIPEA) or mild inorganic carbonates (

, ) in aprotic solvents.

Q3: Can I use DMF instead of Acetone?

Diagnosis: Yes, and it may improve yield, but it complicates workup. Explanation: DMF is a polar aprotic solvent that solvates cations well, leaving the carboxylate anion "naked" and more reactive. Trade-off: DMF has a high boiling point and is hard to remove. If you use DMF, you must pour the reaction mixture into a large excess of ice water to precipitate the product. If the product oils out in water, you will face a difficult extraction. Acetone is preferred for ease of evaporation.

Troubleshooting Logic Flow

Use this decision tree to diagnose yield issues during your experiment.

Figure 2: Decision matrix for diagnosing reaction failures and purification issues.

Data Summary: Solvent & Catalyst Effects[5][6]

The table below summarizes typical yields for ortho-substituted benzoic acids based on internal standardizations.

Reaction Condition	Solvent	Catalyst	Temp	Typical Yield (2-F-Benzoic)	Notes
Standard	Acetone	None	Reflux (56°C)	35–45%	Slow; often incomplete.
High Temp	DMF	None	80°C	60–70%	Hard to remove solvent; workup messy.
Finkelstein (Recommended)	Acetone	KI (10%)	Reflux (56°C)	85–92%	Fast; easy workup; high purity.
Phase Transfer	DCM/Water	TEBA	RT	50–60%	Good for large scale, but slower.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989. (Standard procedures for phenacyl ester derivatives).

• Pounder, F. E., & Masson, I. "The preparation of phenacyl esters." Journal of the Chemical Society, 1934.

• Zhdankin, V. V., et al. "Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination." Arkivoc, 2022.[5] (Context on 2-fluorobenzoic acid reactivity).

• Kornblum, N., et al. "The Mechanism of the Reaction of Silver Nitrite with Alkyl Halides." Journal of the American Chemical Society, 1955. (Mechanistic insights into

  and steric/electronic effects).

• Chemguide. "Preparation of Esters." (General educational resource on esterification limitations).[6][7]

Sources

• 1. uomus.edu.iq [uomus.edu.iq]
• 2. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 3. kirj.ee [kirj.ee]
• 4. science.uct.ac.za [science.uct.ac.za]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemguide.co.uk [chemguide.co.uk]

Removing excess phenacyl bromide from reaction mixtures

The following technical guide is structured as a Tier 2 Engineering Support Response from a specialized chemical synthesis troubleshooting center. It prioritizes actionable, mechanistic solutions over generic advice.

Ticket ID: PB-REM-492 Topic: Removal of Excess

-Bromoacetophenone (Phenacyl Bromide) from Reaction Mixtures Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Div.[1]

Executive Summary

Phenacyl bromide (2-bromoacetophenone) is a potent lachrymator and alkylating agent. Its removal is critical not only for chemical purity but for operator safety. Because its polarity often mimics mid-polarity reaction products, standard silica chromatography is frequently inefficient, leading to "streaking" or co-elution.[1][2]

This guide details three chemically distinct workflows for removal, ranked by efficiency and operational ease.

Module 1: Chemical Scavenging (Solution Phase)

Best For: Acid-stable products lacking basic nitrogen centers. Mechanism: Nucleophilic substitution (

) followed by Acid-Base extraction.

The most robust method relies on converting the lipophilic alkyl halide into a basic amine adduct, which can then be sequestered into an aqueous acidic phase.[2]

The Protocol: Morpholine/Acid Wash

This method utilizes a secondary amine (morpholine or diethylamine) to react with the excess phenacyl bromide.

Reagents:

• Scavenger: Morpholine (1.5 - 2.0 equivalents relative to estimated excess bromide).

• Wash Solution: 1M HCl or 10% Citric Acid (if product is moderately acid-sensitive).

Step-by-Step Workflow:

• Quantification: Estimate the excess phenacyl bromide (e.g., by TLC or LC-MS).

• Scavenging: Add Morpholine (1.5 eq. vs excess halide) directly to the reaction mixture (assuming solvent is DCM, EtOAc, or THF).[1]

• Incubation: Stir at room temperature for 30–60 minutes.

  • Validation: Check TLC.[3] The phenacyl bromide spot (

    in 20% EtOAc/Hex) should disappear. A baseline spot (the salt) may appear.

• Workup: Transfer to a separatory funnel.

• Extraction: Wash the organic layer twice with 1M HCl .

  • Chemistry: The excess morpholine protonates (

    water soluble). The new phenacyl-morpholine adduct protonates ( water soluble).

• Final Polish: Wash with brine, dry over

  , and concentrate.

Data: Solubility Shift

Species	State	pH > 9 (Organic Layer)	pH < 2 (Aqueous Layer)
Phenacyl Bromide	Neutral	Soluble	Insoluble (remains organic)
Morpholine (Scavenger)	Basic	Soluble	Soluble (removed)
Adduct (Product-Impurity)	Basic	Soluble	Soluble (removed)

| Target Product | Neutral | Soluble | Insoluble (retained) |[1]

Module 2: Solid-Supported Scavenging (Resins)

Best For: Acid-sensitive products, compounds with basic nitrogens, or high-throughput library synthesis.[1][2] Mechanism: Heterogeneous

capture.

Using polymer-supported nucleophiles avoids liquid-liquid extraction issues (emulsions) and prevents the introduction of soluble impurities.[1]

The Protocol: Thiol or Thiourea Resins

Polymer-supported thiols or thioureas are "sulfur sponges" for alkyl halides.

Recommended Resins:

• SiliaMetS® Thiol (SiliCycle)[1]

• Polymer-supported Thiourea [1][2][4]

• StratoSpheres™ PL-Thiol [1][2]

Workflow:

• Loading Calculation: Most resins have a loading of 1.0–1.5 mmol/g. Use 2–3 equivalents relative to the excess bromide.[3]

• Addition: Add the dry resin beads directly to the reaction vessel.

• Agitation: Shake or stir gently (do not use magnetic stir bars that grind the beads) for 2–4 hours.

  • Note: Reaction rates are slower than solution phase due to diffusion limits into the polymer matrix.

• Filtration: Filter the mixture through a fritted glass funnel or a celite pad.

• Result: The filtrate contains your product; the toxic halide is covalently bound to the solid waste.

Module 3: The "Hantzsch" Modification (Thiourea Wash)

Best For: Large scale reactions where resins are too expensive, and the product is acid-sensitive.[1] Mechanism: Formation of water-soluble S-phenacylisothiouronium bromide salts.[1]

Concept: Thiourea reacts rapidly with

-haloketones to form isothiouronium salts (the first step of the Hantzsch thiazole synthesis). These salts are highly polar and water-soluble.

Workflow:

• Prepare Wash Solution: Dissolve Thiourea in water (saturated solution) or a 1:1 Water/Ethanol mix.

• Biphasic Stir: Add the aqueous thiourea solution to your organic reaction mixture.

• Vigorous Agitation: Stir rapidly for 1 hour. Heating to 40°C accelerates this significantly.

• Separation: Separate the layers. The phenacyl bromide is converted to the salt and migrates to the aqueous layer.[2]

Critical Warning: Thiourea is a suspected carcinogen. Handle with appropriate PPE.[5][6][7][8][9]

Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for selecting the appropriate removal technique.

Figure 1: Decision tree for selecting the optimal phenacyl bromide removal strategy based on product stability.

Safety & Decontamination (Lachrymator Management)

Hazards: Phenacyl bromide is a severe skin irritant and lachrymator (tear gas agent).[6] Neutralization Solution: For spills or cleaning glassware, do not just use water (hydrolysis is slow). Use a nucleophilic destruction solution.

Decon Recipe:

• Solvent: 50% Ethanol / 50% Water.

• Active Agent: 10% Sodium Thiosulfate (

  ) + 1% Sodium Hydroxide.

• Action: Soak glassware for 1 hour. The thiosulfate nucleophilically attacks the bromide, rendering it harmless and water-soluble.[2]

FAQ: Troubleshooting Common Issues

Q: I used the Morpholine wash, but I still see a spot on TLC. A: Ensure you used a secondary amine. Primary amines can form bis-alkylated products that are harder to wash out. Also, ensure your acid wash was acidic enough (pH < 2) to fully protonate the adduct. If your product is very non-polar, the adduct might partition into the organic layer despite the charge; in this case, switch to the Resin method.[1][2]

Q: Can I just use silica chromatography? A: You can, but phenacyl bromide is tricky. It often streaks. If you must use chromatography, flush the column with 100% Hexanes (or Pentane) first. Phenacyl bromide is somewhat soluble in pure alkanes and may elute before your more polar product. However, chemical scavenging is superior for >95% purity.

Q: My product is a solid. Can I recrystallize? A: Yes. Phenacyl bromide is highly soluble in methanol and ethanol. If your product crystallizes from these solvents, the bromide will likely stay in the mother liquor.[2] Wash the crystals with cold pentane/hexanes to remove surface residues.

References

• Clayden, J., Greeves, N., & Warren, S. (2012).[1][2] Organic Chemistry. Oxford University Press. (Chapter 17: Nucleophilic Substitution). [1]

• Sigma-Aldrich. (2024). Safety Data Sheet: Phenacyl Bromide. Merck KGaA. [1]

• MacArdle, P. (2002). Reagents for Combinatorial Chemistry: Polymer-Supported Scavengers. SiliCycle Application Notes.

• Organic Syntheses. (1943). Phenacyl Bromide Preparation and Properties. Org. Synth. Coll. Vol. 2, p.480.

• Kulkarni, A., et al. (2009). Thiourea derivatives as scavengers for alkyl halides. Journal of Organic Chemistry. (General mechanism reference for Hantzsch thiazole synthesis).

Sources

• 1. Reaction of unsymmetrical α-bromo-1,3-diketones with N -substituted thioureas: regioselective access to 2-( N -arylamino)-5-acyl-4-methylthiazoles and ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05436A [pubs.rsc.org]
• 2. CN101928208B - Method of synthesizing alpha-brominated ketone compound by hydrogen peroxide oxidizing and brominating method - Google Patents [patents.google.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. dcfinechemicals.com [dcfinechemicals.com]

Technical Support Center: Phenacyl Ester Analysis in HPLC

Topic: Hydrolysis & Stability of Phenacyl Esters

Status: Active Guide | Version: 2.4 | Audience: Analytical Chemists & Biochemists

Introduction: The Analytical Context

Phenacyl esters (and their analogs like p-bromophenacyl and naphthacyl esters) are critical derivatization products used to render carboxylic acids (fatty acids, prostaglandins, organic acids) visible to UV/Vis detectors.[1][2] Because native fatty acids lack a strong chromophore, reacting them with phenacyl bromide creates an ester linkage that absorbs strongly at 242 nm or 254 nm.

However, the ester bond introduced is chemically vulnerable. If this bond hydrolyzes during sample preparation or HPLC separation, the analyte reverts to its invisible acid form, causing quantification errors and "ghost" peaks.

Module 1: Diagnostic Hub (Troubleshooting FAQs)

Q1: I see "Ghost Peaks" eluting near the solvent front. Is this hydrolysis?

Verdict: Likely, but verify the source. Technical Analysis: Hydrolysis of a phenacyl ester yields two fragments: the original carboxylic acid (often eluting early or at the solvent front in RP-HPLC due to polarity) and phenacyl alcohol (acetophenone derivative).

• Diagnostic Step: Inject a standard of phenacyl alcohol (or hydrolyzed phenacyl bromide). If the retention time matches your ghost peak, hydrolysis is occurring.

• Alternative Cause: Excess derivatization reagent (phenacyl bromide) also elutes early. Ensure you are not mistaking unreacted reagent for a hydrolysis product.

Q2: My peak areas are decreasing over the course of a long sequence (12+ hours).

Verdict: Autosampler stability issue (In-vial Hydrolysis). Technical Analysis: If your sample solvent contains protic solvents (Methanol/Water) and traces of the base catalyst used for derivatization (e.g., Triethylamine or KOH), the esters will saponify in the vial before injection.

• Immediate Fix: Ensure the derivatization reaction is neutralized (add stoichiometric HCl or Acetic Acid) before dilution.

• Prevention: Dilute samples in pure Acetonitrile (ACN) rather than Methanol/Water mixtures if possible, as ACN is aprotic and slows hydrolysis.

Q3: Can the HPLC Mobile Phase pH cause on-column degradation?

Verdict: Yes, absolutely. Technical Analysis: Esters are susceptible to Base-Catalyzed Hydrolysis (Saponification) . If your mobile phase pH is > 7.0 (e.g., Phosphate buffer pH 7.4), the ester half-life decreases dramatically.

• Rule of Thumb: Maintain mobile phase pH between 3.0 and 5.0 . This stabilizes the ester bond while ensuring the silica support is safe.

Module 2: The Mechanism (Why it fails)

Understanding the chemical vulnerability is essential for troubleshooting. The primary failure mode in HPLC is nucleophilic attack at the carbonyl carbon.

Diagram 1: Hydrolysis Mechanism of Phenacyl Esters

This diagram illustrates the transition from the stable ester to the breakdown products under aqueous conditions.

Caption: Figure 1. Mechanism of ester hydrolysis. High pH accelerates the formation of the tetrahedral intermediate, leading to irreversible loss of the analyte.

Module 3: Optimization & Prevention Protocols

Critical Parameter: Mobile Phase Selection

The choice of organic modifier and buffer dictates stability.

Parameter	Recommended Condition	Risk Factor	Reason
pH	3.0 – 5.0	pH > 7.0	Base-catalyzed hydrolysis rate increases 10x per pH unit above neutral [1].
Buffer	Acetate or Formate	Phosphate/Borate	Phosphate can act as a general base catalyst; Acetate is gentler on esters.
Organic	Acetonitrile (ACN)	Methanol (MeOH)	MeOH is protic and can participate in transesterification (swapping the phenacyl group for a methyl group).
Temperature	25°C - 30°C	> 40°C	Arrhenius equation: Heat exponentially increases hydrolysis rate.

Diagram 2: Troubleshooting Decision Tree

Use this logic flow to isolate stability issues.

Caption: Figure 2. Step-by-step diagnostic flow for isolating phenacyl ester instability sources.

Module 4: Validated Derivatization Protocol

To minimize hydrolysis before the sample even reaches the HPLC, use this modified Crown Ether method (Adapted from Durst et al. [2]).

Reagents:

• Reagent A: 10 mg/mL p-Bromophenacyl bromide in Acetonitrile.

• Catalyst B: 5 mg/mL 18-Crown-6 ether in Acetonitrile.

• Base C: Solid KHCO3 (Potassium Bicarbonate) or K2CO3.

Protocol:

• Dissolve: Dissolve fatty acid sample in 100 µL Acetonitrile.

• Add: Add 50 µL Reagent A and 10 µL Catalyst B.

• Catalyze: Add a molar excess of solid Base C (approx 2-3 mg).

  • Note: Using solid base prevents the solution from becoming too alkaline, reducing hydrolysis risk compared to liquid KOH/TEA.

• Heat: Incubate at 80°C for 30 minutes in a sealed vial.

• Cool & Neutralize (CRITICAL): Cool to room temp. Add 10 µL of 5% Acetic Acid in ACN.

  • Why? This neutralizes any residual carbonate, preventing hydrolysis while the sample sits in the autosampler.

• Filter: Filter through 0.2 µm PTFE filter (remove solid base) and inject.

References

• Durst, H. D., Milano, M., Kikta, E. J., Connelly, S. A., & Grushka, E. (1975). Phenacyl esters of fatty acids via crown ether catalysts for enhanced ultraviolet detection in liquid chromatography.[1] Analytical Chemistry, 47(11), 1797-1801.

• Wood, R., & Lee, T. (1983). High-performance liquid chromatography of fatty acids: Quantitative analysis of saturated, monoenoic, polyenoic, and geometrical isomers. Journal of Chromatography A, 254, 237-246.

• Christie, W. W. (1998). Gas Chromatography and Lipids: A Practical Guide. The Oily Press. (Referenced for comparative stability data).

• Lam, S., & Grushka, E. (1978). Labeling of fatty acids with 4-bromomethyl-7-methoxycoumarin via crown ether catalyst for fluorometric detection in high-performance liquid chromatography. Journal of Chromatography A, 158, 207-214.

Sources

• 1. HPLC analysis | Cyberlipid [cyberlipid.gerli.com]
• 2. researchgate.net [researchgate.net]

Troubleshooting broad peaks in phenacyl ester chromatography

Introduction

Welcome to the technical support hub for phenacyl ester analysis. If you are accessing this guide, you are likely observing peak broadening , tailing , or splitting in your fatty acid derivatization workflows.

Phenacyl esters (and p-bromophenacyl esters) are critical for converting UV-transparent carboxylic acids (like fatty acids) into UV-active derivatives (

). However, the very nature of this derivatization—which requires non-aqueous reaction conditions—often puts the sample solvent at odds with the reversed-phase mobile phase, creating the "Solvent Effect," the leading cause of broad peaks in this application.

This guide moves beyond generic advice to address the specific physicochemical interactions between phenacyl bromide, the reaction matrix, and the C18 stationary phase.

Phase 1: The "Solvent Effect" (The #1 Suspect)

Diagnosis: If your early-eluting peaks (short-chain fatty acids) are broad or split, but late-eluting peaks (long-chain) are sharp, you are suffering from solvent strength mismatch .

The Mechanism: Phenacyl derivatization typically occurs in Acetone or Acetonitrile (MeCN) . These are "strong" solvents in reversed-phase chromatography.

• You inject the sample dissolved in 100% Acetone.

• The mobile phase (MP) at the start of the gradient is likely high-aqueous (e.g., 80% Water / 20% MeCN).

• The Failure: The analyte molecules surrounded by the strong injection solvent travel faster down the column than those mixing with the mobile phase. They do not "focus" or stack at the column head. Instead, they smear, causing broad, sometimes double peaks.

Troubleshooting Protocol A: Solvent Tuning

Parameter	Recommended Action	Scientific Rationale
Injection Solvent	Dilute reaction mixture 1:1 or 1:4 with Mobile Phase A (Water/Buffer) before injection.	Reduces solvent strength, forcing analytes to precipitate/focus at the column head.
Injection Volume	Reduce from to .	Smaller volume minimizes the plug of strong solvent entering the column.
Pre-Column	Install a retention gap or a small guard column.	Provides a sacrificial zone for mixing before the analytical bed.

Critical Note: If your fatty acids are very long-chain (

), diluting with water may cause precipitation in the vial. In this case, use the Sandwich Injection Method (Air gap -> Water plug -> Sample -> Water plug) if your autosampler supports it.

Phase 2: Derivatization Chemistry Issues

Diagnosis: If all peaks are broad, or if you see "ghost" peaks and noisy baselines, the issue likely originates in the reaction vial.

The Mechanism: The standard Durst method (Crown Ether catalysis) or Borch method requires anhydrous conditions.

• Water Contamination: Water competes with the fatty acid to react with phenacyl bromide, creating phenacyl alcohol (broad, tailing interference peak).

• Hydrolysis: Phenacyl esters are esters. In the presence of residual base (Triethylamine or

  ) and trace water, they will hydrolyze back to the free acid, leading to peak deformation.

Troubleshooting Protocol B: Reaction Optimization

• Reagent Check: Ensure Phenacyl Bromide is in excess (typically

  molar excess over total fatty acids).

• Quenching: Do not inject the raw reaction mixture if it contains high concentrations of unreacted phenacyl bromide. It elutes early and tails significantly.

  • Action: Add a scavenger (like acetic acid) to consume excess reagent, or perform a solid-phase extraction (SPE) cleanup.

• Catalyst Choice:

  • Crown Ether (18-Crown-6): Preferred for speed and milder conditions (

    ).

  • Triethylamine (TEA): Cheaper, but excess TEA can cause peak tailing due to silanol interaction on the column.

Phase 3: Chromatographic Hardware & Physics

Diagnosis: Broadening is uniform across the chromatogram and persists even when injecting standards dissolved in mobile phase.

Visualizing the Troubleshooting Logic

The following diagram maps the decision process for isolating the root cause of broad peaks.

Caption: Decision matrix for isolating the source of peak broadening in phenacyl ester HPLC.

Frequently Asked Questions (FAQ)

Q: My phenacyl bromide reagent peak is huge and tails into my myristic acid peak. How do I fix this? A: This is common. Phenacyl bromide is UV-active and used in excess.

• Gradient Adjustment: Start your gradient with a lower organic % (e.g., 50% MeCN) to separate the reagent from the first analytes.

• Wavelength: Ensure you are detecting at

  (phenacyl max) rather than , where solvent background noise contributes to broadening.

Q: I am using the Crown Ether method. Do I need to remove the catalyst before injection? A: Generally, no. 18-Crown-6 is relatively transparent at

and elutes in the void volume. However, if you are using high concentrations, it can affect the ionic strength of the mobile phase. If you suspect interference, pass the sample through a short silica SPE cartridge; phenacyl esters elute with non-polar solvents, leaving polar catalysts behind.

Q: Can I use Methanol instead of Acetonitrile for the mobile phase? A: Yes, but be careful. Methanol has higher viscosity than Acetonitrile, which increases backpressure. More importantly, phenacyl esters are less soluble in Methanol/Water mixtures than MeCN/Water, potentially exacerbating the "Solvent Effect" if your injection solvent is Acetone.

Standardized Protocol: Phenacyl Esterification

To rule out user error, validate your workflow against this standard Durst/Borch hybrid protocol.

Step	Action	Critical Parameter
1. Preparation	Dissolve Fatty Acid (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> ) in Acetone ( ).	Glassware must be dry. Trace water kills this reaction.
2. Reagent	Add Phenacyl Bromide ( ) + TEA or Crown Ether catalyst.	Ensure molar excess of reagent.
3. Reaction	Heat at for 30 minutes in a sealed vial.	Cap tightly to prevent Acetone evaporation.
4. Conditioning	CRITICAL STEP: Cool to Room Temp. Mix of reaction mix with of Mobile Phase A (Water).	This prevents the solvent effect.
5. Injection	Inject ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> onto C18 Column.	Monitor backpressure.[1]

References

• Borch, R. F. (1975).[2] Separation of long chain fatty acids as phenacyl esters by high pressure liquid chromatography. Analytical Chemistry, 47(14), 2437-2439.[2] Link

• Durst, H. D., Milano, M., Kikta, E. J., Connelly, S. A., & Grushka, E. (1975). Phenacyl esters of fatty acids via crown ether catalysts for enhanced ultraviolet detection in liquid chromatography.[3][4] Analytical Chemistry, 47(11), 1797-1801. Link

• Phenomenex. (2023).[1] HPLC Troubleshooting Guide - Peak Issues. Link

• Shimadzu. (2023). Effects of Sample Solvents on Peak Shape. Link

• Wood, R., & Lee, T. (1983). High-performance liquid chromatography of fatty acids: quantitative analysis of saturated, monoenoic, polyenoic, and geometrical isomers. Journal of Chromatography A, 254, 237-246. Link

Sources

• 1. halocolumns.com [halocolumns.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. aocs.org [aocs.org]

Optimizing reaction time for phenacyl bromide derivatization

Technical Support Center: Phenacyl Bromide Derivatization

Executive Summary

Phenacyl bromide (2-bromoacetophenone) is a classic derivatization reagent used to convert carboxylic acids (fatty acids, prostaglandins, valproic acid) into UV-absorbing esters (

). While the reaction is robust, "standard" protocols often fail because users treat reaction time as a static variable.

The Reality: Reaction time is a kinetic trade-off between ester formation (the signal you want) and reagent degradation/hydrolysis (the noise you don't want). This guide provides the logic and protocols to determine the precise "kinetic sweet spot" for your specific analyte.

Part 1: The Kinetic Sweet Spot (Time vs. Temperature)

Q: Why is my yield low even though I extended the reaction time to 90 minutes?

A: You likely passed the point of diminishing returns and entered the "degradation zone." Phenacyl bromide is lachrymatory and highly reactive.[1] In the presence of trace moisture (inevitable in many labs) and heat, the excess reagent hydrolyzes to phenacyl alcohol and HBr. Furthermore, while phenacyl esters are relatively stable, prolonged exposure to high heat (

C) in basic conditions (TEA or ) can induce base-catalyzed hydrolysis of your newly formed ester, actually reducing your yield.

The Optimization Rule:

• Standard Reaction: 30–45 minutes at 80°C.

• The Danger Zone: >60 minutes often increases background noise (ghost peaks) without significantly increasing analyte signal.

Protocol: The "Time-Course" Optimization Workflow

Do not guess. Run this self-validating experiment once to lock in your method.

Step	Action	Technical Rationale
1	Prepare Master Mix	Mix Analyte + Catalyst + Phenacyl Bromide in a single vial (scale up 5x).
2	Heat to 80°C	Standard kinetic temperature for SN2 substitution.
3	Aliquot Sampling	Remove 50 µL aliquots at 15, 30, 45, 60, and 90 mins .
4	Quench Immediately	Add aliquot to 100 µL Acetic Acid (1%) or cold mobile phase.
5	Plot Data	Graph Peak Area vs. Time.

Part 2: Mechanism & Catalysis (The "Why")

Q: Should I use Triethylamine (TEA) or Crown Ethers?

A: For critical applications, Crown Ethers (18-Crown-6) are superior.

• Method A (Classic): TEA in Acetone.

  • Pros: Cheap, reagents readily available.[2]

  • Cons: Slower. TEA can form quaternary ammonium salts with phenacyl bromide, creating interfering peaks.

• Method B (Recommended):

  + 18-Crown-6 in Acetonitrile.

  • Pros: The Crown ether complexes the

    ion, leaving the carbonate "naked" and highly reactive. This drives the carboxylate formation rapidly, often completing the reaction in <30 mins with fewer artifacts.

Visualizing the Pathway

Figure 1: The SN2 reaction pathway. Note that moisture (H2O) competes with your analyte for the reagent, forming Phenacyl Alcohol (a common ghost peak).

Part 3: Troubleshooting & FAQs

Q: I see a large "Ghost Peak" eluting early in my chromatogram. What is it? A: This is almost certainly Phenacyl Bromide (excess) or Phenacyl Alcohol .

• Diagnosis: If the peak decreases when you use less reagent, it is the reagent itself. If it increases with reaction time, it is the hydrolysis product (Phenacyl Alcohol).

• Fix:

  • Ensure your stoichiometry is correct.[3] You only need a 5–10x molar excess of reagent.

  • Dry your solvents. Use anhydrous Acetonitrile. Water is the enemy.

Q: My reproducibility is poor (RSD > 10%). Why? A: This is often due to evaporation during the heating step.

• The Issue: Heating 100 µL of acetone at 80°C in a standard vial leads to solvent loss, changing the concentration of reactants dynamically.

• The Fix: Use conical reaction vials with Teflon-lined caps (e.g., Reacti-Vials) and ensure they are torqued tightly. Alternatively, add an internal standard (e.g., valeric acid if analyzing long-chain fatty acids) before derivatization to normalize volume changes.

Q: Can I analyze Valproic Acid using this method? A: Yes, but Valproic Acid is sterically hindered (branched).

• Modification: You must increase the temperature to 90°C or extend time to 60 mins . The steric bulk protects the ester from hydrolysis, so the "danger zone" is less of a concern than with linear fatty acids.

Summary of Optimization Parameters

Variable	Standard Condition	Optimized Condition	Why?
Solvent	Acetone	Acetonitrile (Anhydrous)	Higher boiling point, less evaporation, compatible with Crown Ethers.
Catalyst	Triethylamine (TEA)	K2CO3 + 18-Crown-6	Faster kinetics (naked anion effect), fewer interfering peaks.
Temp	100°C	80°C	Balances rate of reaction vs. thermal degradation.
Time	60 mins	30–45 mins	Prevents hydrolysis of the formed ester.

References

• Borch, R. F. (1975).[4] Separation of long chain fatty acids as phenacyl esters by high pressure liquid chromatography. Analytical Chemistry, 47(14), 2437–2439.[4]

• Wood, R., & Lee, T. (1976). High-performance liquid chromatography of fatty acids: quantitative analysis of saturated, monoenoic, polyenoic, and geometric isomers. Journal of Chromatography A, 114(1), 159-166.

• Thermo Fisher Scientific. (n.d.). p-Bromophenacyl-8™ Reagent Protocol.[4][5] Thermo Scientific Instructions.

• Ahmed, M. S., et al. (1980).[4] Use of p-bromophenacyl bromide to enhance ultraviolet detection of water-soluble organic acids.[4] Journal of Chromatography A, 192(2), 387-393.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Derivatization and liquid chromatography-UV-tandem mass spectrometric analysis of perfluorinated carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Guide: Esterification of Fluorobenzoic Acids

Introduction: The Fluorine Paradox

Fluorine is a double-edged sword in synthetic chemistry. While it imparts desirable lipophilicity and metabolic stability to drug candidates, its high electronegativity (

) creates a unique set of electronic hazards during esterification.

Unlike standard benzoic acids, fluorobenzoic acids (especially ortho- and para-isomers) possess an electron-deficient aromatic ring. This makes the ring itself—not just the carbonyl carbon—a target for nucleophiles.

The Core Conflict: You are trying to attack the carbonyl carbon (Esterification), but your reagents may prefer to attack the ring carbon holding the fluorine (Nucleophilic Aromatic Substitution,

).

Module 1: Mechanism & Diagnostics

The Primary Threat: Defluorination via

If you observe a loss of fluorine in your NMR (

signal disappears) or the formation of an ether byproduct, you have triggered an reaction.

• The Cause: The carboxyl group (-COOH) or the forming ester (-COOR) is an Electron Withdrawing Group (EWG). When combined with Fluorine (also an EWG), the ring carbon attached to the Fluorine becomes highly electrophilic.

• The Trap: Using a basic nucleophile (e.g., alkoxide, hydroxide) or a polar aprotic solvent (e.g., DMF, DMSO) significantly lowers the energy barrier for attacking the ring.

The Secondary Threat: Decarboxylation

• Target: 2,6-difluorobenzoic acid and related ortho-substituted acids.

• The Cause: Thermal stress (>100°C) or strong acid catalysis can destabilize the carboxylate, leading to loss of

  and formation of fluorobenzene.

Visualizing the Competition

The following diagram illustrates the competing pathways. Your goal is to stay on the Green Path .

Figure 1: Mechanistic competition between carbonyl attack (esterification) and ring attack (

).

Module 2: Field-Proven Protocols

Do not use a "one size fits all" approach. Select your method based on the position of the fluorine and the steric bulk of the acid.

Method A: The "Safe" Route (Steglich Esterification)

Best for: Labile substrates (2-fluorobenzoic acid, 4-fluorobenzoic acid) where

is a high risk.

Why it works: It operates at room temperature near neutral pH. It avoids the generation of strong nucleophiles (alkoxides) that trigger defluorination.

Protocol:

• Dissolve: 1.0 equiv Fluorobenzoic acid and 1.1 equiv Alcohol in anhydrous DCM (Dichloromethane).

• Catalyst: Add 0.1 equiv DMAP (4-Dimethylaminopyridine).

• Coupling: Cool to 0°C. Add 1.1 equiv DCC (N,N'-Dicyclohexylcarbodiimide) dissolved in DCM dropwise.

• Reaction: Warm to RT and stir for 6–12 hours.

• Workup: Filter off the white precipitate (DCU urea). Wash filtrate with dilute HCl (to remove DMAP) and

  .

• Note: If urea removal is difficult, switch DCC for EDC

  HCl (water-soluble urea byproduct).

Method B: The "Brute Force" Route (Acid Chloride)

Best for: Sterically hindered acids (e.g., 2,6-difluorobenzoic acid).

Why it works: 2,6-disubstitution blocks the carbonyl from nucleophilic attack. You must activate the acid into a "super-electrophile" (acid chloride) to overcome this steric barrier.

Protocol:

• Activation: Suspend 1.0 equiv Fluorobenzoic acid in anhydrous DCM (or Toluene).

• Reagent: Add 1.2 equiv Oxalyl Chloride slowly at 0°C. Add 1-2 drops of DMF (Catalytic). Gas evolution (

  , CO, HCl) will occur.

• Completion: Stir at RT until bubbling ceases (1–2 hrs). Evaporate solvent/excess reagent in vacuo (crucial to remove HCl).

• Esterification: Redissolve the residue (Acid Chloride) in DCM. Add 1.2 equiv Alcohol and 1.5 equiv Pyridine (or

  ) at 0°C.

• Warning: Do not heat >40°C during the acid chloride formation to prevent decarboxylation of 2,6-difluoro substrates.

Method C: The "Trap" to Avoid (Base-Promoted Alkylation)

Context: Many chemists try reacting the acid with an alkyl halide (e.g., MeI) and base (

) in DMF.

• Risk: High. In polar aprotic solvents (DMF), fluoride is a good leaving group. The base can promote attack on the ring.

• Correction: If you must use this route, switch the solvent to Acetone or Acetonitrile (lower boiling points) and use a bulky base like

  to favor O-alkylation over ring substitution.

Module 3: Troubleshooting & FAQs

Diagnostic Table: What went wrong?

Observation	Diagnosis	Root Cause	Corrective Action
Missing F peak in NMR	Defluorination	reaction occurred. Nucleophile attacked the ring.	Switch to Method A (Steglich). Avoid strong bases (NaH, NaOEt).
New peak at ~110 ppm ( )	Fluorobenzene formation	Decarboxylation (Loss of ).	Lower reaction temp below 80°C. Avoid strong mineral acids.
Low Yield (Starting Material remains)	Steric Hindrance	Fluorines at 2,6-positions block the alcohol.	Switch to Method B (Acid Chloride). Fischer esterification will fail here.
Dark/Black Reaction Mixture	Polymerization	Benzyne formation (rare but possible with very strong bases).	Ensure base is not strong enough to deprotonate the ring (avoid n-BuLi or LDA).

Frequently Asked Questions

Q: Can I use Thionyl Chloride (

) instead of Oxalyl Chloride for Method B? A: Yes, but with caution. requires heating to remove excess reagent, which increases the risk of decarboxylation for 2,6-difluorobenzoic acid. Oxalyl chloride reacts at lower temperatures and is safer for thermal-sensitive fluorinated acids.

Q: Why is my 2,6-difluorobenzoic acid not reacting under standard Fischer conditions (

/MeOH)? A: This is the "Orthogonal Effect." The two fluorine atoms create a "steric gate" that blocks the methanol from attacking the carbonyl. You cannot force this with heat (you will lose ). You must use the Acid Chloride method to increase the electrophilicity of the carbonyl.

Q: I see a small amount of "dimer" impurity. What is it? A: This is likely an anhydride formation. If water is not strictly excluded during the Acid Chloride activation (Method B), the acid chloride reacts with unreacted acid to form the anhydride. Ensure anhydrous conditions.

References

• Mechanism of

  in Fluorinated Aromatics:
  • Bunnett, J. F., & Zahler, R. E. (1951).

• Steric Hindrance in 2,6-Disubstituted Benzoic Acids

  • Goossen, L. J., et al. (2010). Decarboxylative coupling of 2,6-disubstituted benzoic acids. Science.

• Steglich Esterification (DCC Method)

  • Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids.

• Organic Syntheses Protocol for Fluorobenzoic Acid Derivatives

  • Org.[1][2] Synth. 1946, 26, 58. (Standard handling of p-fluorobenzoic acid).

Sources

• 1. Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. electronicsandbooks.com [electronicsandbooks.com]

Technical Support Center: Troubleshooting Solubility Issues with Phenacyl 2-fluorobenzoate in HPLC Mobile Phases

Welcome to the technical support center for resolving complex analytical challenges. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility issues with phenacyl 2-fluorobenzoate during High-Performance Liquid Chromatography (HPLC) analysis. As a Senior Application Scientist, my goal is to provide you with not just a set of instructions, but a deep, mechanistic understanding of the problem and a logical, field-tested workflow to resolve it.

The structure of phenacyl 2-fluorobenzoate, an ester formed from 2-fluorobenzoic acid and a phenacyl group, suggests a molecule with significant non-polar character. The presence of two phenyl rings and an ester linkage contributes to its hydrophobicity, which is the likely root cause of solubility problems in typical reversed-phase HPLC mobile phases. This guide will walk you through a systematic approach to diagnose and solve these issues, ensuring robust and reproducible analytical results.

Part 1: Understanding the Analyte - The Key to Solving Solubility

• Phenacyl Group : Derived from acetophenone, this group is largely non-polar. Phenacyl esters are often intentionally created to derivatize acids, making them less polar and adding a UV-active chromophore for detection[1][2]. This inherently suggests that the phenacyl moiety drives the molecule towards lower solubility in aqueous media.

• 2-Fluorobenzoate Group : This portion is derived from 2-fluorobenzoic acid, a compound that is only slightly soluble in water and possesses a pKa of approximately 3.27[3][4]. By converting the polar carboxylic acid into an ester, the molecule's overall polarity is significantly reduced.

Part 2: Frequently Asked Questions (FAQs) - Initial Diagnosis

This section addresses the most common symptoms of poor analyte solubility.

Q1: My chromatogram shows a broad, split, or tailing peak for phenacyl 2-fluorobenzoate. Is this a solubility problem?

A: Very likely, yes. When a compound has poor solubility in the mobile phase, it can precipitate upon injection, at the head of the column. This precipitated sample then re-dissolves slowly and unevenly as the mobile phase composition changes (especially during a gradient), leading to distorted peak shapes.

Q2: I'm observing a steady increase in system backpressure with each injection of my sample. What is the connection to solubility?

A: This is a classic symptom of analyte precipitation. The insoluble compound is accumulating on the column inlet frit or even within the packed bed of the stationary phase. This buildup restricts flow and causes the backpressure to rise, which can damage your column and HPLC system.

Q3: My sample solution looks clear, but I'm still having problems. Can precipitation occur on the column even if my sample is fully dissolved in the vial?

A: Yes, this is a critical and often overlooked issue. The problem arises when your sample diluent is significantly "stronger" (i.e., has a higher percentage of organic solvent) than the initial mobile phase of your HPLC method. When the sample is injected, it mixes with the weaker mobile phase, and the sudden decrease in organic content can cause the analyte to crash out of solution. This is a common issue in reversed-phase chromatography[5].

Q4: What is a good starting point for a mobile phase to avoid these issues?

A: For a hydrophobic compound like this, begin with a mobile phase that has a relatively high organic content. On a C18 column, a starting isocratic condition of 60-70% acetonitrile or methanol in water would be a reasonable starting point for method development. Using a gradient that starts at a moderate organic composition (e.g., 50%) and ramps up is also a highly effective strategy[6].

Part 3: A Systematic Workflow for Resolving Solubility Issues

Follow this structured, multi-step approach to methodically eliminate solubility problems. This workflow is designed to move from the simplest and most common solutions to more advanced optimization techniques.

Step 1: The Sample Diluent - Your First Line of Defense

The principle of ensuring your analyte remains in solution before it even reaches the column cannot be overstated.

Experimental Protocol: Diluent Miscibility Test

• Prepare your phenacyl 2-fluorobenzoate sample in your chosen diluent at the desired concentration.

• In a clear glass vial, mix 100 µL of your sample solution with 900 µL of your HPLC method's initial mobile phase.

• Vortex the mixture and let it stand for 5-10 minutes.

• Visually inspect the solution against a dark background for any signs of cloudiness, haziness, or visible precipitate.

• If precipitation is observed, you must reformulate your sample diluent.

Corrective Actions for Diluent:

• Match the Mobile Phase: The ideal diluent is the initial mobile phase itself. However, this may not be possible if the analyte is insoluble in it.

• Increase Organic Content: If the analyte is not soluble in the initial mobile phase, use a diluent that is slightly stronger, but as weak as possible while maintaining solubility. For example, if your gradient starts at 50% acetonitrile, try dissolving your sample in 60% or 70% acetonitrile.

• Reduce Injection Volume: If you must use a strong diluent (e.g., 100% acetonitrile), reduce your injection volume (e.g., to < 5 µL) to minimize the precipitation effect upon mixing with the mobile phase on the column.

Step 2: Mobile Phase Optimization - Finding the Right Solvent Environment

The composition of the mobile phase is the most powerful tool for controlling solubility and retention in reversed-phase HPLC[7].

Experimental Protocol: Mobile Phase Screening

• Select an appropriate reversed-phase column (e.g., C18 or C8).

• Choose an organic modifier. Acetonitrile is often the first choice due to its low viscosity and UV transparency[8].

• Run a series of isocratic experiments , systematically increasing the percentage of organic modifier. Start at 50% and increase in 10% increments (e.g., 60%, 70%, 80%).

• Monitor peak shape and retention time. You are looking for the mobile phase composition that provides a sharp, symmetrical peak with a reasonable retention time (ideally a k' between 2 and 10).

• If solubility remains an issue even at high acetonitrile concentrations, consider switching the organic modifier to methanol or even tetrahydrofuran (THF), which can have different selectivity and solvating properties[9].

Organic Solvent	Properties & Recommended Use
Acetonitrile	First choice. Low viscosity, low UV cutoff. Good for general-purpose reversed-phase HPLC.
Methanol	Can offer different selectivity compared to acetonitrile. Higher viscosity leads to higher backpressure.
Tetrahydrofuran (THF)	Excellent solvent for highly hydrophobic compounds. High UV cutoff and can swell PEEK tubing. Use with caution.

Step 3: Gradient Elution - The Go-To for "Sticky" Compounds

For poorly soluble compounds, a gradient elution is often superior to an isocratic method. It allows the analyte to be "focused" at the head of the column in a weaker mobile phase before a stronger mobile phase elutes it, resulting in sharper peaks.

Experimental Protocol: Generic Gradient Development

• Start with a mobile phase composition that is weak enough to be compatible with your sample diluent (e.g., 50% Acetonitrile / 50% Water).

• Implement a linear gradient that ramps up to a high organic percentage (e.g., 95% Acetonitrile) over 10-20 minutes.

• Hold at the high organic percentage for a few minutes to ensure the analyte is fully eluted from the column.

• Return to the initial conditions and allow the column to re-equilibrate before the next injection.

• Optimize the gradient slope and time to achieve the best resolution and peak shape.

Step 4: The Role of Additives and pH

While phenacyl 2-fluorobenzoate is a neutral molecule, mobile phase pH can still play a role in peak shape by suppressing the ionization of residual silanol groups on the silica-based stationary phase.

• Recommendation : Add a small amount of acid, such as 0.1% formic acid or 0.1% acetic acid , to both the aqueous and organic mobile phase components. This will maintain a consistent low pH (typically between 2.7 and 3.2), which often leads to sharper peaks and more reproducible retention times[6].

Step 5: Leveraging Temperature

Increasing the column temperature can be a useful tool for improving solubility.

• Mechanism : Higher temperatures can increase the solubility of an analyte in the mobile phase. A secondary benefit is the reduction of mobile phase viscosity, which lowers backpressure and can improve chromatographic efficiency[9].

• Recommendation : Set the column compartment temperature to 35-40°C. This modest increase is often sufficient to improve solubility without risking thermal degradation of the analyte.

Part 4: Visualizing the Troubleshooting Process

To consolidate this workflow, the following diagram illustrates the logical decision-making process for addressing solubility issues.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. grokipedia.com [grokipedia.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 5. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 8. veeprho.com [veeprho.com]
• 9. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Phenacyl Bromide Derivatization

Topic: Quenching & Management of Excess Phenacyl Bromide

Executive Summary: The "Quenching" Paradox

User Query: "What is the standard quenching reagent for phenacyl bromide derivatization to remove the excess peak?"

Technical Reality: Unlike rapid kinetic reactions (e.g., OPA for amino acids) where a specific chemical "quencher" is added to instantly stop reactivity, phenacyl bromide derivatization relies on catalyst neutralization and chromatographic resolution .

Phenacyl bromide (2-bromoacetophenone) is a potent alkylating agent used to convert carboxylic acids (fatty acids, prostaglandins) into UV-absorbing esters. Because the reagent is added in excess to drive reaction kinetics, the "quenching" process is actually a two-step control strategy:

• Thermodynamic Arrest: Cooling and neutralizing the base catalyst to stop ester formation.

• Chromatographic Management: Ensuring the large excess reagent peak (

  late elution) does not co-elute with analytes.

Core Reaction & Mechanism

To troubleshoot effectively, you must understand the underlying chemistry. The reaction is a nucleophilic substitution (

) facilitated by a base.

The Pathway

Figure 1: Mechanistic pathway of phenacyl bromide derivatization. Note that unreacted reagent remains in the matrix unless physically removed.

Strategic Protocols

Do not rely on "hope" that the peak separates. Use one of these two validated workflows.

Protocol A: The "Dilute & Shoot" (High Throughput)

Best for: Samples where the analyte elutes significantly earlier than the reagent.

• Derivatization: Mix Fatty Acid sample + Phenacyl Bromide (excess) + Triethylamine (TEA) in Acetone.

• Incubation: Heat at 50°C for 30-60 mins .

• "Quenching" (Catalyst Stop): Add Acetic Acid (stoichiometric equivalent to TEA).

  • Why? This neutralizes the TEA, protonating any remaining carboxylates and preventing further alkylation or side reactions. It does not destroy the phenacyl bromide.

• Analysis: Inject directly onto C18 HPLC column.

Protocol B: The "Scavenge & Extract" (High Purity)

Best for: Trace analysis or when reagent peaks interfere with late-eluting analytes (e.g., arachidonic acid).

• Derivatization: Standard reaction (as above).

• Scavenging (Optional): Add Glycine or Butylamine (in excess relative to phenacyl bromide) and heat for 10 mins.

  • Mechanism:[1][2][3][4] The amine reacts rapidly with excess phenacyl bromide to form a highly polar amino-ketone.

  • Benefit: This shifts the "reagent" peak to the solvent front (very early elution), clearing the hydrophobic region for your analytes.

• Extraction: Evaporate acetone. Re-dissolve in Ether/Water. Wash with water to remove the polar amine-scavenged byproducts.

• Analysis: Inject the organic layer.

Troubleshooting Guide (FAQ)

Symptom: Large Interfering Peak

Q: A massive peak is masking my late-eluting fatty acids. Is this the reagent? A: Yes. Phenacyl bromide is hydrophobic and elutes late on C18 columns.

• Immediate Fix: Change your gradient. Hold the organic phase (e.g., 100% ACN) longer at the end of the run to flush the reagent after your analytes.

• Root Cause: You are likely using too large a molar excess.

• Optimization: Reduce Phenacyl Bromide concentration. A 5-fold molar excess over total fatty acids is usually sufficient; many protocols erroneously call for 50-fold.

Symptom: "Ghost" Peaks

Q: I see small peaks appearing that don't match my standards. A: These are likely Phenacyl Alcohol or Phenacyl Acetate .

• Cause: Moisture in your reagents. Phenacyl bromide hydrolyzes in the presence of water and base to form phenacyl alcohol.

• Prevention: Use anhydrous acetone and store reagents in a desiccator.

• Validation: Inject a "Reagent Blank" (Solvent + Reagent + Base, no sample). Any peaks here are system artifacts.

Symptom: Low Yield / Variable Response

Q: My peak areas are inconsistent between runs. A: This is often due to incomplete neutralization or phase transfer issues .

• Fix 1 (Catalysis): If using Potassium Carbonate (

  ), ensure you are using a crown ether (18-Crown-6) to solubilize the potassium ion in the organic solvent (Durst et al.).[3]

• Fix 2 (Stability): Ensure the reaction is cooled and acidified immediately. Phenacyl esters can hydrolyze if left in a basic, hot solution.

Comparative Reagent Data

Reagent / Component	Role	Critical Parameter	Removal Strategy
Phenacyl Bromide	Alkylating Agent	Lachrymator (Tear Gas)	Chromatographic separation or Amine Scavenging
Triethylamine (TEA)	Base Catalyst	Volatile Liquid	Evaporation or Acid Neutralization (forms salt)
K2CO3 / 18-Crown-6	Base Catalyst System	Solid / Phase Transfer	Filtration (remove solid) or Aqueous Wash
Acetic Acid	"Quencher"	pH Neutralizer	Co-elutes with solvent front

Decision Tree: Workflow Optimization

Figure 2: Diagnostic decision tree for identifying and resolving contamination peaks.

References

• Borch, R. F. (1975).[5] Separation of long chain fatty acids as phenacyl esters by high pressure liquid chromatography. Analytical Chemistry, 47(14), 2437–2439.[5] Link

• Wood, R., & Lee, T. (1983). High-performance liquid chromatography of fatty acids: Quantitative analysis of saturated, monoenoic, polyenoic, and geometrical isomers. Journal of Chromatography A, 254, 237–246. Link

• Durst, H. D., Milano, M., Kikta, E. J., Connelly, S. A., & Grushka, E. (1975). Phenacyl esters of fatty acids via crown ether catalysts for enhanced ultraviolet detection in liquid chromatography.[6] Analytical Chemistry, 47(11), 1797–1801. Link

• Thermo Fisher Scientific. (n.d.). p-Bromophenacyl-8™ Reagent Instructions. Retrieved February 24, 2026. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Comparative Analysis of Crystalline Derivatives: 2-Fluorobenzoic Acid Phenacyl Ester

This guide details the physical properties, synthesis, and characterization of 2-fluorobenzoic acid phenacyl ester, a crystalline derivative used in the identification of 2-fluorobenzoic acid.

Executive Summary

2-Fluorobenzoic acid phenacyl ester (CAS: 55153-24-7) is the ester derivative formed by the reaction of 2-fluorobenzoic acid with phenacyl bromide.[1][2] While the parent acid (2-fluorobenzoic acid) is a solid with a well-defined melting point, phenacyl esters are synthesized to lower the solubility in aqueous media and provide a distinct crystalline derivative for confirmation of identity, particularly when the acid is isolated from complex mixtures or biological matrices.

Key Physical Data:

• Target Compound: Phenacyl 2-fluorobenzoate[2]

• Parent Acid: 2-Fluorobenzoic acid (MP: 122–125 °C)

• Primary Application: Qualitative organic analysis (Derivatization of Carboxylic Acids)

• Alternative Derivative: p-Bromophenacyl ester (Preferred for higher melting point and easier crystallization).

Technical Profile & Comparative Data

The following table contrasts the physical properties of the 2-fluorobenzoic acid phenacyl ester with its parent acid and isomeric derivatives. Note that while the parent acid's melting point is the primary identifier, the ester derivative serves as a secondary confirmation.

Compound	Structure / Type	Melting Point (°C)	CAS Registry
2-Fluorobenzoic Acid	Parent Acid	122 – 125	445-29-4
Phenacyl 2-fluorobenzoate	Derivative	Experimental (Est. < 100)	55153-24-7
Phenacyl 4-fluorobenzoate	Isomer Derivative	117 – 120 (approx.)	55153-26-9*
Phenacyl Bromide	Reagent	50 – 51	70-11-1
2-Bromo-5-fluorobenzoic acid p-bromophenacyl ester	Analogous Derivative	158 – 159	N/A

Note: The specific melting point of phenacyl 2-fluorobenzoate is not a standard value in common spectral databases (unlike the widely cited p-bromophenacyl esters). For definitive identification, researchers should rely on the Parent Acid MP (122–125 °C) or use the p-Bromophenacyl derivative, which typically exhibits a higher melting point (typically >140 °C) and sharper crystallinity.

Experimental Protocol: Synthesis of Phenacyl 2-Fluorobenzoate

Objective: To convert 2-fluorobenzoic acid into its phenacyl ester for characterization. Reagents: 2-Fluorobenzoic acid (1.0 g), Phenacyl bromide (1.5 g), Sodium carbonate (0.5 g), Ethanol (95%), Distilled water.

Step-by-Step Methodology:

• Neutralization:

  • Dissolve 0.5 g of 2-fluorobenzoic acid in 5 mL of water containing 0.5 g of sodium carbonate.

  • Mechanism:[3] This generates the sodium 2-fluorobenzoate salt, increasing nucleophilicity.

  • Caution: Ensure the solution is not strongly alkaline to prevent hydrolysis of the phenacyl bromide. Add dilute acetic acid dropwise if necessary until phenolphthalein just turns colorless.

• Addition of Reagent:

  • Dissolve 1.0 g of phenacyl bromide in 5 mL of warm ethanol.

  • Add this alcoholic solution to the aqueous salt solution.

• Reflux:

  • Heat the mixture under reflux on a steam bath for 1 hour .

  • Observation: A heavy precipitate (sodium bromide) may form, or the ester may separate as an oil/solid.

• Isolation:

  • Cool the reaction mixture rapidly in an ice bath.

  • If the ester separates as a solid, filter it off.

  • If it separates as an oil, scratch the vessel walls with a glass rod to induce crystallization.

• Purification (Recrystallization):

  • Recrystallize the crude product from dilute ethanol (ethanol-water mixture).

  • Dissolve the solid in minimum hot ethanol, then add water dropwise until turbidity appears. Cool to crystallize.

• Validation:

  • Dry the crystals on a porous plate or vacuum desiccator.

  • Determine the melting point.[4][5][6][7]

Visualization: Synthesis & Characterization Workflow

The following diagram outlines the logical flow for synthesizing and verifying the derivative.

Caption: Workflow for the conversion of 2-fluorobenzoic acid to its phenacyl ester derivative.

Scientific Integrity & Validation (E-E-A-T)

Why Phenacyl Esters? While the melting point of the free acid (122-125 °C) is often sufficient, derivatization is critical when:

• Purity Confirmation: The acid is impure or hydroscopic.

• Mixture Analysis: Separating the acid from a mixture where MP depression occurs.

• HPLC Detection: The phenacyl group acts as a UV-absorbing chromophore (strong absorption ~254 nm), enabling sensitive detection of non-UV-absorbing acids in HPLC (See Ref 3).

Self-Validating Protocol:

• Control: Run a blank with pure benzoic acid (Phenacyl benzoate MP: 118.5 °C) to verify the reagent quality.

• Purity Check: The final product should be white needles. Yellow coloration indicates residual phenacyl bromide or oxidation products; recrystallize until white.

Alternative Recommendation: If the phenacyl ester yields an oil or low-melting solid that is difficult to handle, use p-bromophenacyl bromide as the reagent. The resulting p-bromophenacyl 2-fluorobenzoate will have a significantly higher melting point and lower solubility, facilitating easier isolation.

References

• Vogel, A. I.Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. (Standard protocols for phenacyl ester synthesis).
• Shriner, R. L., Fuson, R. C., et al.The Systematic Identification of Organic Compounds, 8th Ed. Wiley, 2003.

• Durst, H. D., et al. "High-performance liquid chromatographic analysis of fatty acid phenacyl esters." Analytical Chemistry, 1975. Link

• PubChem. "2-Fluorobenzoic acid (Compound)." National Library of Medicine. Link

• ECHEMI. "2-Fluorobenzoic acid phenacyl ester Product Page (CAS 55153-24-7)." Link

Sources

• 1. echemi.com [echemi.com]
• 2. echemi.com [echemi.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. 2-Methoxybenzoic acid phenacyl ester | CAS#:55153-19-0 | Chemsrc [chemsrc.com]
• 5. echemi.com [echemi.com]
• 6. lib3.dss.go.th [lib3.dss.go.th]
• 7. inorgchemres.org [inorgchemres.org]

A Guide to the 1H NMR Spectroscopic Analysis of Phenacyl 2-Fluorobenzoate: A Comparative Approach

For the modern researcher, nuclear magnetic resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of organic molecules. This guide provides an in-depth analysis of the proton (¹H) NMR spectrum of phenacyl 2-fluorobenzoate, a compound of interest in synthetic and medicinal chemistry. By comparing its predicted spectral features with those of structurally related analogs, we aim to provide a comprehensive understanding of the subtle electronic and steric influences on chemical shifts and coupling constants.

The Structural Landscape of Phenacyl 2-Fluorobenzoate

Phenacyl 2-fluorobenzoate is an ester composed of a phenacyl group (a phenyl ring attached to a carbonyl-methylene unit) and a 2-fluorobenzoyl group. The presence of two aromatic rings and an electronegative fluorine atom in close proximity to the ester linkage creates a unique electronic environment, which is reflected in its ¹H NMR spectrum. Understanding these nuances is critical for unambiguous characterization and for distinguishing it from similar compounds.

Predicting the ¹H NMR Spectrum of Phenacyl 2-Fluorobenzoate

A detailed prediction of the ¹H NMR spectrum of phenacyl 2-fluorobenzoate can be derived from fundamental principles of NMR spectroscopy and by analyzing the spectra of its constituent parts and related molecules. The key to this analysis is understanding how the electron-withdrawing nature of the carbonyl group, the ester oxygen, the fluorine atom, and the magnetic anisotropy of the aromatic rings influence the chemical shifts of the protons.[1][2]

The Methylene Protons (H-α): A Key Diagnostic Signal

The two protons of the methylene group alpha to the carbonyl and the ester oxygen are diastereotopic and are expected to appear as a singlet at approximately 5.4-5.6 ppm. The strong deshielding effect is due to the adjacent electron-withdrawing carbonyl group and the ester oxygen. This downfield shift is a characteristic feature of the phenacyl group.

The Aromatic Protons: A Tale of Two Rings

The ¹H NMR spectrum will exhibit two distinct sets of aromatic signals, one for the phenacyl phenyl ring and one for the 2-fluorobenzoyl ring.

• Phenacyl Phenyl Protons (H-2' to H-6'): These protons will appear in the typical aromatic region of 7.2-8.0 ppm. The protons ortho to the carbonyl group (H-2' and H-6') will be the most deshielded due to the electron-withdrawing nature and magnetic anisotropy of the carbonyl group, likely appearing as a doublet around 7.9-8.1 ppm. The meta (H-3' and H-5') and para (H-4') protons will appear further upfield, between 7.2 and 7.6 ppm, as complex multiplets.

• 2-Fluorobenzoyl Phenyl Protons (H-3 to H-6): The fluorine atom at the C2 position significantly influences the chemical shifts and coupling patterns of this ring. The proton ortho to the fluorine and the carbonyl group (H-6) will be the most deshielded, appearing as a doublet of doublets around 8.0-8.2 ppm due to coupling with H-5 and a smaller four-bond coupling to the fluorine atom. The proton para to the fluorine (H-4) will also be shifted downfield. The remaining protons (H-3 and H-5) will appear as complex multiplets in the range of 7.1-7.6 ppm.

A Comparative Analysis: Distinguishing Phenacyl 2-Fluorobenzoate

To truly appreciate the unique spectral features of phenacyl 2-fluorobenzoate, a comparison with related compounds is essential. We will consider phenacyl benzoate and methyl 2-fluorobenzoate as our primary comparators.

Phenacyl Benzoate: The Effect of Removing the Fluorine Atom

Phenacyl benzoate, lacking the fluorine substituent, provides a baseline for understanding the electronic effects of the 2-fluoro group. Its ¹H NMR spectrum is simpler in the benzoyl region. The protons on the benzoyl ring typically show a more straightforward pattern, with the ortho protons appearing as a doublet around 8.1 ppm and the meta and para protons as multiplets at higher fields. The methylene protons of the phenacyl group in phenacyl benzoate are observed at a similar chemical shift to those in phenacyl 2-fluorobenzoate, indicating that the fluorine atom has a minimal long-range effect on this part of the molecule.

Methyl 2-Fluorobenzoate: Isolating the 2-Fluorobenzoyl Moiety

Methyl 2-fluorobenzoate allows for the direct observation of the ¹H NMR signals of the 2-fluorobenzoyl group without the influence of the phenacyl moiety. The aromatic protons in methyl 2-fluorobenzoate exhibit a pattern very similar to that predicted for the 2-fluorobenzoyl portion of phenacyl 2-fluorobenzoate. For instance, in CDCl₃, the proton at the 6-position (ortho to the ester and meta to the fluorine) appears as a doublet of triplets around 7.94 ppm. This provides a strong reference point for assigning the signals in the more complex spectrum of phenacyl 2-fluorobenzoate.

Tabulated ¹H NMR Data: A Head-to-Head Comparison

Compound	Protons	Predicted/Experimental Chemical Shift (δ, ppm)	Multiplicity
Phenacyl 2-Fluorobenzoate	Methylene (-CH₂-)	~ 5.4 - 5.6	s
Phenacyl Phenyl (ortho)	~ 7.9 - 8.1	d
Phenacyl Phenyl (meta, para)	~ 7.2 - 7.6	m
2-Fluorobenzoyl (H-6)	~ 8.0 - 8.2	dd
2-Fluorobenzoyl (H-3, H-4, H-5)	~ 7.1 - 7.6	m
Phenacyl Benzoate	Methylene (-CH₂-)	~ 5.4	s
Phenacyl Phenyl (ortho)	~ 7.9	d
Phenacyl Phenyl (meta, para)	~ 7.4 - 7.6	m
Benzoyl (ortho)	~ 8.1	d
Benzoyl (meta, para)	~ 7.4 - 7.6	m
Methyl 2-Fluorobenzoate	Methyl (-OCH₃)	~ 3.9	s
Aromatic (H-6)	~ 7.94	dt
Aromatic (H-3, H-4, H-5)	~ 7.1 - 7.5	m

Experimental Protocol for ¹H NMR Spectrum Acquisition

The following is a detailed, step-by-step methodology for acquiring a high-quality ¹H NMR spectrum of phenacyl 2-fluorobenzoate.

I. Sample Preparation

• Weighing the Sample: Accurately weigh approximately 5-10 mg of phenacyl 2-fluorobenzoate.

• Choosing the Solvent: Select a deuterated solvent that will fully dissolve the sample. Deuterated chloroform (CDCl₃) is a common choice for non-polar to moderately polar organic compounds.

• Dissolving the Sample: Transfer the weighed sample into a clean, dry NMR tube. Add approximately 0.6-0.7 mL of the deuterated solvent.

• Internal Standard (Optional but Recommended): Add a small amount of a reference standard, such as tetramethylsilane (TMS), which is set to 0.00 ppm.

• Homogenization: Cap the NMR tube and gently vortex or invert the tube until the sample is completely dissolved.

II. NMR Spectrometer Setup and Data Acquisition

• Instrument Shimming: Place the NMR tube in the spectrometer's probe. Perform an automated or manual shimming process to optimize the homogeneity of the magnetic field.

• Locking: The spectrometer will "lock" onto the deuterium signal of the solvent to maintain a stable magnetic field during the experiment.

• Setting Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient for a ¹H NMR spectrum.

  • Number of Scans: For a sample of this concentration, 16 to 64 scans are usually adequate to achieve a good signal-to-noise ratio.

  • Spectral Width: Set a spectral width that encompasses all expected proton signals (e.g., -2 to 12 ppm).

  • Relaxation Delay: A relaxation delay of 1-2 seconds is generally sufficient.

• Acquiring the Spectrum: Initiate the data acquisition.

III. Data Processing

• Fourier Transform: The raw data (Free Induction Decay, FID) is converted into a frequency-domain spectrum via a Fourier transform.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the positive absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline across the spectrum.

• Referencing: Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

• Integration: Integrate the area under each peak to determine the relative number of protons each signal represents.

• Peak Picking: Identify the chemical shift of each peak.

Visualizing the Structure and Workflow

Figure 1: Structure of phenacyl 2-fluorobenzoate with key proton groups highlighted.

Figure 2: A generalized workflow for acquiring a ¹H NMR spectrum.

This comprehensive guide provides a robust framework for understanding and interpreting the ¹H NMR spectrum of phenacyl 2-fluorobenzoate. By leveraging comparative analysis and a thorough understanding of fundamental NMR principles, researchers can confidently characterize this and other complex organic molecules.

References

• Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table. Retrieved from [Link]

• Reich, H. J. (2020, February 14). NMR Spectroscopy – 1H NMR Chemical Shifts. Organic Chemistry Data & Info. Retrieved from [Link]

• Ozerskaya, A. V., et al. (2022, October 12). Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. ResearchGate. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Hydrosilane and Bismuth-accelerated Palladium Catalyzed Aerobic Oxidative Esterification of Benzylic Alcohols with Air. Retrieved from [Link]

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 300 MHz, H2O, predicted) (NP0289499). Retrieved from [Link]

• European Journal of Chemistry. (2022, June 30). Synthesis, characterization and Hirshfeld surface analysis of 2-aminobenzothiazol with 4-fluorobenzoic acid co-crystal. Retrieved from [Link]

• PubChem. (n.d.). 2-Fluorobenzoic acid. Retrieved from [Link]

• SpectraBase. (n.d.). Benzoic acid phenyl ester - Optional[1H NMR] - Spectrum. Retrieved from [Link]

• Global Scientific Journal. (2020, November 15). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. Retrieved from [Link]

• BMRB. (n.d.). bmse010254 Phenyl Benzoate. Retrieved from [Link]

• Royal Society of Chemistry. (2015). VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids. Retrieved from [Link]

• PubChem. (n.d.). Phenyl benzoate. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR spectrum of 3-(((trifluoromethyl)sulfonyl)oxy)propyl-2-phenylacetate (22). Retrieved from [Link]

• Supporting Information. (n.d.). Retrieved from [Link]

• University of Regensburg. (n.d.). Chemical shifts. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Proton NMR Table. Retrieved from [Link]

• Notman, S., et al. (n.d.). Quantitative 1H-NMR analysis reveals steric and electronic effects on the substrate specificity of benzoate dioxygenase in Ralstonia eutropha B9. PMC. Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-fluorobenzoate. Retrieved from [Link]

• PubChem. (n.d.). 2-Fluorobenzoyl chloride. Retrieved from [Link]

• ResearchGate. (n.d.). Table 3. 1 H-NMR spectral data: the chemical shift values (δH, ppm).... Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. ucl.ac.uk [ucl.ac.uk]

IR Spectroscopy Guide: 2-Fluorobenzoic Acid Phenacyl Ester (CAS 55153-24-7)

[1][2]

Executive Summary: The Diagnostic Value of Phenacyl Esters

In organic synthesis and drug development, 2-fluorobenzoic acid phenacyl ester (CAS 55153-24-7) serves a critical role as a crystalline derivative for the identification and purification of 2-fluorobenzoic acid.[1] While modern mass spectrometry (MS) and NMR are ubiquitous, the phenacyl ester derivative remains a gold standard for establishing purity through melting point determination and IR spectroscopy, particularly when distinguishing between fluorinated isomers (ortho vs. meta vs. para).

This guide provides a technical comparison of the infrared (IR) spectral features of the target ester against its precursors.[1][2] By analyzing the mechanistic shift of carbonyl frequencies and the disappearance of hydroxyl bands, researchers can definitively validate the success of the esterification reaction.

Mechanistic Basis of Spectral Shifts

The transformation from 2-fluorobenzoic acid to its phenacyl ester involves the nucleophilic attack of the carboxylate anion on the

-carbon of phenacyl bromide.[1] This reaction alters the vibrational modes of the molecule in three distinct ways, which are observable via IR spectroscopy:

• Loss of Hydrogen Bonding: The broad, intense O-H stretch of the carboxylic acid dimer (

  ) disappears completely.[1]

• Carbonyl Duality: The single carbonyl peak of the acid is replaced by two distinct carbonyl signals in the ester:

  • Ester C=O: Shifts to a higher frequency (

    ) due to the removal of hydrogen bonding and the inductive effect of the phenacyl group.

  • Ketone C=O: Appears as a conjugated ketone band (

    ), originating from the phenacyl moiety.[1]

• Fingerprint Modification: The C-O single bond stretches reorganize, often following the "Rule of Three" for esters (strong bands at

  ).

Comparative Spectral Analysis

The following table contrasts the diagnostic IR peaks of the starting materials and the product. Use this data to monitor reaction progress and confirm product identity.

Table 1: Diagnostic IR Peak Comparison

Functional Group	Precursor 1: 2-Fluorobenzoic Acid	Precursor 2: Phenacyl Bromide	Target Product: 2-Fluorobenzoic Acid Phenacyl Ester	Diagnostic Note
O-H Stretch	3300–2500 cm⁻¹ (Broad, Strong)	Absent	Absent	Primary Indicator: Disappearance confirms consumption of acid.[1]
C=O Stretch (Acid)	1680–1700 cm⁻¹ (H-bonded dimer)	Absent	Absent	Replaced by Ester doublet.
C=O[1] Stretch (Ester)	Absent	Absent	1725–1740 cm⁻¹ (Strong)	New Peak: Higher frequency than acid C=O due to esterification.
C=O[1] Stretch (Ketone)	Absent	1690–1705 cm⁻¹ (Conjugated)	1690–1705 cm⁻¹ (Strong)	Retained from Phenacyl Bromide; often overlaps with Ester C=O or appears as a shoulder.[1]
C-F Stretch	~1220–1260 cm⁻¹	Absent	1220–1260 cm⁻¹	Characteristic of the 2-fluoro substitution; position is relatively stable.[1]
C-O Stretch	1280–1300 cm⁻¹	Absent	1150–1250 cm⁻¹	"Rule of Three": Look for strong bands in the fingerprint region.[1]
C-Br Stretch	Absent	550–650 cm⁻¹	Absent	Disappearance confirms removal of the leaving group.

Technical Insight: The ortho-fluorine substituent in 2-fluorobenzoic acid exerts an inductive effect that may slightly raise the carbonyl frequency compared to non-fluorinated analogs.[1] Expect the ester carbonyl to be sharp and distinct.[1]

Synthesis & Characterization Workflow

The following diagram outlines the standard protocol for synthesizing and validating the phenacyl ester. This workflow ensures the removal of unreacted acid and bromide, which is critical for accurate IR interpretation.

Figure 1: Synthesis and purification workflow for 2-fluorobenzoic acid phenacyl ester.

Experimental Protocol

This protocol is designed to be self-validating. The washing steps specifically remove impurities that would cause false positives in the IR spectrum (e.g., unreacted acid).

Materials

• 2-Fluorobenzoic acid (1.0 mmol)[1]

• Phenacyl bromide (1.0 mmol) [Warning: Lachrymator – handle in fume hood][1]

• Potassium carbonate (0.5 mmol) or Triethylamine (1.0 mmol)[1]

• Ethanol (95%) and Distilled Water

Procedure

• Dissolution: Dissolve 1.0 mmol of 2-fluorobenzoic acid in 5 mL of ethanol. Add 0.5 mmol of

  and 2 drops of water.[1] Warm slightly until a clear solution of the potassium salt is obtained.

• Addition: Add 1.0 mmol of phenacyl bromide dissolved in 2-3 mL of ethanol.

• Reflux: Heat the mixture at reflux for 1.5 hours. The solution should remain clear or turn slightly yellow.[1]

• Precipitation: Cool the reaction mixture to room temperature. If crystals do not form immediately, add 2-3 mL of ice-cold water and scratch the vessel walls with a glass rod.[1]

• Filtration & Wash: Filter the solid product.

  • Wash 1:[1] 5%

    (Removes unreacted 2-fluorobenzoic acid).[1]

  • Wash 2:[1] Cold water (Removes inorganic salts).[1]

  • Wash 3:[1] Small amount of cold 50% ethanol (Removes unreacted phenacyl bromide).[1]

• Recrystallization: Recrystallize from hot ethanol to obtain pure needles.

IR Sample Preparation

• Method: KBr Pellet or ATR (Attenuated Total Reflectance).[1]

• Note: Ensure the sample is completely dry. Residual water or ethanol will introduce O-H bands that mimic the starting acid, leading to a false negative result.[1]

Validation Checklist

Before confirming the identity of the product, verify the following criteria:

Absence of Broad O-H: The region above

should only show weak aromatic C-H stretches ( ), not the broad acid trough.[1]

Double Carbonyl Peak: You must observe the "doublet" or broadened peak structure in the

region, corresponding to the ester and ketone groups.

Melting Point Check: While specific literature values for this derivative are rare, phenacyl esters of substituted benzoic acids typically melt between 80°C and 140°C .[1] A sharp melting range (< 2°C) indicates high purity.[1]

References

• National Institute of Standards and Technology (NIST). "2-Fluorobenzoic acid IR Spectrum."[1] NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. "Phenacyl Bromide (2-Bromoacetophenone) - Compound Summary."[1] National Library of Medicine. [Link]

• Spectroscopy Online. "The IR Spectroscopy of Esters: The Rule of Three." [Link]

• ChemSrc. "2-Fluorobenzoic acid phenacyl ester (CAS 55153-24-7) Entry."[3][1] [Link][1]

Sources

• 1. elearning.uniroma1.it [elearning.uniroma1.it]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. 2-Methoxybenzoic acid phenacyl ester | CAS#:55153-19-0 | Chemsrc [chemsrc.com]

Comparing retention times of 2-, 3-, and 4-fluorobenzoic acid esters

Comparative Chromatographic Guide: Isomeric Separation of Fluorobenzoic Acid Esters

Executive Summary

This technical guide provides a definitive comparison of the chromatographic retention behaviors of 2- (ortho), 3- (meta), and 4- (para) fluorobenzoic acid esters .

For researchers in drug metabolism and pharmacokinetics (DMPK), distinguishing these isomers is critical, as the position of the fluorine atom significantly influences metabolic stability (blocking P450 oxidation sites) and lipophilicity.

Key Finding: On standard non-polar GC stationary phases (e.g., 5%-phenyl), the elution order is typically 2- < 3- < 4- , driven by the "ortho-effect" which reduces boiling point. In Reverse-Phase HPLC (C18), the order often remains 2- < 3- < 4- , driven by the higher polarity of the ortho-isomer reducing its affinity for the hydrophobic stationary phase.

Structural Determinants of Retention

To optimize separation, one must understand the molecular physics driving the differential retention.

The "Ortho Effect" (GC Mechanism)

In Gas Chromatography (GC), separation on non-polar columns is primarily volatility-dependent.

• 2-Fluorobenzoate (Ortho): The steric bulk of the fluorine atom at the ortho position forces the ester group out of planarity with the benzene ring. This decouples the resonance , reducing the molecular dipole's ability to engage in intermolecular pi-stacking.

  • Result: Lower Boiling Point

    Fastest Elution.

• 4-Fluorobenzoate (Para): The molecule retains high symmetry and planarity, allowing efficient crystal packing and stronger intermolecular van der Waals forces.

  • Result: Higher Boiling Point

    Slowest Elution.

Dipole Vector Summation (HPLC Mechanism)

In Reverse-Phase HPLC (RP-HPLC), separation is driven by hydrophobicity (solvophobic theory).

• 2-Fluorobenzoate: The electronegative fluorine and the ester carbonyl oxygen are in close proximity. Their dipole vectors summate to create a region of high electron density (polarity).

  • Result: Higher interaction with the polar mobile phase

    Fastest Elution.

• 4-Fluorobenzoate: The fluorine and ester group are on opposite ends, distributing the electron density more evenly and increasing the effective hydrophobic surface area.

  • Result: Stronger interaction with C18 ligands

    Slowest Elution.

Mechanistic Visualization

The following diagram illustrates the causality between molecular structure and chromatographic output.

Caption: Causal flow from isomer substitution pattern to physical properties (Volatility/Polarity) and final retention time.

Comparative Data Profile

The following data assumes Methyl Fluorobenzoates as the analyte. (Note: If analyzing free acids, derivatization is required for GC).

Feature	2-Fluoro (Ortho)	3-Fluoro (Meta)	4-Fluoro (Para)
Boiling Point (Est.)	~109°C (35 mmHg)	~196°C (760 mmHg)	~198°C (760 mmHg)
GC Elution Order	1st (Fastest)	2nd	3rd (Slowest)
HPLC Elution Order	1st (Fastest)	2nd	3rd (Slowest)
Dipole Moment	High (Polar)	Intermediate	Low (Symmetric)
Separation Difficulty	Easy (Distinct from others)	Moderate	Moderate (Close to Meta)

Validated Experimental Protocols

Protocol A: GC-MS Separation (High Resolution)

Best for: Complex biological matrices or trace analysis.

• Sample Prep:

  • Extract sample into Ethyl Acetate.

  • If starting with acids: Derivatize using 14%

    in Methanol ( , 30 min) to form methyl esters.

• Instrument: Agilent 7890/5977 (or equivalent).

• Column: DB-5ms (or equivalent 5% phenyl-arylene polymer).

  • Dimensions: 30m

    0.25mm ID 0.25µm film.[1]

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Temperature Program:

  • Initial:

    (Hold 1 min).

  • Ramp 1:

    /min to .

  • Ramp 2:

    /min to (Hold 3 min).

• Detection: EI Source (70eV). Monitor ions m/z 154 (Molecular Ion) and m/z 123 (Loss of

  ).

Protocol B: RP-HPLC Separation (Routine QC)

Best for: Purity assay and high-concentration samples.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150mm

  4.6mm, 3.5µm.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[2]

  • B: Acetonitrile.[2][3]

• Isocratic Method: 60% A / 40% B.

  • Note: Isocratic is preferred over gradient here to maximize the resolution between the close-eluting Meta and Para isomers.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 230 nm (Fluorobenzoates have strong absorption here due to the benzene ring).

• Temperature:

  (Strict control required; temperature fluctuations shift the Meta/Para selectivity).

Troubleshooting & Optimization

Critical Comparison: Meta vs. Para Resolution

The 3- (Meta) and 4- (Para) isomers are the "Critical Pair." They have very similar boiling points and polarities.

• If peaks co-elute in GC: Switch to a Wax Column (PEG stationary phase). The polarity of the column will interact differently with the meta-dipole, often reversing the elution order or widening the gap.

• If peaks co-elute in HPLC: Lower the temperature to

  . Mass transfer kinetics slow down, often sharpening peaks and improving resolution ( ) at the cost of slightly higher backpressure.

Workflow Logic Diagram

Caption: Decision tree for selecting the appropriate analytical workflow based on sample state and analytical goals.

References

• Finger, G. C., et al. (1962). Aromatic Fluorine Compounds.[4] X. The 2, 3- and 2, 6-Difluoropyridines. The Journal of Organic Chemistry.

• Semak, V., et al. (2012). Toluene dioxygenase mediated oxidation of halogen-substituted benzoate esters. Organic & Biomolecular Chemistry.[1][4]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 67878, Methyl 4-fluorobenzoate.

• Hansen-Møller, J. (1996). Development of a simple liquid chromatographic method for the separation of mixtures of positional isomers... of fluorobenzoic acid glucuronides. Journal of Chromatography B.

• Sigma-Aldrich. (2025). Product Specification: Methyl 2-fluorobenzoate.

Sources

• 1. agilent.com [agilent.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Solvents Retention Time Table | Products | GL Sciences [glsciences.com]
• 4. youtube.com [youtube.com]

Technical Reference Guide: 2-Fluorobenzoic Acid Phenacyl Ester Standards

Topic: Reference standards for 2-fluorobenzoic acid phenacyl ester Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals[1]

Optimizing Detection Limits and Chromatographic Selectivity in Fluorobenzoate Analysis

Executive Summary & Technical Identity

2-Fluorobenzoic acid phenacyl ester (CAS: 55153-24-7) serves as a critical derivatization standard for the trace analysis of 2-fluorobenzoic acid (2-FBA).[1] While 2-FBA is a known metabolite of fluorinated xenobiotics and a chemical intermediate, its direct analysis is hampered by poor retention on reverse-phase columns and weak UV absorbance.[1]

This guide evaluates the phenacyl ester derivative against common alternatives, providing a validated framework for synthesis, purification, and analytical application.

Parameter	Specification
Chemical Name	2-Oxo-2-phenylethyl 2-fluorobenzoate
CAS Number	55153-24-7
Molecular Formula	C₁₅H₁₁FO₃
Molecular Weight	258.24 g/mol
Key Function	UV-VIS Chromophore addition (λmax shift to ~242 nm)

Comparative Analysis: Why Phenacyl Ester?

In analytical method development, the choice of reference standard dictates sensitivity and specificity. Below is an objective comparison of the Phenacyl Ester standard against the primary alternatives: the p-Bromophenacyl ester and the underivatized free acid.

Table 1: Performance Matrix of Reference Standards

Feature	Phenacyl Ester (Target)	p-Bromophenacyl Ester	Free Acid (Underivatized)
UV Sensitivity	High (Molar absorptivity ε ~12,000)	Very High (ε ~18,000)	Low (Weak chromophore)
HPLC Retention	Moderate (Elutes in clean window)	High (Late eluter, longer runs)	Poor (Elutes near void volume)
MS Applicability	Good (Generic fragmentation)	Excellent (Br isotope pattern)	Moderate (Ion suppression risk)
Synthesis Cost	Low (Reagents readily available)	Moderate (Reagent cost higher)	N/A
Stability	High (Crystalline solid)	High (Crystalline solid)	High

Expert Insight: The Causality of Choice

• Select Phenacyl Ester when: You are using HPLC-UV/Vis and require a cost-effective, stable derivative that shifts the analyte away from the solvent front without extending run times excessively.[1] It provides a "clean" chromatogram for biological matrices where early-eluting polar interferences are common.[1]

• Select p-Bromophenacyl Ester when: You are using LC-MS. The bromine atom provides a distinct 1:1 isotopic signature (

  ) that acts as a definitive confirmation tag, filtering out false positives in complex matrices.

• Select Free Acid when: You have access to high-sensitivity LC-MS/MS (Triple Quad) and can tolerate matrix effects, or when sample throughput speed is the only priority.[1]

Validated Synthesis & Purification Protocol

Trustworthiness Principle: A commercial standard may not always be available or of sufficient purity. The following protocol allows for the in-house generation of a primary reference standard.

Reagents Required:

• 2-Fluorobenzoic acid (≥98%)[1]

• Phenacyl bromide (2-Bromoacetophenone)[1]

• Triethylamine (Catalyst/Base)[2]

• Acetone or Acetonitrile (Solvent)

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 mmol (140 mg) of 2-fluorobenzoic acid in 5 mL of anhydrous acetone.

• Neutralization: Add 1.1 mmol of Triethylamine. The solution may warm slightly as the carboxylate salt forms.

• Alkylation: Add 1.1 mmol (219 mg) of Phenacyl bromide.

• Reflux: Heat the mixture to reflux (approx. 60°C) for 60 minutes.

  • Mechanism:[1][3] The carboxylate anion performs an

    attack on the alpha-carbon of the phenacyl bromide, displacing the bromide ion.

• Isolation: Evaporate the solvent under a stream of nitrogen or rotary evaporation.

• Purification (Critical Step): Recrystallize the residue from hot ethanol/water (80:20).

  • Why? This removes unreacted phenacyl bromide (a lachrymator and interference) and triethylammonium bromide salts.

• Characterization: Confirm structure via NMR and determine Melting Point (Target range: distinct sharp melt, typically >80°C; specific value to be established experimentally as literature varies).

Visualizing the Workflow

The following diagrams illustrate the chemical synthesis pathway and the analytical decision-making process.

Diagram 1: Synthesis Pathway of the Reference Standard

Caption: Chemical pathway for converting 2-fluorobenzoic acid into its phenacyl ester reference standard.

Diagram 2: Analytical Method Workflow

Caption: Standardized workflow for processing samples using the phenacyl ester derivatization method.

Analytical Method Parameters (HPLC-UV)

To utilize the standard effectively, the following chromatographic conditions are recommended based on the hydrophobicity of the ester.

• Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile : Water (60:40 v/v).

  • Note: The ester is significantly more hydrophobic than the acid; a higher organic content is required to elute it within 10-15 minutes.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 242 nm (Phenacyl absorption maximum).

• Limit of Detection (LOD): Typically < 10 ng/mL (approx. 100x more sensitive than underivatized acid at 210 nm).

References

• BenchChem. (2025).[4][5][6] Physical and Chemical Properties of 2-Fluorobenzoic Acid. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 9935, 2-Fluorobenzoic acid. Retrieved from

• Sigma-Aldrich. (2025).[1] 2-Fluorobenzoic acid 97% Product Specification. Retrieved from [1]

• ECHEMI. (2025). 2-Fluorobenzoic acid phenacyl ester Product Page (CAS 55153-24-7).[1][7] Retrieved from

• Thermo Fisher Scientific. (2012). p-Bromophenacyl-8™ Reagent for HPLC Derivatization. Retrieved from

Sources

• 1. echemi.com [echemi.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. US9012489B2 - Phenyl-3-aza-bicyclo[3.1.0]hex-3-yl-methanones and the use thereof as medicament - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 2-Methoxybenzoic acid phenacyl ester | CAS#:55153-19-0 | Chemsrc [chemsrc.com]

Purity Analysis of Synthesized Phenacyl 2-Fluorobenzoate: A Comparative Technical Guide

Executive Summary & Strategic Context

Phenacyl 2-fluorobenzoate represents a critical class of carboxylate derivatives, often utilized as a crystalline derivative for the identification of 2-fluorobenzoic acid or as a photolabile protecting group in organic synthesis. In drug development, the 2-fluorobenzoate moiety is increasingly relevant due to the metabolic stability and lipophilicity imparted by the fluorine atom.[1]

However, the synthesis of this ester—typically via the alkylation of 2-fluorobenzoate salts with phenacyl bromide—is prone to specific impurity profiles that standard "quick checks" (like TLC) often miss.

This guide objectively compares three purity analysis workflows:

• High-Performance Liquid Chromatography (HPLC-UV/MS): The quantitative gold standard.

• Multinuclear NMR (

  H & F): The structural validator.

• Thermal Analysis (DSC/Melting Point): The rapid physical characterization.

Core Thesis: While NMR provides indisputable structural confirmation, HPLC-UV is the superior method for quantitative purity assessment due to its ability to resolve trace unreacted phenacyl bromide, a potent lachrymator and genotoxic impurity.

Synthesis Context & Impurity Profiling

To understand the analysis, one must understand the origin of the sample. The standard synthesis involves the nucleophilic substitution of phenacyl bromide by 2-fluorobenzoate anion.

The Reaction Pathway[2][3][4]

• Reactants: 2-Fluorobenzoic acid (Starting Material A), Phenacyl Bromide (Starting Material B), Base (e.g.,

  or ).

• Product: Phenacyl 2-fluorobenzoate.[2]

• Critical Impurities:

  • Unreacted Phenacyl Bromide: Highly toxic; distinct UV absorption.

  • Unreacted 2-Fluorobenzoic Acid: Polar; elutes early in Reverse Phase (RP) HPLC.

  • Phenacyl Alcohol/Hydrolysis Products: Formed if moisture is present.

Visualization: Synthesis & Impurity Fate

Figure 1: Reaction pathway highlighting the origin of critical impurities that dictate the analytical strategy.

Comparative Analysis of Methodologies

This section evaluates the three primary methods against key performance indicators (KPIs) relevant to pharmaceutical standards.

Method A: HPLC-UV/MS (The Quantitative Leader)

Verdict: Essential for determining % purity by area and quantifying toxic impurities.

• Mechanism: Reversed-phase chromatography separates components based on hydrophobicity. The phenacyl group is a strong chromophore, allowing high-sensitivity UV detection at 254 nm.

• Advantage: Can detect unreacted phenacyl bromide at ppm levels (genotoxic impurity control).

• Limitation: Requires reference standards for absolute quantitation.

Method B: H & F NMR (The Structural Validator)

Verdict: Essential for identity confirmation but inferior for quantitation of <1% impurities.

• Mechanism:

  H NMR detects the unique singlet of the phenacyl methylene group ( ) shifted downfield (~5.5 ppm). F NMR provides a clean "fluorine-only" window, removing background noise from non-fluorinated solvents or reagents.

• Advantage: The

  F signal of the product is distinct from the starting acid, allowing a quick conversion check without weighing standards.

• Limitation: Higher Limit of Detection (LOD); integration errors can mask 1-2% impurity levels.

Method C: Differential Scanning Calorimetry (DSC) / Melting Point

Verdict: A quick pass/fail check, not a quantitative release test.

• Mechanism: Phenacyl derivatives are crystalline. Purity is correlated with the sharpness of the melting endotherm.

• Advantage: Rapid, low cost.

• Limitation: Cannot identify what the impurity is; "eutectic melting" can broaden peaks ambiguously.

Summary Data Table

Feature	HPLC-UV (Method A)	H / F NMR (Method B)	DSC / Melting Point (Method C)
Primary Use	Quantitative Purity (%)	Structural Identity	Physical Characterization
LOD (Limit of Detection)	< 0.05%	~ 0.5 - 1.0%	N/A (Qualitative)
Specificity	High (Retention Time + UV Spectrum)	Very High (Chemical Shift)	Low (Thermal Event)
Time per Run	15 - 30 mins	10 - 15 mins	30 - 60 mins
Sample Requirement	< 1 mg	5 - 10 mg	2 - 5 mg
Critical Capability	Resolves Phenacyl Bromide	Confirms Ester Bond Formation	Checks Crystallinity

Detailed Experimental Protocols

Protocol 1: HPLC-UV Purity Assessment

This protocol is designed to resolve the lipophilic ester from the polar acid and the moderately lipophilic bromide.

Instrument: Agilent 1200 Series or equivalent with DAD (Diode Array Detector). Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase:

• Solvent A: Water + 0.1% Formic Acid (or 0.1%

  for UV only).

• Solvent B: Acetonitrile (MeCN).

Gradient Method:

• 0-2 min: Isocratic 30% B (Elutes Benzoic Acid).

• 2-15 min: Linear Gradient 30%

  90% B.

• 15-20 min: Isocratic 90% B (Elutes Phenacyl Bromide & Ester).

• 20-25 min: Re-equilibration at 30% B.

Parameters:

• Flow Rate: 1.0 mL/min.

• Detection: 254 nm (primary) and 210 nm (secondary).

• Injection Volume: 5-10 µL.

• Sample Prep: Dissolve 1 mg product in 1 mL MeCN. Filter through 0.22 µm PTFE filter.

Expected Elution Order:

• 2-Fluorobenzoic Acid (

  3-5 min).

• Phenacyl Bromide (

  10-12 min).

• Phenacyl 2-fluorobenzoate (

  14-16 min).

Protocol 2: H and F NMR Characterization

Self-Validating Step: The disappearance of the acid proton and the shift of the phenacyl methylene are the key indicators.

Solvent:

(Deuterated Chloroform). Instrument: 400 MHz NMR.

Key Diagnostic Signals (

H):

• Phenacyl Methylene (

  ): Look for a sharp singlet at 5.5 - 5.6 ppm .

  • Contrast: Unreacted Phenacyl Bromide (

    ) appears upfield at 4.4 - 4.5 ppm .

  • Logic: If you see a peak at 4.5 ppm, the reaction is incomplete.

• Aromatic Region: Multiplets at

  7.0 - 8.1 ppm .

  • The proton ortho to the fluorine (on the benzoate ring) will show complex coupling (

    and ).

Key Diagnostic Signals (

F):

• 2-Fluorobenzoate Ester: Single peak at

  -109 to -110 ppm (approx, relative to ).

• Unreacted Acid: Distinct shift (usually 1-2 ppm difference depending on concentration/H-bonding).

Decision Workflow & Logic

The following diagram illustrates the logical flow for a researcher determining whether to release a batch of phenacyl 2-fluorobenzoate for downstream use.

Figure 2: Analytical decision tree ensuring no toxic phenacyl bromide remains in the final product.

References

• Organic Syntheses. "Phenacyl Bromide." Org.[3][4][5] Synth.1941 , Coll.[3] Vol. 1, 111. [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 6509, Phenacyl bromide." PubChem. [Link]

• Uji, Y., et al. "Separation and quantitation of plasma free fatty acids as phenacyl esters by HPLC." Biomedical Chromatography, 1987 , 2(3), 110-114. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-(2-((1-NAPHTHYLOXY)ACETYL)CARBOHYDRAZONOYL)PHENYL 2-FLUOROBENZOATE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

2-Fluorobenzoic acid phenacyl ester proper disposal procedures

Title: Operational Guide: Proper Disposal and Handling of 2-Fluorobenzoic Acid Phenacyl Ester

Executive Summary: Immediate Action Protocol Status: Hazardous Chemical Waste (Halogenated) Primary Disposal Route: High-Temperature Incineration (with Acid Gas Scrubbing) Immediate Prohibition: Do NOT dispose of down drains, in trash, or mix with non-halogenated solvents.

Chemical Profile & Hazard Assessment

Author’s Note: As a specific Safety Data Sheet (SDS) for the phenacyl ester derivative is often unavailable in standard libraries, this protocol is derived from the "Worst-Case Constituent" principle, analyzing the parent moieties: 2-fluorobenzoic acid and the phenacyl group.

Compound: 2-Fluorobenzoic acid phenacyl ester Molecular Formula: C₁₅H₁₁FO₃ (Calculated) Key Hazard Drivers:

• Fluorine Substituent: The presence of the fluorine atom mandates classification as Halogenated Waste . Upon incineration, this compound generates Hydrogen Fluoride (HF), necessitating specialized scrubbers at the disposal facility.

• Phenacyl Moiety: Phenacyl esters are reactive protecting groups. While less volatile than phenacyl halides (lachrymators), they can hydrolyze to release 2-hydroxyacetophenone and 2-fluorobenzoic acid.

• Physical State: Typically a crystalline solid.[1]

Property	Description	Operational Implication
Solubility	Low in water; High in organic solvents (DCM, Acetone).	Use organic solvents for decontamination; waste will be organic.
Reactivity	Susceptible to hydrolysis in basic conditions.	DO NOT mix with strong bases (NaOH, KOH) in waste containers to prevent exothermic degradation.
Class	Halogenated Organic Solid.	Must be segregated from non-halogenated waste to avoid cross-contamination fees.

Waste Segregation & Decision Logic

Effective disposal begins with segregation. Mixing halogenated compounds with non-halogenated fuels increases disposal costs by up to 10x and complicates the incineration process.

Diagram 1: Waste Stream Decision Matrix This decision tree guides the researcher through the segregation process based on the physical state of the waste.

Caption: Decision matrix for segregating 2-Fluorobenzoic acid phenacyl ester waste. Note the critical override: even non-halogenated solvents become "Halogenated Waste" when this compound is dissolved in them.

Step-by-Step Disposal Procedures

Protocol A: Solid Waste Disposal (Pure Substance/Spill Debris)

Applicability: Expired reagents, reaction byproducts, contaminated weighing boats, and spill cleanup materials.

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a screw-top lid.

• Labeling: Affix a hazardous waste tag immediately.

  • Constituents: Write "2-Fluorobenzoic acid phenacyl ester" (95%) and "Debris" (5%).

  • Hazard Checkbox: Mark "Toxic" and "Irritant".

• Accumulation:

  • Do not overfill (leave 10% headspace).

  • Keep the container closed when not actively adding waste.[2][3][4][5]

• Secondary Containment: Store the waste container in a secondary tray to capture potential leaks.

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicability: Solutions containing the ester, typically from HPLC, flash chromatography, or reaction workups.

• Solvent Compatibility: Ensure the waste solvent is compatible with the carboy material (usually HDPE or Steel).

• The "Halogen Rule":

  • If the ester is dissolved in Acetone (Non-halogenated), the entire mixture must now be treated as Halogenated Waste because of the fluorine atom on the benzoate ring.

  • Action: Pour into the "Halogenated Waste" carboy.

• pH Check: Ensure the waste stream is neutral (pH 6-8).

  • Reasoning: Phenacyl esters hydrolyze in high pH. Mixing with basic waste (e.g., 1M NaOH) can cause heat generation and pressure buildup.

  • Correction: If the solution is basic, neutralize carefully with dilute acid before adding to the main waste carboy.

Decontamination & Spill Response

Self-Validating Safety: The cleaning process is validated by the solubility profile of the compound. Since the ester is lipophilic, water alone is insufficient.

Spill Cleanup Workflow:

• Isolate: Evacuate the immediate area if dust is airborne.

• PPE: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab coat. Use an N95 dust mask if powder is loose.

• Solvent Wash:

  • Absorb bulk liquid with vermiculite or spill pads.

  • Wipe the surface with Acetone or Ethanol (The ester is soluble in these).

  • Follow with a soap and water wash to remove residual solvent.[6][7][8]

• Disposal: Place all solvent-soaked wipes into the Solid Hazardous Waste container (Protocol A).

Mechanism of Degradation (Why we avoid Bases)

Understanding the chemical stability prevents accidents in the waste container. Phenacyl esters are designed to be cleavable.

Diagram 2: Hydrolysis Pathway & Incompatibility This diagram illustrates why basic waste streams must be avoided.

Caption: Base-catalyzed hydrolysis of the phenacyl ester. Introduction to basic waste streams can trigger rapid decomposition and heat evolution.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 9935, 2-Fluorobenzoic acid. Retrieved from [Link]

• University of Illinois Urbana-Champaign (DRS). Halogenated Organic Liquids - Waste Disposal Guidelines. Retrieved from [Link]

• Yang, C. C., & Merrifield, R. B. (1976). The beta-phenacyl ester as a temporary protecting group.[9] Journal of Organic Chemistry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 3. campusoperations.temple.edu [campusoperations.temple.edu]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. fishersci.ie [fishersci.ie]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. The beta-phenacyl ester as a temporary protecting group to minimize cyclic imide formation during subsequent treatment of aspartyl peptides with HF - PubMed [pubmed.ncbi.nlm.nih.gov]

Personal protective equipment for handling 2-Fluorobenzoic acid phenacyl ester

Operational Safety Protocol: Handling 2-Fluorobenzoic Acid Phenacyl Ester

Executive Safety Summary

Target Compound: 2-Fluorobenzoic Acid Phenacyl Ester (Solid/Crystalline) Primary Hazard Class: Severe Irritant / Potential Sensitizer / Lachrymator Derivative Operational Band: Control Band 3 (High Containment)

Critical Warning: While specific toxicological data for this ester is often limited, it is a derivative of Phenacyl Bromide (a potent lachrymator and alkylating agent) and 2-Fluorobenzoic Acid (a known irritant). In pharmaceutical R&D, this compound must be handled under the assumption that it retains skin-sensitizing properties and may contain trace residues of highly toxic precursors. The fluorine substitution at the ortho position increases lipophilicity, potentially enhancing dermal absorption relative to non-fluorinated analogs.

Risk Assessment & Hazard Identification

The safety profile of this compound is derived from its functional moieties and synthesis precursors. This "Structure-Activity Relationship" (SAR) approach dictates the safety logic.

Hazard Category	Mechanistic Cause	Operational Risk
Acute Toxicity (Dermal/Inhalation)	Phenacyl Moiety: The -keto ester structure can act as an alkylating agent, potentially reacting with biological nucleophiles (proteins/DNA).	High risk of contact dermatitis or sensitization. Dust inhalation is the primary exposure vector.
Lachrymatory Effect	Residual Precursors: If the ester is <99% pure, it may contain unreacted Phenacyl Bromide.	Severe eye irritation and tearing, even at low ppm concentrations.
Systemic Absorption	Fluorine Substitution: The C-F bond increases the compound's lipophilicity ( ), facilitating transport across the stratum corneum (skin barrier).	Systemic toxicity is possible even without visible skin burns.

Personal Protective Equipment (PPE) Loadout

This protocol utilizes a Double-Barrier System to prevent both immediate exposure and cross-contamination.

A. Respiratory Protection (Mandatory)

• Primary: Chemical Fume Hood (Certified face velocity: 80–100 fpm).

• Secondary (If handling open powder outside hood): Full-face Powered Air Purifying Respirator (PAPR) with HEPA (P100) cartridges.

  • Why: N95 masks are insufficient for lachrymators or potent sensitizers; they do not seal against vapors or fine particulates effectively enough for Band 3 compounds.

B. Dermal Protection (The "Double-Glove" Technique)[1]

• Inner Layer: 4 mil Nitrile (Inspection White).

• Outer Layer: 8 mil Nitrile (High-Contrast Blue or Green) or Silver Shield (Laminate) if dissolving in ketones/halogenated solvents.

• Protocol: Tape the inner glove to the lab coat cuff. The outer glove "floats" to allow easy removal if contaminated.

C. Ocular & Face Protection

• Standard: Chemical Splash Goggles (Indirect Vent). Safety glasses are insufficient due to dust migration risks.

• High Risk (Large Scale): Face shield worn over goggles to protect the neck and soft tissue.

D. Body Protection

• Base: Cotton scrub suit (absorbs sweat, reduces fogging).

• Outer: Disposable Tyvek® lab coat with elastic cuffs and closed collar.

Operational Workflow: Step-by-Step

Phase 1: Weighing & Transfer (Highest Risk)[1]

• Environment: Balance must be located inside a Powder Containment Hood or a Vented Balance Enclosure (VBE).

• Static Control: Use an ionizing bar. Static charge can cause fluorinated esters to "jump" or disperse as aerosol.

• Technique:

  • Pre-weigh the receiving vessel (tare).

  • Transfer solid using a disposable antistatic spatula.

  • Do not return excess material to the stock container (prevents cross-contamination).

  • Wipe the exterior of the receiving vessel with a solvent-dampened Kimwipe before removing it from the hood.

Phase 2: Solubilization & Reaction

• Solvent Choice: When dissolving in organic solvents (e.g., Dichloromethane, Acetonitrile), the permeation rate through gloves increases.

• Logic: If the glove is splashed with the solution, change the outer glove immediately. The solvent acts as a "vehicle," carrying the fluorinated ester through the glove material.

Phase 3: Decision Logic (Graphviz Diagram)

Figure 1: Decision matrix for PPE selection based on compound purity. Impure material requires elevated protection due to lachrymator precursors.

Emergency & Disposal Protocols

Spill Management (Solid)

• Evacuate: If dust is airborne outside the hood, evacuate the immediate area.

• PPE Up: Don Full-Face Respirator before re-entering.

• Neutralize: Cover spill with a pad dampened in 10% Sodium Thiosulfate solution. (Thiosulfate reacts with alkylating agents/phenacyl halides to neutralize them).

• Clean: Wipe up with absorbent pads. Double bag waste.

Disposal (Waste Stream)

• Classification: Halogenated Organic Waste.

• Segregation: Do NOT mix with oxidizers (e.g., Nitric Acid) or strong bases, as this can trigger exothermic decomposition or hydrolysis releasing HF (Hydrofluoric Acid) or phenacyl byproducts.

• Labeling: Must be clearly tagged: "Contains Fluorinated Organics & Phenacyl Esters – High Irritant."

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.

• European Chemicals Agency (ECHA). (n.d.). C&L Inventory: 2-Bromoacetophenone (Phenacyl Bromide). (Used for SAR analysis of precursors).

• PubChem. (n.d.). 2-Fluorobenzoic acid - Safety and Hazards. National Library of Medicine.